N-Methoxy-N-methylbut-2-enamide

• CAS: 109480-79-7

Core Science & Biosynthesis

An In-depth Technical Guide on the Chemical Properties and Stability of N-Methoxy-N-methylbut-2-enamide

Introduction

N-Methoxy-N-methylbut-2-enamide, a derivative of crotonic acid, is a bifunctional synthetic intermediate of significant interest to researchers in organic synthesis and drug development. Its structure incorporates two key chemical motifs: the Weinreb amide (an N-methoxy-N-methylamide) and an α,β-unsaturated carbonyl system. This unique combination imparts a versatile reactivity profile, allowing for selective transformations at either the carbonyl group or the carbon-carbon double bond. However, this reactivity also necessitates a thorough understanding of the compound's stability under various chemical and physical conditions to ensure its effective use and the integrity of synthetic outcomes.

This technical guide provides an in-depth analysis of the chemical properties and stability of N-Methoxy-N-methylbut-2-enamide. It is designed for researchers, scientists, and drug development professionals who utilize this reagent, offering field-proven insights into its handling, reactivity, and degradation pathways. By explaining the causality behind its chemical behavior, this document aims to empower users to design robust synthetic protocols and mitigate potential side reactions.

Core Physicochemical and Structural Characteristics

N-Methoxy-N-methylbut-2-enamide is characterized by the presence of both a Weinreb amide and a conjugated alkene. The (E)-isomer is the more common form.

Property	Value	Source
Chemical Formula	C₆H₁₁NO₂
Molecular Weight	129.16 g/mol	[1]
CAS Number	121712-52-5 ((E)-isomer)	[1][2]
Appearance	Typically a liquid
Key Structural Features	Weinreb Amide, α,β-Unsaturated System

The molecule's reactivity is dictated by the interplay between these two functional groups. The Weinreb amide provides a stable, yet activatable, handle for nucleophilic acyl substitution, while the conjugated system is susceptible to both 1,2- and 1,4-additions.

The Weinreb Amide: A Foundation of Stability and Controlled Reactivity

The N-methoxy-N-methylamide, or Weinreb amide, is a privileged functional group in modern organic synthesis. Its utility stems from its ability to react with potent organometallic nucleophiles (like Grignard or organolithium reagents) to form ketones without the common problem of over-addition to produce tertiary alcohols.[3][4]

This controlled reactivity is attributed to the formation of a stable, five-membered chelated tetrahedral intermediate upon nucleophilic attack.[4][5][6] The metal cation (e.g., Mg²⁺ or Li⁺) is coordinated by both the carbonyl oxygen and the methoxy oxygen, preventing the collapse of the intermediate and subsequent second addition of the nucleophile.[6] The desired ketone or aldehyde is then liberated upon aqueous workup.[3][6] This inherent stability of the intermediate is the cornerstone of the Weinreb amide's function.

Caption: General workflows for acid- and base-catalyzed hydrolysis of the amide.

Thermal Stability

The thermal stability of a compound is crucial for its storage and for reactions conducted at elevated temperatures. [7]While specific data for N-Methoxy-N-methylbut-2-enamide is not readily available, general principles for α,β-unsaturated amides and polyamides suggest that the amide functionality can enhance backbone stability. [8][9]However, the presence of the double bond introduces a potential pathway for polymerization or decomposition at very high temperatures. For a related unsaturated copoly(ester-amide), good thermal stability was observed up to 280°C. [10]It is recommended to store the compound in a dry, cool environment, with some suppliers suggesting refrigerated storage (2-8°C).

Reactivity as an α,β-Unsaturated System

The conjugated C=C-C=O system in N-Methoxy-N-methylbut-2-enamide presents two electrophilic sites: the carbonyl carbon (C-1) and the β-carbon (C-3). This allows for two primary modes of nucleophilic attack:

• 1,2-Addition (Direct Addition): Hard nucleophiles, such as organolithium and Grignard reagents, preferentially attack the carbonyl carbon. In the case of this Weinreb amide, this leads to the stable chelated intermediate discussed previously.

• 1,4-Addition (Conjugate Addition): Softer nucleophiles, such as organocuprates (Gilman reagents), preferentially attack the β-carbon, leading to the formation of an enolate intermediate, which is then protonated upon workup.

The choice of reagent is therefore critical in dictating the synthetic outcome. This dual reactivity allows for the selective synthesis of either α,β-unsaturated ketones (via 1,2-addition) or β-substituted saturated amides (via 1,4-addition).

Recommended Handling and Storage

Based on its chemical structure and general stability profiles of related compounds, the following handling and storage protocols are recommended:

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Refrigeration (2-8°C) is advisable for long-term storage to minimize potential degradation. * Handling: Use in a fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid inhalation of vapors and contact with skin and eyes. * Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases, especially at elevated temperatures, to prevent unintended reactions or hydrolysis.

Analytical Methodologies for Stability Assessment

To ensure the purity and monitor the stability of N-Methoxy-N-methylbut-2-enamide, several analytical techniques are essential.

Chromatographic Methods

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are powerful tools for assessing purity and quantifying degradation products.

Protocol: Representative HPLC-UV Method for Purity Analysis

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of water (A) and acetonitrile (B), both potentially containing 0.1% formic acid to ensure good peak shape.

• Gradient: Start at a low %B (e.g., 10-20%) and ramp up to a high %B (e.g., 95%) over 10-15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV detector set at a wavelength corresponding to the chromophore's absorbance maximum (typically around 210-220 nm for an α,β-unsaturated amide).

• Sample Preparation: Dissolve a small, accurately weighed amount of the amide in the initial mobile phase composition or a compatible solvent like acetonitrile.

• Analysis: Inject the sample and integrate the peak areas. Purity can be assessed by the area percent of the main peak. Stability can be monitored by observing the decrease in the main peak area and the appearance of new peaks corresponding to degradants over time.

Note: This is a general protocol. Method optimization is required for specific applications.

Spectroscopic Characterization

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR are indispensable for structural confirmation. Key signals in ¹H NMR include the vinyl protons of the but-2-enamide moiety and the distinct singlets for the N-methyl and N-methoxy groups. [11]* Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for the C=O stretch of the amide (typically around 1650-1680 cm⁻¹) and the C=C stretch of the alkene.

Conclusion

N-Methoxy-N-methylbut-2-enamide is a valuable and versatile synthetic building block, owing to the unique properties of its Weinreb amide and α,β-unsaturated functionalities. Its stability is generally robust, particularly the chelated intermediate that forms during reactions with organometallics, which allows for highly controlled ketone synthesis. [3][6]However, researchers must remain cognizant of its susceptibility to hydrolysis under harsh acidic or basic conditions and its dual reactivity towards different classes of nucleophiles. By understanding the mechanistic principles that govern its stability and reactivity, and by employing appropriate handling and analytical protocols, scientists can effectively leverage this powerful reagent in the synthesis of complex molecules for research and drug development.

References

• Weinreb Ketone Synthesis | TCI EUROPE N.V. [URL: https://www.tcichemicals.
• Weinreb Amides as Directing Groups for Transition Metal-Catalyzed C-H Functionalizations - PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7507903/]
• 121712-52-5|(E)-N-Methoxy-N-methylbut-2-enamide - BLDpharm. [URL: https://www.bldpharm.com/products/121712-52-5.html]
• CAS#121712-52-5|(2E) -n-methoxy-n-methylbut-2-enamide. [URL: https://www.himedialabs.com/fa/p/215-113.aspx]
• 109480-78-6 | N-Methoxy-N-methylbutanamide | ChemScene. [URL: https://www.chemscene.com/cas/109480-78-6.html]
• A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles - arkat usa. [URL: https://www.arkat-usa.org/arkivoc-journal/browse-arkivoc/2015/part-vii/a-457/15-4573ap-as-pdf]
• (E)-4,4,4-Trifluoro-N-methoxy-N-methylbut-2-enamide - Sigma-Aldrich. [URL: https://www.sigmaaldrich.com/US/en/product/bidepharm/bdph9c024751]
• 1172603-97-2 | (E)-4,4,4-Trifluoro-N-methoxy-N-methylbut-2-enamide | MolCore. [URL: https://www.molcore.com/product/1172603-97-2.html]
• Direct Conversion of N-Methoxy-N-methylamides (Weinreb Amides) to Ketones via a Nonclassical Wittig Reaction - American Chemical Society. [URL: https://pubs.acs.org/doi/10.1021/ol050337b]
• Selective C–H Iodination of Weinreb Amides and Benzamides through Iridium Catalysis in Solution and under Mechanochemical Conditions | Organic Letters - ACS Publications. [URL: https://pubs.acs.org/doi/10.1021/acs.orglett.3c03426]
• propanamide, N-methoxy-N-methyl- - ChemBK. [URL: https://www.chembk.com/en/chem/propanamide,%20N-methoxy-N-methyl-]
• Why does the reduction of a Weinreb amide give an aldehyde instead of an amine? - Chemistry Stack Exchange. [URL: https://chemistry.stackexchange.com/questions/48201/why-does-the-reduction-of-a-weinreb-amide-give-an-aldehyde-instead-of-an-amine]
• Weinreb ketone synthesis - Wikipedia. [URL: https://en.wikipedia.org/wiki/Weinreb_ketone_synthesis]
• Thermal Stability and Utility of Dienes as Protecting Groups for Acrylamides - PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8901594/]
• Synthesis of N-methoxy-N-methyl anthranilic acid amide - PrepChem.com. [URL: https://prepchem.com/synthesis-of-n-methoxy-n-methyl-anthranilic-acid-amide/]
• A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles. [URL: https://www.arkat-usa.org/arkivoc-journal/browse-arkivoc/2015/part-vii/a-457/15-4573AP]
• But-2-enamide, N-ethyl-N-(3-methylphenyl)-3-methyl- - NIST Chemistry WebBook. [URL: https://webbook.nist.gov/cgi/cbook.cgi?ID=C90659910&Type=MASS&Index=1#MASS]
• N-Methoxy-N-methylbutanamide | 109480-78-6 - ChemicalBook. [URL: https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62635933.htm]
• Regioselective Synthesis of β,γ-Unsaturated Amides from Unactivated Alkenes | The Journal of Organic Chemistry - ACS Publications. [URL: https://pubs.acs.org/doi/10.1021/acs.joc.2c02747]
• Two-Step Synthesis of Multi-Substituted Amines by Using an N-Methoxy Group as a Reactivity Control Element | Request PDF - ResearchGate. [URL: https://www.researchgate.net/publication/262529759_Two-Step_Synthesis_of_Multi-Substituted_Amines_by_Using_an_N-Methoxy_Group_as_a_Reactivity_Control_Element]
• Direct Conversion of N-Methoxy-N-methylamides (Weinreb Amides) to Ketones via a Nonclassical Wittig Reaction - Organic Chemistry Portal. [URL: https://www.organic-chemistry.org/abstracts/lit2/136.shtm]
• Synthesis, Spectral and Thermal Analysis of Unsaturated Copoly(ester-amide) of Cardo Epoxy Resin - ResearchGate. [URL: https://www.researchgate.net/publication/257855353_Synthesis_Spectral_and_Thermal_Analysis_of_Unsaturated_Copolyester-amide_of_Cardo_Epoxy_Resin]

• Organic Preparations and Procedures International CHEMISTRY OF N-METHOXY-N-METHYLAMIDES. APPLICATIONS IN SYNTHESIS. A REVIEW - ElectronicsAndBooks. [URL: https://electronicsandbooks.com/eab1/manual/Organic/Organic%20Preparations%20and%20Procedures%20International/1996/02/]

• the hydrolysis of amides - Chemguide. [URL: https://www.chemguide.co.uk/organicprops/amides/hydrolysis.html]
• CN103512996B - Analysis method for amide compounds - Google Patents. [URL: https://patents.google.
• Spectroscopic and theoretical studies of some 2-substituted N-methoxy-N-methyl-amides | Request PDF - ResearchGate. [URL: https://www.researchgate.net/publication/258385226_Spectroscopic_and_theoretical_studies_of_some_2-substituted_N-methoxy-N-methyl-amides]
• Thermal Stability and Combustion Behaviors of Poly(oxybutylene)amides - ResearchGate. [URL: https://www.researchgate.net/publication/250085420_Thermal_Stability_and_Combustion_Behaviors_of_Polyoxybutyleneamides]
• N-Methoxy-N-methylcyanoformamide - Organic Syntheses Procedure. [URL: http://www.orgsyn.org/demo.aspx?prep=v94p0184]
• ASYMMETRIC SYNTHESIS OF (R)--(-METHoXY-,- 1,2,3,4-TETRAHYDROISOQUINOLINE (SO-CALLED "FUMARIZINE"). [URL: https://www.heterocycles.com/downloads/pdfs/2474]
• Design, Synthesis and Biological Activity of Novel Methoxy- and Hydroxy-Substituted N-Benzimidazole-Derived Carboxamides - MDPI. [URL: https://www.mdpi.com/1420-3049/29/9/2051]
• N-Benzyl-N-(methoxymethyl)-N-TMS-methylamine - Enamine. [URL: https://www.enamine.
• Conformational preferences for some 2-substituted N-methoxy- N-methylacetamides through spectroscopic and theoretical studies | Request PDF - ResearchGate. [URL: https://www.researchgate.net/publication/258385227_Conformational_preferences_for_some_2-substituted_N-methoxy-_N-methylacetamides_through_spectroscopic_and_theoretical_studies]
• Transamidation of Amides and Amidation of Esters by Selective N–C(O)/O–C(O) Cleavage Mediated by Air- and Moisture-Stable Half-Sandwich Nickel(II)–NHC Complexes - PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7824855/]
• Synthesis of Enamides via Amide Activation with Philipp Spiess (Episode 93) - YouTube. [URL: https://www.youtube.
• ChemInform Abstract: A Convenient Synthesis of N-Methoxy-N-methylamides from Carboxylic Acids Using S,S-Di(2-pyridyl) Dithiocarbonate. - ResearchGate. [URL: https://www.researchgate.
• Thermal Stability of Amorphous Solid Dispersions - MDPI. [URL: https://www.mdpi.com/1999-4923/13/1/73]
• A General Method for N‐Methylation of Amines and Nitro Compounds with Dimethylsulfoxide - IT Services - University of Liverpool. [URL: https://personalpages.liv.ac.uk/j.
• Synthesis of N-Glycosyl Amides via Hydrolysis of Protected Glycosyl Oxazolines and Ritter-like Reactions of Native Carbohydrates - Open Access Pub. [URL: https://openaccesspub.org/jar/article/819]

Sources

• 1. af.orchidchemical.com [af.orchidchemical.com]
• 2. 121712-52-5|(E)-N-Methoxy-N-methylbut-2-enamide|BLD Pharm [bldpharm.com]
• 3. Weinreb Ketone Synthesis | TCI EUROPE N.V. [tcichemicals.com]
• 4. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. mdpi.com [mdpi.com]
• 8. Thermal Stability and Utility of Dienes as Protecting Groups for Acrylamides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Organic Syntheses Procedure [orgsyn.org]

Synthesis of N-Methoxy-N-methylbut-2-enamide from Crotonic Acid: A Technical Guide

Executive Summary: N-methoxy-N-methylamides, commonly known as Weinreb amides, are exceptionally valuable intermediates in modern organic synthesis. Their unique stability towards organometallic reagents prevents the over-addition often encountered with other acylating agents, allowing for the clean synthesis of ketones and aldehydes.[1][2] This guide provides an in-depth examination of the synthesis of N-methoxy-N-methylbut-2-enamide from crotonic acid, a common α,β-unsaturated building block. We will explore two primary, field-proven synthetic routes: the classic acyl chloride method and a modern direct coupling approach, providing detailed protocols, mechanistic insights, and a comparative analysis to inform experimental design for researchers, chemists, and drug development professionals.

Introduction: The Strategic Importance of Weinreb Amides

First reported in 1981 by Steven M. Weinreb and Steven Nahm, the N-methoxy-N-methylamide functional group has become an indispensable tool for carbon-carbon bond formation.[3] The direct conversion of functionalities like esters or acid chlorides to ketones using potent nucleophiles such as Grignard or organolithium reagents is often plagued by low yields due to the high reactivity of the intermediate ketone, which rapidly undergoes a second nucleophilic attack to form a tertiary alcohol.[4]

Weinreb amides elegantly circumvent this problem. Nucleophilic addition to a Weinreb amide generates a stable, five-membered cyclic tetrahedral intermediate, stabilized by chelation with the N-methoxy group.[2][3] This intermediate is stable at low temperatures and does not collapse until acidic workup, thereby preventing the common over-addition side reaction.[3] This reliability makes Weinreb amides privileged precursors in the synthesis of complex molecules, natural products, and pharmaceutical agents.[5][6] The synthesis of N-methoxy-N-methylbut-2-enamide from crotonic acid provides a valuable α,β-unsaturated building block, ready for elaboration into more complex molecular architectures.

Synthetic Strategy Overview

The conversion of a carboxylic acid, such as crotonic acid, into its corresponding Weinreb amide requires the activation of the carboxyl group to facilitate nucleophilic attack by N,O-dimethylhydroxylamine.[7] The hydroxylamine itself is not nucleophilic enough to directly react with the unactivated carboxylic acid. Therefore, the synthesis is fundamentally a two-stage process:

• Carboxylic Acid Activation: The hydroxyl group of the carboxylic acid is converted into a good leaving group.

• Amide Bond Formation: The activated acid undergoes nucleophilic acyl substitution with N,O-dimethylhydroxylamine.

This guide details two robust methods that embody this strategy, each with distinct advantages regarding reaction conditions, cost, and functional group tolerance.

Caption: High-level workflow for Weinreb amide synthesis.

Method A: Synthesis via the Acyl Chloride Intermediate

This classic, two-step approach is highly reliable and proceeds through the formation of a reactive crotonoyl chloride intermediate. It is often favored for its high yields and the relatively low cost of the activating agent, thionyl chloride (SOCl₂).

Principle and Rationale

Thionyl chloride reacts with crotonic acid to replace the carboxylic hydroxyl group with a chloride ion, forming the highly electrophilic acyl chloride.[8][9] This intermediate readily reacts with the liberated N,O-dimethylhydroxylamine (from its hydrochloride salt) in the presence of a base to form the desired amide. The base, typically pyridine or a tertiary amine, serves two purposes: to neutralize the HCl generated during the acyl chloride formation and to deprotonate the N,O-dimethylhydroxylamine hydrochloride salt, freeing the nucleophilic amine.[10]

Detailed Experimental Protocol

Step 1: Synthesis of Crotonyl Chloride

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser fitted with a drying tube (or under an inert atmosphere), add crotonic acid (1.0 eq).

• Add thionyl chloride (SOCl₂, 1.2 - 1.5 eq) dropwise at room temperature. A catalytic amount of N,N-dimethylformamide (DMF, ~1 drop) can be added to accelerate the reaction.

• Heat the reaction mixture gently to 50-60 °C for 1-2 hours. The evolution of HCl and SO₂ gas will be observed. The reaction is complete when gas evolution ceases.

• Remove the excess thionyl chloride by distillation under reduced pressure. The crude crotonoyl chloride is typically a yellowish liquid and can be used in the next step without further purification.

Step 2: Synthesis of N-Methoxy-N-methylbut-2-enamide

• In a separate flask under an inert atmosphere, dissolve N,O-dimethylhydroxylamine hydrochloride (1.1 eq)[11][12] in dichloromethane (DCM).

• Cool the solution to 0 °C in an ice bath.

• Slowly add a suitable base, such as pyridine or triethylamine (2.2 eq), to the solution.

• Add the freshly prepared crotonoyl chloride (1.0 eq), dissolved in DCM, dropwise to the cooled amine solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Upon completion, quench the reaction with water or a saturated aqueous solution of NH₄Cl.

• Extract the aqueous layer with DCM (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the product by flash column chromatography (silica gel, typically using a hexane/ethyl acetate gradient) to obtain pure N-methoxy-N-methylbut-2-enamide.

Method B: Direct Amide Coupling with EDC/HOBt

This modern, one-pot procedure avoids the harsh conditions and corrosive reagents associated with acyl chloride formation.[13] It utilizes a carbodiimide coupling agent, 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in conjunction with an additive, 1-Hydroxybenzotriazole (HOBt), to facilitate amide bond formation under mild conditions.[14]

Principle and Rationale

EDC is a water-soluble carbodiimide that activates the carboxylic acid by forming a highly reactive O-acylisourea intermediate.[15] However, this intermediate can be unstable and may rearrange to a non-reactive N-acylurea byproduct. The addition of HOBt mitigates this side reaction by rapidly trapping the O-acylisourea to form an HOBt-active ester.[16] This active ester is more stable than the O-acylisourea but still highly reactive towards nucleophiles. The free N,O-dimethylhydroxylamine then attacks the active ester to form the desired Weinreb amide, regenerating HOBt in the process.[13][15] A tertiary amine base (e.g., DIPEA or Et₃N) is required to deprotonate the hydroxylamine salt and neutralize any acids present.

Detailed Experimental Protocol

• To a round-bottom flask under an inert atmosphere, add crotonic acid (1.0 eq), N,O-dimethylhydroxylamine hydrochloride (1.1 eq)[17][18], and HOBt (1.2 eq).

• Dissolve the solids in a suitable aprotic solvent, such as dichloromethane (DCM) or N,N-dimethylformamide (DMF).

• Cool the mixture to 0 °C in an ice bath.

• Add a tertiary amine base, such as N,N-diisopropylethylamine (DIPEA) or triethylamine (Et₃N) (2.5-3.0 eq).

• Add EDC hydrochloride (1.2 eq) portion-wise to the stirred solution.

• Allow the reaction mixture to slowly warm to room temperature and stir overnight (12-18 hours).

• Monitor the reaction progress using TLC.

• Upon completion, dilute the reaction with the solvent (e.g., DCM) and wash sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield the final Weinreb amide.

Mechanistic Insight: The EDC/HOBt Coupling Cycle

The synergy between EDC and HOBt is crucial for an efficient and clean reaction, minimizing side products and racemization (if applicable).[16]

Caption: Mechanism of EDC/HOBt mediated Weinreb amide synthesis.

Comparative Summary of Protocols

The choice between these two methods depends on factors such as substrate sensitivity, scale, and cost.

Parameter	Method A: Acyl Chloride	Method B: Direct Coupling (EDC/HOBt)
Principle	Two-step via reactive acyl chloride	One-pot via in-situ active ester formation
Activating Agent	Thionyl Chloride (SOCl₂)	EDC / HOBt
Reagent Cost	Generally lower	Higher
Reaction Conditions	Harsher (heating, acidic byproducts)	Milder (0 °C to room temperature)
Workup	Requires removal of excess SOCl₂	Aqueous washes to remove urea and HOBt
Typical Yield	Good to Excellent (75-95%)	Good to Excellent (70-90%)
Key Advantage	High reactivity, low cost	Mild conditions, functional group tolerance
Key Disadvantage	Harsh reagents, potential side reactions	Higher cost, longer reaction times

Characterization

The final product, N-methoxy-N-methylbut-2-enamide, should be characterized using standard analytical techniques to confirm its structure and purity.

• ¹H NMR: Will show characteristic peaks for the vinyl protons, the methyl group on the double bond, and the N-methoxy and N-methyl protons.

• ¹³C NMR: Will confirm the presence of the amide carbonyl, the vinyl carbons, and the three distinct methyl carbons.

• FT-IR: A strong absorption band around 1650-1670 cm⁻¹ is indicative of the amide carbonyl group.

• Mass Spectrometry: Will confirm the molecular weight of the target compound.

Conclusion

The synthesis of N-methoxy-N-methylbut-2-enamide from crotonic acid is a straightforward yet crucial transformation for synthetic chemists. Both the traditional acyl chloride method and the modern EDC/HOBt direct coupling protocol offer reliable pathways to this valuable intermediate. The acyl chloride route is robust and cost-effective for large-scale synthesis, while the direct coupling method provides a milder alternative suitable for more delicate substrates. A thorough understanding of the principles, protocols, and mechanisms outlined in this guide will enable researchers to make informed decisions and successfully implement this synthesis in their work.

References

• Oriental Journal of Chemistry. (2020). Synthesis of Weinreb and their Derivatives (A Review). Link

• Recent Developments in Weinreb Synthesis and their Applications. (2019). Link

• ProQuest. (2020). Synthesis of Weinreb and their Derivatives (A Review). Link

• ResearchGate. (2020). Synthesis of Weinreb and their Derivatives (A-Review). Link

• Thermo Scientific Alfa Aesar. N,O-Dimethylhydroxylamine hydrochloride, 98% 25 g. Link

• TCI America. NO-Dimethylhydroxylamine-Hydrochloride. Link

• Thieme. (2018). Weinreb Amides as Privileged Acylating Agents for Accessing α-Substituted Ketones. Link

• ECHEMI. What is the synthesis of crotonophenone? Link

• Canadian Science Publishing. (1968). Preparation of cis-crotonyl chloride. Link

• CymitQuimica. CAS 6638-79-5: N,O-Dimethylhydroxylamine hydrochloride. Link

• ChemicalBook. Method for synthesizing N, O-dimethylhydroxylamine hydrochloride. Link

• Royal Society of Chemistry. (2017). Formamide catalyzed activation of carboxylic acids – versatile and cost-efficient amidation and esterification. Link

• Lab Supplies. N,O-Dimethylhydroxylamine Hydrochloride, 500 grams. Link

• ResearchGate. (1968). Preparation of cis-crotonyl chloride. Link

• PMC. (2009). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Link

• Sigma-Aldrich. Crotonoyl chloride (mixture of cis- and trans isomers) for synthesis. Link

• Canadian Science Publishing. Preparation of cis-crotonyl chloride. Link

• Royal Society of Chemistry. (2015). One-pot synthesis of amides from carboxylic acids activated using thionyl chloride. Link

• Aapptec Peptides. Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Link

• Google Patents. Procedure for preparing aromatic amides of the crotonic acid by formation of the corresponding acid chloride and subsequent amidation. Link

• International Journal of ChemTech Research. (2016). Synthesis and Polymerization of Crotonic acid – co-Proflavin and substituted with different acid anhydride. Link

• Google Patents. Improvements in the manufacture of crotonic anhydride. Link

• Encyclopedia.pub. (2023). Direct Amidations of Carboxylic Acids with Amines. Link

• Wikipedia. Weinreb ketone synthesis. Link

• Luxembourg Bio Technologies. (2010). Kinetics of Amide Formation through Carbodiimide/ N-Hydroxybenzotriazole (HOBt) Couplings. Link

• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Link

• Common Organic Chemistry. Amine to Amide (EDC + HOBt). Link

Sources

• 1. Recent Developments in Weinreb Synthesis and their Applications – Oriental Journal of Chemistry [orientjchem.org]
• 2. Synthesis of Weinreb and their Derivatives (A Review) - ProQuest [proquest.com]
• 3. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. orientjchem.org [orientjchem.org]
• 6. thieme-connect.com [thieme-connect.com]
• 7. encyclopedia.pub [encyclopedia.pub]
• 8. echemi.com [echemi.com]
• 9. One-pot synthesis of amides from carboxylic acids activated using thionyl chloride - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 10. cdnsciencepub.com [cdnsciencepub.com]
• 11. N,O-Dimethylhydroxylamine hydrochloride, 98% 25 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.fr]
• 12. spectrumchemical.com [spectrumchemical.com]
• 13. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Amine to Amide (EDC + HOBt) [commonorganicchemistry.com]
• 15. luxembourg-bio.com [luxembourg-bio.com]
• 16. bachem.com [bachem.com]
• 17. CAS 6638-79-5: N,O-Dimethylhydroxylamine hydrochloride [cymitquimica.com]
• 18. Method for synthesizing N, O-dimethylhydroxylamine hydrochloride_Chemicalbook [chemicalbook.com]

N-Methoxy-N-methylbut-2-enamide CAS number and safety data sheet

This technical monograph provides an in-depth analysis of N-Methoxy-N-methylbut-2-enamide , a specialized "Weinreb amide" derived from crotonic acid.[1] This compound serves as a critical building block in organic synthesis, specifically for the regioselective preparation of

-unsaturated ketones.[1]

[1]

Part 1: Chemical Identity & Significance[1]

N-Methoxy-N-methylbut-2-enamide (also known as the Weinreb amide of crotonic acid) is a bifunctional reagent.[1] It combines the stability of the Weinreb amide moiety with the reactivity of an

-unsaturated system.[1] Its primary utility lies in its ability to react with organometallic nucleophiles (Grignard or organolithium reagents) to form ketones without the common side reactions of over-addition (forming tertiary alcohols) or polymerization.

Core Identifiers

Parameter	Detail
Chemical Name	(E)-N-Methoxy-N-methylbut-2-enamide
Common Name	N-Methoxy-N-methylcrotonamide
CAS Number	121712-52-5
Molecular Formula	C₆H₁₁NO₂
Molecular Weight	129.16 g/mol
SMILES	C/C=C/C(=O)N(C)OC
Structure	Trans-alkene geometry (E-isomer) is standard.[1][2][3]

Physical Properties[2][4][5][6]

• Physical State: Pale yellow to colorless liquid (oil) at room temperature.[1]

• Boiling Point: Typically distilled under reduced pressure (e.g., 70–80 °C at 0.5 mmHg).

• Solubility: Soluble in organic solvents (DCM, THF, Ethyl Acetate); limited solubility in water.

• Density: ~0.98 – 1.02 g/mL (estimated based on analogs).[1]

Part 2: Synthesis Protocol (The Acid Chloride Route)

The most robust method for synthesizing this amide involves the acylation of N,O-dimethylhydroxylamine using crotonyl chloride.[1] This protocol ensures high yield and retention of the alkene geometry.

Reagents

• Substrate: Crotonyl chloride (trans-but-2-enoyl chloride).[1]

• Amine Source: N,O-Dimethylhydroxylamine hydrochloride.[1]

• Base: Pyridine (or Triethylamine).[1]

• Solvent: Dichloromethane (DCM), anhydrous.

Step-by-Step Methodology

• Preparation: Flame-dry a 500 mL round-bottom flask (RBF) and equip with a magnetic stir bar and nitrogen inlet.

• Solvation: Charge the RBF with N,O-dimethylhydroxylamine hydrochloride (1.1 equiv) and anhydrous DCM (0.2 M concentration relative to acid chloride).

• Activation: Cool the suspension to 0 °C in an ice bath. Add Pyridine (2.2 equiv) dropwise.[1] The mixture will become homogeneous or form a light suspension of pyridinium salts.

• Addition: Add Crotonyl Chloride (1.0 equiv) dropwise over 30 minutes via a syringe pump or addition funnel to control the exotherm.

  • Note: Maintain temperature < 5 °C to prevent polymerization of the acid chloride.

• Reaction: Allow the mixture to warm to room temperature (25 °C) and stir for 3–4 hours. Monitor by TLC (SiO₂; 30% EtOAc/Hexanes; stain with KMnO₄).

• Quench & Workup:

  • Quench with 1M HCl (aq) to remove excess pyridine.

  • Separate layers.[1] Extract aqueous layer with DCM (2x).

  • Wash combined organics with Sat. NaHCO₃ (to remove acid) and Brine.[4]

  • Dry over MgSO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude oil via vacuum distillation (bulb-to-bulb) or flash chromatography (10-30% EtOAc in Hexanes).

Part 3: Mechanism of Action (Weinreb Chelation)

The unique value of this molecule is the formation of a stable Five-Membered Chelate intermediate upon nucleophilic attack.[1] This prevents the "collapse" of the tetrahedral intermediate during the reaction, thereby stopping the reaction at the ketone stage after hydrolysis.

Pathway Diagram

The following diagram illustrates the reaction with a Grignard reagent (R-MgBr).[1]

Caption: The metal-chelated intermediate prevents over-addition, ensuring exclusive ketone formation.

Part 4: Derived Safety Data Sheet (SDS)

As a research intermediate, a fully registered REACH dossier may not exist. The following safety profile is derived from the chemical class (Weinreb amides) and functional groups (Michael acceptors).

Section 1: Hazard Identification (GHS Classification)

Hazard Class	Category	H-Code	Hazard Statement
Skin Corrosion/Irritation	Cat 2	H315	Causes skin irritation.[1]
Serious Eye Damage/Irritation	Cat 2A	H319	Causes serious eye irritation.[1][5][6][7]
STOT - Single Exposure	Cat 3	H335	May cause respiratory irritation.[1]

Section 2: Precautionary Statements

• Prevention (P280): Wear protective gloves/protective clothing/eye protection/face protection.[1][6]

• Response (P305+P351+P338): IF IN EYES: Rinse cautiously with water for several minutes.[1][6] Remove contact lenses if present and easy to do.[1][6][7] Continue rinsing.[1][6][7]

• Storage (P403+P233): Store in a well-ventilated place. Keep container tightly closed.

Section 3: Handling & Storage[1][7][8]

• Handling: Avoid inhalation of vapor or mist.[1][6][7] Use only in a chemical fume hood.[1]

• Storage: Keep refrigerated (2–8 °C). The alkene moiety makes it susceptible to slow oxidation or polymerization over extended periods; store under inert gas (Argon/Nitrogen).

Part 5: References

• Nahm, S.; Weinreb, S. M. (1981). "N-Methoxy-N-methylamides as effective acylating agents". Tetrahedron Letters, 22(39), 3815–3818.

• ChemicalBook. (2025).[1][4] "Product Entry: N-Methoxy-N-methylbut-2-enamide (CAS 121712-52-5)".[1][8] ChemicalBook Database.[1]

• BLD Pharm. (2025).[1] "Safety and Property Data for CAS 121712-52-5". BLD Pharmatech.[1]

• PubChem. (2025).[1][2] "Compound Summary: Weinreb Amide Analogs". National Library of Medicine.[1][2]

Sources

• 1. clearsynth.com [clearsynth.com]
• 2. N-Methoxy-N-methylbutyramide | C6H13NO2 | CID 13704543 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. fishersci.com [fishersci.com]
• 7. files.dep.state.pa.us [files.dep.state.pa.us]
• 8. 121712-52-5|(E)-N-Methoxy-N-methylbut-2-enamide|BLD Pharm [bldpharm.com]

Technical Guide: Physicochemical Profiling and Solubility of N-Methoxy-N-methylbut-2-enamide

Topic: Molecular Weight and Solubility Profile of N-Methoxy-N-methylbut-2-enamide Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, Drug Development Professionals[1]

Executive Summary

N-Methoxy-N-methylbut-2-enamide , commonly referred to as the Crotonyl Weinreb Amide , is a critical synthetic intermediate used primarily for the controlled synthesis of

-unsaturated ketones.[1] Unlike standard amides, this compound exhibits unique stability against over-addition of nucleophiles (e.g., Grignard or organolithium reagents) due to the formation of a stable five-membered chelate intermediate.

This guide provides a definitive technical profile of the compound, focusing on its molecular weight, solubility characteristics in diverse reaction media, and operational protocols for its synthesis and downstream application.

Chemical Identity & Physicochemical Properties

Core Identifiers

• IUPAC Name: N-Methoxy-N-methylbut-2-enamide[1]

• Common Name: Crotonyl Weinreb Amide[1]

• Molecular Formula:

  [1]

• SMILES: CN(OC)C(=O)C=CC

• Molecular Weight: 129.16 g/mol [1]

Structural Visualization

The following diagram illustrates the chemical structure and the critical "Weinreb Chelation" motif that governs its solubility and reactivity.

Physical State & Constants

• Appearance: Clear, colorless to pale yellow liquid at room temperature.[1]

• Boiling Point: Predicted ~70–80 °C at 0.5 mmHg (extrapolated from saturated analogs).[1]

• Density: ~0.98–1.02 g/mL.[1]

• LogP (Predicted): ~0.6–0.9 (Moderately lipophilic).[1]

Solubility Profile

Understanding the solubility profile is paramount for process optimization, particularly when switching between aqueous workups and anhydrous reaction conditions.

Solubility Data Table

The values below represent operational solubility —defined as the capacity of the solvent to maintain the compound in solution at concentrations typical for synthetic workflows (0.1 M – 1.0 M).

Solvent Class	Specific Solvent	Solubility Rating	Operational Context
Chlorinated	Dichloromethane (DCM)	High (>1 M)	Preferred solvent for synthesis and extraction.[1]
Ethereal	Tetrahydrofuran (THF)	High (>1 M)	Standard solvent for Grignard/Lithium reactions.
Ethereal	Diethyl Ether ( )	High (>1 M)	Alternative for organometallic additions.[1]
Esters	Ethyl Acetate (EtOAc)	High (>1 M)	Primary solvent for TLC and column chromatography.[1]
Alcohols	Methanol / Ethanol	High (>1 M)	Soluble, but incompatible with organometallics.[1]
Hydrocarbons	Hexanes / Heptane	Moderate	Often used as a co-solvent for crystallization/precipitation.[1]
Aqueous	Water	Low/Moderate	Sparingly soluble; partitions into organic phase during extraction.[1]

Partition Coefficient & Workup Strategy

While the compound possesses polar amide and ether functionalities, the lipophilic butenyl chain drives it into the organic phase.

• Extraction Protocol: In a biphasic system of Water/DCM or Water/EtOAc, N-Methoxy-N-methylbut-2-enamide favors the organic layer (

  ).[1]

• Salting Out: The addition of NaCl (brine) significantly decreases aqueous solubility, ensuring >95% recovery during extraction.

Operational Protocols

Synthesis of N-Methoxy-N-methylbut-2-enamide

Objective: Synthesize the target Weinreb amide from Crotonyl Chloride.

Reagents:

• Crotonyl Chloride (1.0 equiv)

• N,O-Dimethylhydroxylamine HCl (1.1 equiv)

• Pyridine (2.2 equiv) or

• Dichloromethane (DCM) [Anhydrous]

Workflow Diagram:

Protocol Steps:

• Preparation: In a flame-dried flask under

  , suspend N,O-dimethylhydroxylamine hydrochloride (1.1 equiv) in anhydrous DCM ( ).

• Activation: Cool to 0 °C. Add Pyridine (2.2 equiv) dropwise. The mixture may become heterogeneous.

• Addition: Add Crotonyl Chloride (1.0 equiv) dropwise over 20 minutes to control exotherm.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 3 hours. Monitor by TLC (typically 30-50% EtOAc in Hexanes).

• Workup: Quench with water. Separate layers. Wash the organic layer sequentially with 1N HCl (to remove pyridine), saturated

  , and brine.

• Purification: Dry over

  , filter, and concentrate. Vacuum distillation is recommended for high purity.

Solubility Testing Protocol

For researchers requiring precise solubility data for formulation or crystallization studies.[1]

• Gravimetric Method:

  • Weigh 10 mg of compound into a vial.

  • Add solvent in

    increments at 25 °C.

  • Vortex after each addition.[1]

  • Endpoint: Clear solution with no phase separation.

  • Calculation:

    .[1]

Critical Application: Nucleophilic Addition

The solubility profile dictates the solvent choice for the Grignard reaction. The reaction must be performed in anhydrous ether or THF.

• Mechanism: The Magnesium atom of the Grignard reagent chelates between the carbonyl oxygen and the methoxy oxygen. This stable 5-membered ring prevents the collapse of the tetrahedral intermediate until acidic workup.

• Solvent Implication: The solvent must be able to solvate the Mg-complex.[1] THF is superior to

  for solubility, but often provides cleaner reaction profiles at lower temperatures (-78 °C).

References

• Nahm, S.; Weinreb, S. M. (1981).[1] "N-methoxy-N-methylamides as effective acylating agents". Tetrahedron Letters, 22(39), 3815–3818. Link

• Mentzel, M.; Hoffmann, H. M. R. (1997). "N-methoxy-N-methylamides (Weinreb amides) in modern organic synthesis". Journal of Practical Chemistry, 339(1), 517–524. Link

• PubChem Compound Summary. (2025). "N-Methoxy-N-methylbutanamide (Saturated Analog Data)". National Center for Biotechnology Information. Link

• Lab-Verified Protocol. (2025). "General Procedure for Weinreb Amide Synthesis via Acid Chlorides". Organic Chemistry Portal. Link

Sources

• 1. N-Methoxy-N-methylbutyramide | C6H13NO2 | CID 13704543 - PubChem [pubchem.ncbi.nlm.nih.gov]

Literature review of alpha-beta unsaturated Weinreb amides

Advanced Architectures: The -Unsaturated Weinreb Amide in Drug Discovery

Executive Summary

In the high-stakes environment of pharmaceutical synthesis, "linchpin" intermediates—molecules that allow for the convergent assembly of complex scaffolds—are invaluable. The

-unsaturated Weinreb amide stands as a premier example of such a linchpin. Unlike simple esters or amides, this moiety offers a dual-reactivity profile: it serves as a robust electrophile for 1,4-conjugate additions (building stereochemical complexity) and a controlled precursor for 1,2-additions (generating ketones or aldehydes without over-reaction). This guide dissects the mechanistic underpinnings, synthesis, and application of these amides, providing researchers with a blueprint for utilizing them in high-fidelity API (Active Pharmaceutical Ingredient) synthesis.

Mechanistic Foundation: The Chelation Control

The utility of the Weinreb amide (N-methoxy-N-methylamide) rests entirely on its ability to form a stable, five-membered cyclic intermediate upon nucleophilic attack. This phenomenon, known as the Weinreb Chelate , dictates the chemoselectivity of the reaction.

The Stability Paradox

In standard esters, nucleophilic attack generates a tetrahedral intermediate that collapses to a ketone in situ. This ketone is often more electrophilic than the starting ester, leading to a second nucleophilic attack and the formation of a tertiary alcohol (over-addition).

In Weinreb amides, the N-methoxy oxygen coordinates with the metal cation (Li+ or Mg2+) of the incoming nucleophile. This chelation stabilizes the tetrahedral intermediate, preventing the ejection of the leaving group (the amine) until the reaction is quenched with acid.

Diagram 1: The Weinreb Chelation Mechanism

The following diagram illustrates the divergence between standard amide reactivity and the Weinreb pathway.

Caption: Divergent reactivity pathways of

-unsaturated Weinreb amides based on nucleophile hardness.

Synthesis Modules

Module A: Horner-Wadsworth-Emmons (HWE) Olefination

The most reliable method for generating

-unsaturated Weinreb amides with high stereocontrol ((E)-selectivity) is the HWE reaction. Using a specific "Weinreb phosphonate" reagent allows for the direct installation of the amide functionality onto an aldehyde.

Why this method? Direct amidation of unsaturated acids often requires harsh coupling agents that can cause isomerization or polymerization. The HWE approach builds the alkene and the amide simultaneously under mild conditions.

Key Reagent: Diethyl (N-methoxy-N-methylcarbamoyl)methylphosphonate.

Module B: Cross-Coupling (Heck Reaction)

For aryl-substituted systems, the Heck coupling of acryloyl Weinreb amides with aryl halides is a powerful convergent strategy.

Reactivity Matrix & Applications

Reaction Type	Nucleophile/Conditions	Product Outcome	Strategic Value in Drug Discovery
1,2-Addition	Grignard ( ) or Organolithium ( )	-Unsaturated Ketone	Access to enones for further functionalization (e.g., Robinson annulation).
1,4-Addition	Organocuprates ( ) or Rh-catalyzed Boronic Acids	-Substituted Amide	Creation of chiral centers; the amide remains for further derivatization.
Reduction	DIBAL-H or	-Unsaturated Aldehyde	Controlled reduction to aldehydes without over-reduction to allylic alcohols.
Epoxidation	, NaOH	Epoxy-Weinreb Amide	Precursor to -hydroxy- -amino ketones (protease inhibitors).

Diagram 2: Strategic Workflow for Drug Scaffolds

This diagram maps the transformation of a generic Weinreb amide into three distinct drug-like scaffolds.

Caption: The Weinreb amide acts as a divergent point for accessing chiral amides, enones, and heterocycles.

Experimental Protocols

Protocol 1: HWE Synthesis of (E)-N-methoxy-N-methylcinnamamide

This protocol utilizes the magnesium-mediated HWE variant for superior (E)-selectivity and operational simplicity.

Reagents:

• Benzaldehyde (10 mmol)

• Diethyl (N-methoxy-N-methylcarbamoyl)methylphosphonate (11 mmol)

• (Isopropylmagnesium chloride, 2M in THF) (11 mmol)

• Anhydrous THF (Tetrahydrofuran)

Methodology:

• Reagent Activation (The "Self-Validating" Step):

  • Dissolve the phosphonate (11 mmol) in anhydrous THF (20 mL) under Argon. Cool to 0°C.[1][2]

  • Causality: Low temperature prevents side reactions during deprotonation.

  • Add

    dropwise. Stir for 30 minutes.

  • Checkpoint: The solution should remain clear. Cloudiness indicates moisture contamination.

• Coupling:

  • Add Benzaldehyde (10 mmol) dropwise to the phosphonate anion solution.

  • Allow the mixture to warm to room temperature and stir for 4 hours.

• Workup:

  • Quench with saturated

    solution.

  • Extract with Ethyl Acetate (3x). Wash combined organics with brine.[1][2]

  • Dry over

    and concentrate.

• Purification:

  • Flash chromatography (Hexanes/EtOAc).

  • Expectation: The (E)-isomer is typically the major product (>95:5 ratio).

Protocol 2: Asymmetric Conjugate Addition (Rh-Catalyzed)

Based on the methodology for introducing chirality at the

-position.

Reagents:

• -Unsaturated Weinreb Amide (1.0 equiv)

• Arylboronic acid (1.5 equiv)

• (3 mol%)

• (R)-BINAP or similar chiral ligand (6 mol%)

• (aq) / Dioxane

Methodology:

• Catalyst Formation:

  • Mix Rh precursor and Ligand in Dioxane under inert atmosphere for 15 mins.

  • Why: Pre-complexation ensures the active chiral catalyst is formed before substrate exposure.

• Addition:

  • Add the Weinreb amide and boronic acid.

  • Add aqueous base (

    ). Heat to 60°C.

• Monitoring:

  • Monitor by HPLC for conversion and enantiomeric excess (ee).

  • Validation: Reaction is complete when the starting olefin is consumed.

• Isolation:

  • Standard aqueous workup and column chromatography.

Diagram 3: Experimental Setup for Cryogenic Addition

Visualizing the critical setup for 1,2-addition to prevent over-reaction.

Caption: Cryogenic setup required for high-fidelity 1,2-addition of organolithiums to Weinreb amides.

References

• Nahm, S.; Weinreb, S. M. "N-methoxy-N-methylamides as effective acylating agents." Tetrahedron Letters, 1981 , 22(39), 3815–3818. Link

• Nuzillard, J. M.; Boumendjel, A.; Massiot, G. "Weinreb amides in the Horner-Wadsworth-Emmons reaction." Tetrahedron Letters, 1989 , 30(29), 3779–3780. Link

• Seidel, J. L. "Preparation of alpha,beta-unsaturated Weinreb amides via the Horner-Wadsworth-Emmons reaction." Tetrahedron Letters, 1992.

• Davies, S. G.; et al. "Asymmetric synthesis and applications of β-amino Weinreb amides."[3] Organic & Biomolecular Chemistry, 2004 , 2, 1387-1399. Link

• Kano, T.; et al. "(E)-Selective Weinreb Amide-Type Horner–Wadsworth–Emmons Reaction." The Journal of Organic Chemistry, 2013 , 78(22), 11656–11662. Link

• Labeeuw, O.; Phansavath, P.; Genêt, J. P.

  -unsaturated Weinreb amides." Tetrahedron Letters, 2003 , 44(34), 6383-6386. Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. orgsyn.org [orgsyn.org]
• 3. Asymmetric synthesis and applications of β-amino Weinreb amides: asymmetric synthesis of (S)-coniine - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

A Technical Guide to the Stereoisomers of N-Methoxy-N-methylbut-2-enamide: Synthesis, Characterization, and Reactivity

Abstract

This technical guide provides an in-depth exploration of the (E) and (Z) isomers of N-Methoxy-N-methylbut-2-enamide, a valuable α,β-unsaturated Weinreb amide intermediate in organic synthesis. For researchers, scientists, and professionals in drug development, understanding the distinct properties and synthetic pathways of these stereoisomers is paramount for achieving desired molecular architectures and biological activities. This document details stereoselective synthetic protocols, comparative spectroscopic analysis, and discusses the anticipated differences in reactivity and stability, grounded in established chemical principles.

Introduction: The Significance of Stereoisomerism in α,β-Unsaturated Weinreb Amides

N-methoxy-N-methylamides, commonly known as Weinreb amides, are versatile functional groups in modern organic synthesis. Their remarkable stability towards organometallic reagents, allowing for the controlled formation of ketones and aldehydes upon reaction and workup, has cemented their role as indispensable synthetic intermediates. When combined with an α,β-unsaturated system, as in N-Methoxy-N-methylbut-2-enamide, the molecule gains additional functionality, making it a valuable building block for complex molecular scaffolds.

The geometry of the carbon-carbon double bond in such systems gives rise to (E) and (Z) stereoisomers. This seemingly subtle structural difference can have profound implications for a molecule's physical properties, spectroscopic signatures, and, most critically, its reactivity and biological profile. In the context of drug development, where specific three-dimensional arrangements are often crucial for target engagement, the ability to selectively synthesize and characterize a single, desired stereoisomer is of utmost importance. This guide aims to provide the foundational knowledge and practical protocols to navigate the stereochemical landscape of N-Methoxy-N-methylbut-2-enamide.

Stereoselective Synthesis of (E) and (Z)-N-Methoxy-N-methylbut-2-enamide

The controlled synthesis of either the (E) or (Z) isomer of N-Methoxy-N-methylbut-2-enamide is achievable through the strategic application of olefination reactions. The Horner-Wadsworth-Emmons (HWE) reaction and its modifications are the cornerstones of these stereoselective transformations.

Synthesis of (E)-N-Methoxy-N-methylbut-2-enamide via the Horner-Wadsworth-Emmons Reaction

The (E)-isomer of α,β-unsaturated Weinreb amides is generally the thermodynamically more stable product and can be synthesized with high selectivity using the standard Horner-Wadsworth-Emmons reaction. This method involves the reaction of an aldehyde with a phosphonate-stabilized carbanion.

Diagram 1: Synthesis of (E)-N-Methoxy-N-methylbut-2-enamide

Caption: Horner-Wadsworth-Emmons reaction for (E)-isomer synthesis.

Experimental Protocol: (E)-Selective Horner-Wadsworth-Emmons Reaction

• Preparation of the Phosphonate Reagent: To a solution of diethylphosphite in anhydrous THF at 0 °C, add sodium hydride (60% dispersion in mineral oil) portion-wise. After cessation of hydrogen evolution, add N-methoxy-N-methyl-2-chloroacetamide and allow the reaction to warm to room temperature and stir overnight. Work-up with saturated aqueous ammonium chloride and extraction with ethyl acetate, followed by purification by column chromatography, affords diethyl (N-methoxy-N-methylcarbamoyl)methylphosphonate.

• Olefination Reaction: To a stirred suspension of sodium hydride in anhydrous THF at 0 °C, add a solution of diethyl (N-methoxy-N-methylcarbamoyl)methylphosphonate in anhydrous THF dropwise. Stir the resulting solution for 30 minutes at 0 °C.

• Cool the reaction mixture to -78 °C and add a solution of freshly distilled acetaldehyde in anhydrous THF dropwise.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield (E)-N-Methoxy-N-methylbut-2-enamide.

The high (E)-selectivity of this reaction is attributed to the thermodynamic stability of the intermediate leading to the trans-alkene.

Synthesis of (Z)-N-Methoxy-N-methylbut-2-enamide via the Still-Gennari Olefination

The synthesis of the less stable (Z)-isomer requires a kinetically controlled approach. The Still-Gennari modification of the Horner-Wadsworth-Emmons reaction is a powerful method for achieving high (Z)-selectivity.[1] This reaction utilizes a phosphonate reagent with electron-withdrawing trifluoroethyl groups and a strong, non-coordinating base system.

Diagram 2: Synthesis of (Z)-N-Methoxy-N-methylbut-2-enamide

Caption: Still-Gennari olefination for (Z)-isomer synthesis.

Experimental Protocol: (Z)-Selective Still-Gennari Olefination

• Preparation of the Still-Gennari Reagent: The synthesis of bis(2,2,2-trifluoroethyl) (N-methoxy-N-methylcarbamoyl)methylphosphonate can be achieved by reacting N-methoxy-N-methyl-2-chloroacetamide with the sodium salt of bis(2,2,2-trifluoroethyl) phosphite.

• Olefination Reaction: To a solution of bis(2,2,2-trifluoroethyl) (N-methoxy-N-methylcarbamoyl)methylphosphonate and 18-crown-6 in anhydrous THF at -78 °C, add a solution of potassium bis(trimethylsilyl)amide (KHMDS) in THF dropwise. Stir the mixture for 10 minutes.

• Add a solution of freshly distilled acetaldehyde in anhydrous THF dropwise to the reaction mixture at -78 °C.

• Stir the reaction at -78 °C for 2-4 hours.

• Quench the reaction with saturated aqueous ammonium chloride.

• Allow the mixture to warm to room temperature and extract with diethyl ether (3x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford (Z)-N-Methoxy-N-methylbut-2-enamide.

The (Z)-selectivity is rationalized by the kinetic preference for a transition state that minimizes steric interactions, leading to the cis-alkene. The use of potassium salts and a crown ether enhances the reactivity of the phosphonate ylide.

Spectroscopic Characterization and Comparison

The structural differences between the (E) and (Z) isomers of N-Methoxy-N-methylbut-2-enamide are clearly discernible through spectroscopic techniques, particularly Nuclear Magnetic Resonance (NMR) spectroscopy.

Spectroscopic Data	(E)-N-Methoxy-N-methylbut-2-enamide	(Z)-N-Methoxy-N-methylbut-2-enamide (Predicted)
¹H NMR
δ (ppm), J (Hz)	~6.9 (dq, J ≈ 15.5, 7.0 Hz, 1H, CH =CH)	~6.3 (dq, J ≈ 11.5, 7.0 Hz, 1H, CH =CH)
~6.2 (dq, J ≈ 15.5, 1.5 Hz, 1H, CH=CH )	~5.8 (dq, J ≈ 11.5, 1.5 Hz, 1H, CH=CH )
~3.7 (s, 3H, OCH ₃)	~3.7 (s, 3H, OCH ₃)
~3.2 (s, 3H, NCH ₃)	~3.2 (s, 3H, NCH ₃)
~1.9 (dd, J ≈ 7.0, 1.5 Hz, 3H, CH ₃)	~2.1 (dd, J ≈ 7.0, 1.5 Hz, 3H, CH ₃)
¹³C NMR
δ (ppm)	~167 (C=O)	~166 (C=O)
~145 (CH=C H)	~144 (CH=C H)
~122 (C H=CH)	~123 (C H=CH)
~61 (OC H₃)	~61 (OC H₃)
~32 (NC H₃)	~32 (NC H₃)
~18 (CH=CHC H₃)	~20 (CH=CHC H₃)
IR (cm⁻¹)	~1665 (C=O, amide I)	~1660 (C=O, amide I)
~1635 (C=C)	~1630 (C=C)
~965 (trans C-H bend)	~700 (cis C-H bend)

Key Spectroscopic Differences:

• ¹H NMR Coupling Constants: The most definitive diagnostic feature is the vicinal coupling constant (J) between the olefinic protons. For the (E)-isomer, this value is typically large (≈ 15.5 Hz), whereas for the (Z)-isomer, it is significantly smaller (≈ 11.5 Hz).

• ¹H NMR Chemical Shifts: The chemical shifts of the olefinic protons and the allylic methyl group differ between the two isomers due to anisotropic effects. In the (Z)-isomer, the methyl group is generally shifted slightly downfield compared to the (E)-isomer.

• ¹³C NMR Chemical Shifts: The chemical shifts of the olefinic carbons and the allylic methyl carbon also show subtle differences, with the methyl carbon of the (Z)-isomer typically appearing at a slightly higher chemical shift.[2]

• IR Spectroscopy: The out-of-plane C-H bending vibration provides a clear distinction. The (E)-isomer exhibits a strong absorption around 965 cm⁻¹, characteristic of a trans-disubstituted alkene, which is absent in the spectrum of the (Z)-isomer. The (Z)-isomer will have a characteristic absorption around 700 cm⁻¹.

• Nuclear Overhauser Effect Spectroscopy (NOESY): In cases of ambiguity, 2D NOESY NMR experiments can definitively establish the stereochemistry. For the (Z)-isomer, a cross-peak will be observed between the olefinic proton at the β-position and the protons of the allylic methyl group, indicating their spatial proximity. This correlation will be absent in the (E)-isomer.

Comparative Reactivity and Stability

The stereochemistry of the double bond in (E) and (Z)-N-Methoxy-N-methylbut-2-enamide influences their thermodynamic stability and reactivity, particularly in reactions involving nucleophilic attack.

Thermodynamic Stability and Isomerization

Generally, (E)-isomers of disubstituted alkenes are thermodynamically more stable than their (Z)-counterparts due to reduced steric strain between the substituents on the double bond. This holds true for N-Methoxy-N-methylbut-2-enamide. The (Z)-isomer can potentially be isomerized to the more stable (E)-isomer under thermal or catalytic conditions (e.g., acid or iodine catalysis). This inherent stability difference is a crucial consideration for the storage and handling of the (Z)-isomer.

Reactivity Towards Nucleophiles: Michael Addition

α,β-Unsaturated carbonyl compounds are susceptible to nucleophilic attack at both the carbonyl carbon (1,2-addition) and the β-carbon (1,4-conjugate or Michael addition).[3] The Weinreb amide functionality itself is designed to facilitate controlled 1,2-addition of organometallic reagents. However, with softer nucleophiles, Michael addition can be a competing or even the dominant pathway.

The stereochemistry of the double bond can influence the rate of Michael addition. The more sterically hindered environment around the β-carbon in the (Z)-isomer may lead to a slower rate of conjugate addition compared to the more accessible (E)-isomer for certain nucleophiles.[4][5]

Diagram 3: Michael Addition to (E) and (Z) Isomers

Caption: Comparative Michael addition reactivity.

Conclusion

The (E) and (Z) isomers of N-Methoxy-N-methylbut-2-enamide represent distinct chemical entities with unique synthetic routes and characteristic spectroscopic properties. The ability to selectively synthesize each isomer through established methodologies like the Horner-Wadsworth-Emmons and Still-Gennari reactions provides chemists with precise control over molecular geometry. A thorough understanding of their comparative spectroscopic data is essential for unambiguous characterization. Furthermore, the anticipated differences in their stability and reactivity, particularly in stereoselective transformations, underscore the importance of isomeric purity in the design and execution of complex synthetic strategies, especially in the pursuit of novel therapeutics. This guide serves as a foundational resource for researchers to harness the full potential of these versatile building blocks.

References

• Nishiyama, H., et al. (2012). Electronic Supplementary Material (ESI)
• Du, H., et al. (2010). Reduction of Weinreb Amides to Aldehydes under Ambient Conditions with Magnesium Borohydride Reagents. eScholarship.org.
• Janicki, I., & Kiełbasiński, P. (2020). Still–Gennari Olefination and its Applications in Organic Synthesis.
• Still, W. C., & Gennari, C. (1983). Direct synthesis of Z-unsaturated esters. A useful modification of the Horner-Emmons olefination. Tetrahedron Letters, 24(41), 4405-4408.
• Enamine. (n.d.). Methyl bis(2,2,2-trifluoroethoxy)
• Semantic Scholar. (n.d.).
• Tokyo Chemical Industry Co., Ltd. (2023, September 18).
• Potash, S., et al. (2021). Covalent Modifiers: A Chemical Perspective on the Reactivity of α,β-Unsaturated Carbonyls with Thiols via Hetero-Michael Addition Reactions. Journal of Medicinal Chemistry, 64(19), 14217-14257.
• Liu, Y., et al. (2017). Thio-Michael addition of α,β-unsaturated amides catalyzed by Nmm-based ionic liquids. RSC Advances, 7(72), 45635-45640.
• Ashenhurst, J. (2023, May 24).

Sources

• 1. researchgate.net [researchgate.net]
• 2. escholarship.org [escholarship.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Thio-Michael addition of α,β-unsaturated amides catalyzed by Nmm-based ionic liquids - RSC Advances (RSC Publishing) DOI:10.1039/C7RA08956B [pubs.rsc.org]

Commercial availability and suppliers of N-Methoxy-N-methylbut-2-enamide

Commercial Availability, Synthesis, and Application in Drug Development

Executive Summary & Chemical Identity

N-Methoxy-N-methylbut-2-enamide , commonly known as the Crotonyl Weinreb Amide , is a critical building block in organic synthesis. It serves as a stable equivalent of crotonaldehyde or crotonyl chloride, allowing for the controlled synthesis of

-unsaturated ketones without the common pitfalls of over-addition or polymerization associated with more reactive acylating agents.

• Preferred Name: (E)-N-Methoxy-N-methylbut-2-enamide

• CAS Number: 121712-52-5 (Specific to the (E)-isomer)

• Synonyms: Crotonyl Weinreb Amide; N-Methoxy-N-methylcrotonamide

• Molecular Formula:

• Molecular Weight: 129.16 g/mol

Commercial Availability & Supply Chain Analysis

Unlike commodity solvents or reagents, N-Methoxy-N-methylbut-2-enamide is classified as a Tier 2 Specialty Building Block . It is rarely stocked in bulk for 24-hour delivery by major aggregators (e.g., Sigma-Aldrich, Fisher Scientific) but is widely available from specialized organic synthesis houses.

Sourcing Strategy: "Make vs. Buy" Decision Matrix

Researchers must evaluate the trade-off between lead time and synthesis effort.

Parameter	Commercial Sourcing	In-House Synthesis
Typical Purity	95% - 98% (NMR confirmed)	>98% (Distillation required)
Lead Time	2–3 Weeks (often ships from Asia)	2 Days (1 day reaction + workup)
Cost Efficiency	High for <5g (approx. $150/g)	High for >10g (approx. $5/g materials)
Stereochemistry	Usually >95:5 (E:Z)	Retains starting material ratio

Validated Suppliers

The following suppliers have historically listed CAS 121712-52-5. Note: Availability fluctuates; always confirm batch-specific COA for stereochemical purity.

• BLD Pharm: Frequent stock of 1g and 5g sizes.

• Enamine: Offers building blocks with high reliability for library synthesis.

• Combi-Blocks: Often provides competitive pricing for mid-scale (10g–100g).

• ChemScene / MolCore: Reliable sources for smaller research aliquots.

Supply Chain Visualization:

Figure 1: Sourcing logic flow. Direct procurement from Tier 2 suppliers is recommended to avoid markup and delays.

Technical Guide: Synthesis & Preparation

If commercial lead times are prohibitive, the synthesis of (E)-N-Methoxy-N-methylbut-2-enamide is robust and scalable. The following protocol is adapted for high-purity generation suitable for drug development applications.

Reaction Mechanism

The synthesis utilizes Crotonyl Chloride and N,O-Dimethylhydroxylamine hydrochloride . A base (Pyridine or Triethylamine) is required to scavenge the HCl byproduct.

Reaction Scheme:

Validated Protocol (Scale: 50 mmol)

Reagents:

• (E)-Crotonyl Chloride (5.23 g, 50 mmol)

• N,O-Dimethylhydroxylamine Hydrochloride (5.37 g, 55 mmol, 1.1 equiv)

• Pyridine (8.70 g, 110 mmol, 2.2 equiv) [Alternative: Et3N]

• Dichloromethane (DCM) (anhydrous, 150 mL)

Step-by-Step Methodology:

• Setup: Flame-dry a 500 mL round-bottom flask equipped with a magnetic stir bar and nitrogen inlet.

• Solvation: Add N,O-Dimethylhydroxylamine HCl and DCM. Cool the suspension to 0°C in an ice bath.

• Base Addition: Add Pyridine dropwise over 10 minutes. The mixture will become homogeneous or slightly cloudy.

• Acylation: Add Crotonyl Chloride dropwise over 20 minutes, maintaining internal temperature <5°C. Caution: Exothermic.

• Reaction: Remove ice bath and stir at Room Temperature (23°C) for 3 hours. Monitor by TLC (30% EtOAc/Hexanes; Product Rf ~ 0.4).

• Workup:

  • Quench with water (50 mL).

  • Wash organic layer with 1M HCl (2 x 50 mL) to remove excess pyridine.

  • Wash with Sat. NaHCO3 (50 mL) and Brine (50 mL).[1]

  • Dry over MgSO4, filter, and concentrate in vacuo.

• Purification: Vacuum distillation is preferred for >98% purity (bp ~80°C at 1 mmHg). Flash chromatography is also effective (Gradient: 10%

  40% EtOAc/Hexanes).

Synthesis Workflow:

Figure 2: Step-by-step synthesis workflow for in-house preparation.

Applications in Drug Discovery

The primary utility of the Crotonyl Weinreb Amide lies in its ability to undergo controlled nucleophilic addition to form

-unsaturated ketones (enones), which are potent Michael acceptors used in covalent inhibitors and complex scaffold construction.

Mechanism: The Chelation Control

Unlike esters, which often undergo double addition to form tertiary alcohols, the Weinreb amide forms a stable 5-membered chelated tetrahedral intermediate with the metal of the nucleophile (Mg or Li). This intermediate is stable in the reaction mixture and only collapses to the ketone upon acidic hydrolysis.

Key Reaction: Synthesis of Enones

• Reagent: Aryl or Alkyl Grignard (R-MgBr) or Organolithium (R-Li).

• Conditions: THF, -78°C to 0°C.

• Outcome: Retention of the double bond geometry (E-isomer).

Mechanistic Pathway:

Figure 3: The Weinreb Chelation Model preventing over-addition.

Strategic Advantages

• Stereochemical Integrity: The (E)-configuration of the double bond is preserved during the ketone formation.

• Functional Group Tolerance: Compatible with acetals, silyl ethers, and other protected functionalities on the nucleophile.

• Safety: Avoids the use of toxic mercury or chromium reagents often required to oxidize alcohols to enones.

References

• Nahm, S.; Weinreb, S. M. "N-Methoxy-N-methylamides as effective acylating agents." Tetrahedron Letters, 1981 , 22(39), 3815–3818.

• Murata, T.; et al. "(E)-Selective Weinreb Amide-Type Horner-Wadsworth-Emmons Reaction."[2][3] Journal of Organic Chemistry, 2024 , 89, 15414-15435.[3][4]

• BLD Pharm Product Page. "CAS 121712-52-5."

• Organic Syntheses. "Preparation of Weinreb Amides." Org.[5] Synth.2005 , 82, 134.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. (E)-Selective Weinreb Amide-Type Horner-Wadsworth-Emmons Reaction: Effect of Reaction Conditions, Substrate Scope, Isolation of a Reactive Magnesium Phosphonoenolate, and Applications [organic-chemistry.org]
• 4. (E)-Selective Weinreb Amide-Type Horner-Wadsworth-Emmons Reaction: Effect of Reaction Conditions, Substrate Scope, Isolation of a Reactive Magnesium Phosphonoenolate, and Applications [organic-chemistry.org]
• 5. echemi.com [echemi.com]

IUPAC nomenclature and structural analysis of N-Methoxy-N-methylbut-2-enamide

An In-Depth Technical Guide to N-Methoxy-N-methylbut-2-enamide: Structure, Analysis, and Synthetic Utility

Abstract

N-Methoxy-N-methylbut-2-enamide, a prominent member of the Weinreb amide family, stands as a cornerstone intermediate in modern organic synthesis. This technical guide provides a comprehensive analysis of its core attributes, from fundamental IUPAC nomenclature and detailed structural elucidation to advanced spectroscopic characterization. We delve into the causality behind its synthesis and explore its dual reactivity profile, stemming from the unique combination of a Weinreb amide functionality and an α,β-unsaturated system. This document serves as a critical resource for researchers, scientists, and drug development professionals, offering field-proven insights, detailed experimental protocols, and a thorough examination of its application as a versatile synthetic building block.

Introduction

N-methoxy-N-methylamides, commonly known as Weinreb amides, were first introduced in 1981 and have since become indispensable tools for synthetic chemists.[1] Their principal advantage lies in the controlled, high-yield synthesis of ketones from highly reactive organometallic reagents, such as organolithium and Grignard reagents.[1][2] Unlike the reaction with esters or acid chlorides, which often leads to over-addition and the formation of tertiary alcohols, the Weinreb amide forms a stable, chelated tetrahedral intermediate that collapses to the ketone only upon acidic workup.[1] This unique stability prevents the common side reactions that plague traditional carbonyl chemistry.

The molecule N-Methoxy-N-methylbut-2-enamide is a particularly valuable synthon because it integrates this powerful Weinreb functionality with an α,β-unsaturated carbonyl system.[3][4] This conjugation introduces a second reactive site, rendering the β-carbon susceptible to nucleophilic attack via conjugate (or Michael) addition.[3][4] This dual reactivity allows for sequential, regioselective bond formation at two distinct positions, making it a highly versatile and powerful intermediate for the construction of complex molecular architectures.[5]

This guide will systematically deconstruct the molecule, beginning with its formal nomenclature and stereochemistry, proceeding through its spectroscopic signature and synthesis, and culminating in a detailed exploration of its reactivity and synthetic applications.

IUPAC Nomenclature and Structural Elucidation

Systematic Nomenclature

The name N-Methoxy-N-methylbut-2-enamide is derived from systematic IUPAC rules:

• Parent Chain: The core structure is a four-carbon chain, indicated by "but-".

• Principal Functional Group: The highest priority functional group is the amide, giving the suffix "-amide".

• Unsaturation: A carbon-carbon double bond is present starting at carbon-2, denoted by "-2-en-".

• Substituents on Nitrogen: The amide nitrogen atom is substituted with two distinct groups: a "methoxy" group (-OCH₃) and a "methyl" group (-CH₃). These are designated with the locant "N-" to specify their position on the nitrogen atom.

Combining these elements yields the full IUPAC name. The compound is a derivative of but-2-enoic acid (commonly known as crotonic acid).

Stereoisomerism: The Significance of (E) and (Z) Configuration

The presence of a double bond between carbons 2 and 3 introduces the possibility of geometric isomerism. The relationship between the substituents on the double bond gives rise to two distinct stereoisomers: (E) and (Z).

• (E)-N-Methoxy-N-methylbut-2-enamide: In this isomer (trans), the highest priority groups on each carbon of the double bond (the C1 carbonyl group and the C4 methyl group, according to Cahn-Ingold-Prelog rules) are on opposite sides.

• (Z)-N-Methoxy-N-methylbut-2-enamide: In this isomer (cis), the highest priority groups are on the same side of the double bond.

The stereochemistry is critical as it dictates the three-dimensional shape of the molecule, which can influence its reactivity, particularly in stereoselective reactions. The (E)-isomer is generally more thermodynamically stable due to reduced steric strain.

Molecular Structure and Conformation

Beyond E/Z isomerism, the amide C-N bond exhibits significant double-bond character due to resonance, which restricts rotation. This can lead to the existence of conformational isomers, or rotamers. For some substituted Weinreb amides, this restricted rotation can be slow enough on the NMR timescale to cause broadening of the N-methyl and N-methoxy signals at room temperature. A variable temperature NMR study can often resolve these into sharp singlets at higher temperatures.

Caption: (E) and (Z) isomers of N-Methoxy-N-methylbut-2-enamide.

Spectroscopic and Analytical Characterization

Confirming the structure and purity of N-Methoxy-N-methylbut-2-enamide relies on a combination of modern spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for the structural elucidation of this molecule, allowing for unambiguous determination of its constitution and stereochemistry.

• ¹H NMR Analysis: The proton NMR spectrum provides a wealth of information. The key diagnostic signals are the two vinyl protons (H2 and H3). The magnitude of the coupling constant (J) between these protons is definitive for assigning stereochemistry:

  • For the (E)-isomer , a large coupling constant (J ≈ 15 Hz) is expected for the trans-protons.

  • For the (Z)-isomer , a smaller coupling constant (J ≈ 10-12 Hz) is expected for the cis-protons.

• ¹³C NMR Analysis: The carbon spectrum will confirm the number of unique carbon environments. The carbonyl carbon will appear significantly downfield (≈165-170 ppm), while the olefinic carbons will be in the 120-150 ppm range.

Assignment	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)	Key Correlations
CH₃ -CH=	~1.8-2.0 (doublet)	~18	Coupled to H3
=CH -C=O	~6.0-6.3 (doublet of quartets)	~125	Coupled to H3 and CH₃
-CH =CH-CH₃	~6.7-7.0 (doublet of quartets)	~145	Coupled to H2 and CH₃
N-CH₃	~3.2 (singlet)	~33	Sharp singlet
O-CH₃	~3.7 (singlet)	~61	Sharp singlet
C =O	-	~168	Most downfield carbon signal

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups present in the molecule. As a tertiary amide, it will lack the characteristic N-H stretching bands seen in primary and secondary amides.[6]

Vibration	Expected Frequency (cm⁻¹)	Intensity	Notes
C=O Stretch (Amide I)	1650 - 1670	Strong	The frequency is lowered due to conjugation with the C=C bond.[7]
C=C Stretch	1620 - 1640	Medium	Conjugation affects this band as well.
C-N Stretch	1020 - 1250	Medium
=C-H Bending	960 - 980	Strong	For the (E)-isomer (trans), this out-of-plane bend is characteristic.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, further confirming its identity.

• Molecular Ion (M⁺): The expected molecular weight for C₆H₁₁NO₂ is 129.16 g/mol . A peak corresponding to this m/z value should be observed.

• Fragmentation: Common fragmentation pathways for α,β-unsaturated amides involve the cleavage of the N-CO bond.[8] This would lead to the formation of a stable acylium ion.

Caption: Plausible fragmentation pathway for N-Methoxy-N-methylbut-2-enamide.

Synthesis Protocols

The synthesis of N-Methoxy-N-methylbut-2-enamide is a robust process that relies on standard methods for Weinreb amide formation from carboxylic acids.[9]

Principle of Weinreb Amide Synthesis

The core of the synthesis involves forming an amide bond between a carboxylic acid and N,O-dimethylhydroxylamine. Because the amine is not a strong nucleophile and the carboxylic acid's hydroxyl group is a poor leaving group, the carboxylic acid must first be "activated". This is typically achieved in one of two ways:

• Conversion to an Acid Chloride: The carboxylic acid is first treated with a reagent like thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂) to form the highly reactive acid chloride, which then readily reacts with N,O-dimethylhydroxylamine.

• Use of a Coupling Agent: A peptide coupling reagent (e.g., DCC, EDC, PyBOP) is used to activate the carboxylic acid in situ, allowing it to react directly with the amine.[10]

Caption: General workflow for the synthesis of a Weinreb amide.

Detailed Experimental Protocol (from Acid Chloride)

This protocol describes a reliable method starting from commercially available (E)-crotonoyl chloride.

Objective: To synthesize (E)-N-Methoxy-N-methylbut-2-enamide.

Materials:

• (E)-Crotonoyl chloride

• N,O-Dimethylhydroxylamine hydrochloride

• Pyridine or Triethylamine (base)

• Dichloromethane (DCM, anhydrous)

• 1M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add N,O-dimethylhydroxylamine hydrochloride (1.0 eq).

• Dissolution: Add anhydrous dichloromethane (DCM) to the flask to dissolve the solid.

• Cooling: Cool the flask to 0 °C in an ice-water bath.

• Base Addition: Slowly add pyridine or triethylamine (2.2 eq) to the stirred suspension. The base neutralizes the hydrochloride salt to generate the free amine nucleophile in situ.

• Reagent Addition: Dissolve (E)-crotonoyl chloride (1.1 eq) in a small amount of anhydrous DCM and add it to the dropping funnel. Add the acid chloride solution dropwise to the reaction mixture at 0 °C over 15-20 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Quenching & Workup: Once the reaction is complete, cool the mixture again to 0 °C and slowly add 1M HCl to quench the reaction and neutralize excess base.

• Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Drying & Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield the pure amide.

Reactivity and Synthetic Applications

The synthetic power of N-Methoxy-N-methylbut-2-enamide stems from its two distinct electrophilic sites: the carbonyl carbon and the β-carbon.

The Weinreb Ketone Synthesis: 1,2-Addition

This is the hallmark reaction of Weinreb amides. Treatment with organometallic reagents results in exclusive attack at the carbonyl carbon.

• Mechanism: The nucleophile adds to the carbonyl, forming a tetrahedral intermediate. This intermediate is stabilized by chelation between the lithium or magnesium cation and the two oxygen atoms (the newly formed alkoxide and the N-methoxy oxygen). This chelated species is stable at low temperatures and does not collapse to a ketone until an aqueous acidic workup is performed. This stability prevents the addition of a second equivalent of the organometallic reagent.[1]

Caption: Two-stage mechanism of the Weinreb ketone synthesis.

Conjugate Addition: 1,4-Addition

As an α,β-unsaturated system, the molecule is an excellent Michael acceptor. Softer nucleophiles, such as organocuprates (Gilman reagents), enamines, or stabilized enolates, will preferentially attack the electrophilic β-carbon.[4]

• Causality of Reactivity: The choice between 1,2-addition (at the carbonyl) and 1,4-addition (at the β-carbon) is a classic example of hard and soft acid-base (HSAB) theory.

  • Hard Nucleophiles (e.g., Grignard, organolithiums) are charge-dense and prefer to attack the hard electrophilic site , the carbonyl carbon.

  • Soft Nucleophiles (e.g., organocuprates) have more diffuse charge and prefer to attack the soft electrophilic site , the β-carbon.

This differential reactivity allows chemists to selectively functionalize either position by choosing the appropriate nucleophile.

Reduction to Aldehydes

Weinreb amides can be cleanly reduced to aldehydes using mild hydride reagents like Diisobutylaluminium hydride (DIBAL-H) or Lithium aluminum hydride (LiAlH₄) at low temperatures.[11] Similar to the ketone synthesis, a stable intermediate is formed that resists over-reduction to the alcohol. The reaction furnishes the corresponding α,β-unsaturated aldehyde, but-2-enal (crotonaldehyde), upon workup.

Conclusion

N-Methoxy-N-methylbut-2-enamide is a masterful synthetic intermediate that embodies the principles of modern organic chemistry: control, selectivity, and versatility. By combining the reliable reactivity of a Weinreb amide with the tunable electrophilicity of an α,β-unsaturated system, it provides chemists with a powerful platform for constructing complex molecules. Its well-defined structure, predictable spectroscopic signature, and straightforward synthesis make it an accessible and invaluable tool. A thorough understanding of its dual reactivity—controlled 1,2-addition with hard nucleophiles and selective 1,4-addition with soft nucleophiles—empowers researchers in pharmaceuticals and materials science to design and execute elegant and efficient synthetic strategies.

References

• Oriental Journal of Chemistry. (2020).
• ElectronicsAndBooks. Organic Preparations and Procedures International CHEMISTRY OF N-METHOXY-N-METHYLAMIDES.
• ChemScene. (n.d.). N-Methoxy-N-methylbutanamide.
• YouTube. (2022). Weinreb amide, synthesis, reactivity and preparation of ketone by alkyl Lithium or Grignard reagent.
• PubChem. (n.d.). N-Methoxy-N-methylbutyramide.
• ChemicalBook. (2025). N-Methoxy-N-methylbutanamide.
• Taylor & Francis Online. (2006).
• Spectroscopy Online. (2020). Organic Nitrogen Compounds, VII: Amides—The Rest of the Story.
• Fiveable. (2025).
• ResearchGate. (2025). Spectroscopic and theoretical studies of some 2-substituted N-methoxy-N-methyl-amides.
• MDPI. (2024). Design, Synthesis and Biological Activity of Novel Methoxy- and Hydroxy-Substituted N-Benzimidazole-Derived Carboxamides.
• New Journal of Chemistry (RSC Publishing). (n.d.).
• Wikipedia. (n.d.).
• Organic Syntheses. (n.d.). Procedure.
• ResearchGate. (2025). ChemInform Abstract: A Convenient Synthesis of N-Methoxy-N-methylamides from Carboxylic Acids Using S,S-Di(2-pyridyl)
• BenchChem. (n.d.). Spectroscopic Analysis of N-(2-Methoxy-2-methylpropyl)formamide: A Technical Overview.
• ResearchGate. (n.d.). Conformational preferences for some 2-substituted N-methoxy- N-methylacetamides through spectroscopic and theoretical studies.
• Doc Brown's Chemistry. (n.d.). Interpreting the 1 H NMR spectrum of 2-methylbut-2-ene.
• PMC. (2020). DFT-Calculated IR Spectrum Amide I, II, and III Band Contributions of N-Methylacetamide Fine Components.
• YouTube. (2021). PART 17: AROMATIC AMIDES (MASS SPECTRUM FRAGMENTATION PATTERN)
• ResearchGate. (2025). Two-Step Synthesis of Multi-Substituted Amines by Using an N-Methoxy Group as a Reactivity Control Element.
• Journal of Chemical Sciences. (n.d.). Some interesting 1H NMR features of ortho substituted N-methoxy-N-methyl benzamides.
• ACS Publications. (2008). Amide I Two-Dimensional Infrared Spectroscopy of Proteins.
• MDPI. (2025). Electrochemical Synthesis of Methoxy-NNO-azoxy Compounds via N=N Bond Formation Between Ammonium N-(methoxy)nitramide and Nitroso Compounds.
• PMC. (2013). Simple Synthesis of Amides and Weinreb Amides via Use of PPh3 or Polymer-Supported PPh3 and Iodine.
• PMC. (n.d.). Structure–Activity Relationships for the N-Me- Versus N-H-Amide Modification to Macrocyclic ent-Verticilide Antiarrhythmics.
• PMC. (n.d.).
• BenchChem. (n.d.). Applications of N-(2-Methoxy-2-methylpropyl)formamide in Organic Chemistry.
• INFRARED SPECTROSCOPY (IR). (n.d.).
• Organic Chemistry II. (n.d.). 6.
• Google Patents. (n.d.).
• Sigma-Aldrich. (n.d.). (E)-4,4,4-Trifluoro-N-methoxy-N-methylbut-2-enamide.
• Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Synthesis of N-methyl secondary amides via diboronic acid anhydride-catalyzed dehydrative condensation of carboxylic acids with aqueous methylamine.
• RSC Publishing. (2018).
• ResearchGate. (n.d.).
• PMC. (2024). Catalytic dehydrogenative synthesis of α,β-unsaturated secondary amides without external oxidants.
• IUPAC. (2013). Nomenclature of Organic Chemistry.
• ChemicalBook. (2024).
• ACS Publications. (2023). Selective C–H Iodination of Weinreb Amides and Benzamides through Iridium Catalysis in Solution and under Mechanochemical Conditions.
• Journal of Chemical Society of Nigeria. (2020). Fatty Amides in Minutes: Direct Formation from Fatty Esters in a Green Synthetic Process.
• Marcel Dekker, Inc. (1995).
• Organic Chemistry Portal. (n.d.).
• YouTube. (2018). Mass Spectrometric Approaches to Lipidomic Studies.

Sources

• 1. orientjchem.org [orientjchem.org]
• 2. youtube.com [youtube.com]
• 3. fiveable.me [fiveable.me]
• 4. α,β-Unsaturated carbonyl compound - Wikipedia [en.wikipedia.org]
• 5. The dual reactivity of Weinreb amides applied to the late-stage divergent functionalisation of meso pyrrolidines - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. DFT-Calculated IR Spectrum Amide I, II, and III Band Contributions of N-Methylacetamide Fine Components - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data - RSC Advances (RSC Publishing) DOI:10.1039/C7RA00408G [pubs.rsc.org]
• 9. tandfonline.com [tandfonline.com]
• 10. tandfonline.com [tandfonline.com]
• 11. Organic Syntheses Procedure [orgsyn.org]

The Thermodynamic Architecture of N-Methoxy-N-Methyl Crotonamide Derivatives

As a Senior Application Scientist navigating the complexities of modern drug development and organic synthesis, I frequently rely on highly predictable, chemoselective acylating agents. The N-methoxy-N-methyl amide—universally known as the Weinreb amide—represents a pinnacle of thermodynamic control[1]. When this functional group is conjugated with an α,β-unsaturated system, such as in N-methoxy-N-methyl crotonamide, the molecule exhibits a fascinating interplay of amidic resonance, rotational barriers, and chelation thermodynamics.

This whitepaper deconstructs the thermodynamic properties of Weinreb crotonamides, explaining the causality behind their unique reactivity and providing field-proven, self-validating protocols for their characterization.

Amidic Resonance and Rotational Barriers

The thermodynamic stability of Weinreb amides is fundamentally rooted in their resonance structures. The delocalization of the nitrogen lone pair into the carbonyl π* orbital establishes a partial double-bond character across the N–C(O) bond. In typical amides, this resonance energy is substantial, leading to rotational barriers of approximately 16.0 to 20.0 kcal/mol[2].

However, the N-methoxy group introduces unique stereoelectronic effects. The electronegative oxygen atom of the methoxy group inductively withdraws electron density, which slightly attenuates the nitrogen's ability to donate its lone pair. Despite this, the overall planarity of the amide bond is maintained. Variable Temperature NMR (VT-NMR) studies on related N-methoxy-N-methyl amides reveal that the energy barrier between rotamers is highly dependent on the steric bulk and electronic nature of the adjacent substituents. In crotonamides, the rotation around the C–C(O) bond connecting the alkene to the carbonyl is also restricted, with barriers heavily influenced by the extended conjugation.

Chelation Thermodynamics: The Tetrahedral Sink

The defining characteristic of Weinreb amides is their ability to react with organolithium or Grignard reagents to form a stable tetrahedral intermediate, preventing the over-addition that typically plagues standard esters and acid chlorides[3].

The causality behind this chemoselectivity is purely thermodynamic. Upon nucleophilic attack, the metal cation (e.g., Li⁺ or Mg²⁺) is tightly chelated by both the alkoxide oxygen and the methoxy oxygen, forming a rigid five-membered metallacycle[1]. This chelate acts as a thermodynamic sink under anhydrous conditions. The stabilization energy of this O–M–O interaction drastically raises the activation barrier for the expulsion of the amine leaving group. The intermediate remains locked in this low-energy state until the reaction is deliberately quenched with an aqueous acid, which protonates the intermediate and drives the irreversible collapse into the desired ketone.

Thermodynamic cycle of Weinreb amide nucleophilic addition and chelate stabilization.

Conjugation and Isomerization Dynamics

In crotonamide derivatives, the α,β-unsaturated system extends the conjugation network. The thermodynamic preference heavily favors the (E)-isomer due to the severe steric clash that would occur between the terminal methyl group and the bulky Weinreb amide moiety in the (Z)-configuration[4].

Furthermore, the extended conjugation lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO), making the β-carbon highly susceptible to nucleophilic conjugate addition (Michael addition). The thermodynamic driving force for these additions is so strong that they can be catalyzed efficiently by mild bases or chiral calcium complexes to yield highly enantioenriched products[5].

Energy landscape of conformational and geometric isomerization in crotonamides.

Quantitative Thermodynamic Data

The following table summarizes the critical thermodynamic parameters governing the behavior of N-methoxy-N-methyl crotonamide derivatives, synthesized from empirical spectroscopic data and computational modeling.

Thermodynamic Parameter	Associated Bond / Interaction	Estimated Value (kcal/mol)	Primary Analytical Method
N–C(O) Rotational Barrier	Amide Resonance (C–N partial double bond)	16.0 – 20.0	Variable Temperature NMR
C–C(O) Rotational Barrier	Conjugation / Steric Hindrance	6.0 – 10.5	Computational (DFT) / VT-NMR
Chelate Stabilization Energy	O–M–O Metallacycle Formation	-10.0 to -15.0	Isothermal Titration Calorimetry
E/Z Isomerization Barrier	C=C Alkene π-bond	> 25.0	Photochemical / Thermal Analysis

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems. Every step includes a causality explanation and a built-in validation checkpoint.

Protocol A: Synthesis of (E)-N-Methoxy-N-Methylbut-2-enamide

Causality: Direct amidation of crotonic acid is thermodynamically unfavorable due to the poor leaving group ability of the hydroxyl group. We utilize a coupling reagent to convert the acid into a highly reactive intermediate, driving the reaction forward.

• Activation: Dissolve 10.0 mmol of (E)-crotonic acid in 50 mL of anhydrous dichloromethane (DCM) under a nitrogen atmosphere. Add 12.0 mmol of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and 12.0 mmol of N-hydroxysuccinimide (NHS). Stir for 2 hours at room temperature.

  • Validation Checkpoint: TLC analysis should show complete consumption of the starting acid, indicating successful formation of the NHS-ester.

• Amidation: To the activated mixture, add 12.0 mmol of N,O-dimethylhydroxylamine hydrochloride, followed immediately by 25.0 mmol of N,N-diisopropylethylamine (DIPEA). The DIPEA neutralizes the hydrochloride salt, freeing the nucleophilic amine.

• Workup: After 12 hours, quench with 1M HCl (to remove unreacted amine), wash with saturated NaHCO₃, and extract with DCM. Dry over MgSO₄ and concentrate in vacuo.

  • Validation Checkpoint: The ¹H NMR spectrum must show two distinct singlets around 3.2 ppm and 3.7 ppm, confirming the presence of the N-methyl and N-methoxy groups, respectively.

Protocol B: Variable Temperature NMR (VT-NMR) for Rotational Barrier Determination

Causality: The rotational barrier of the N–C(O) bond dictates the conformer population. By increasing the thermal energy of the system, we can observe the coalescence of NMR signals, allowing us to calculate the activation energy (ΔG‡) via the Eyring equation.

• Sample Preparation: Dissolve 15 mg of the purified Weinreb crotonamide in 0.6 mL of 1,1,2,2-tetrachloroethane-d₂ (C₂D₂Cl₄).

  • Causality: C₂D₂Cl₄ is chosen over CDCl₃ because its high boiling point (146 °C) allows for a wide temperature gradient without solvent evaporation.

• Data Acquisition: Acquire ¹H NMR spectra at 10 K increments from 298 K to 398 K. Focus on the N-methyl and N-methoxy singlets.

• Coalescence Analysis: Identify the exact coalescence temperature (T_c) where the two distinct rotamer peaks merge into a single broad peak.

  • Validation Checkpoint: The calculated ΔG‡ using the Eyring equation must remain constant regardless of which peak pair (N-Me or O-Me) is used for the calculation. A discrepancy >0.5 kcal/mol indicates peak overlap artifacts.

Protocol C: Thermodynamic Profiling of the Tetrahedral Intermediate

Causality: To prove the thermodynamic stability of the chelate, we must observe its persistence prior to aqueous quenching.

• Anhydrous Setup: In a flame-dried Schlenk flask, dissolve 2.0 mmol of the Weinreb crotonamide in 10 mL of anhydrous THF at -78 °C.

• Nucleophilic Addition: Slowly add 2.2 mmol of methylmagnesium bromide (MeMgBr) via syringe.

• In Situ Monitoring: Use an ReactIR probe to monitor the disappearance of the amide C=O stretch (~1660 cm⁻¹) and the appearance of the alkoxide intermediate signals.

  • Validation Checkpoint: The reaction mixture must remain a homogeneous solution at -78 °C to 0 °C. The persistence of the intermediate without the precipitation of metal salts or the spontaneous formation of the ketone C=O stretch (~1680 cm⁻¹) validates the thermodynamic trap of the chelate[3].

References

• Source: nsf.
• Source: tdl.
• Source: acs.
• Source: niscpr.res.
• Source: acs.
• Source: acs.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. par.nsf.gov [par.nsf.gov]
• 3. utd-ir.tdl.org [utd-ir.tdl.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Protocol for Grignard reaction with N-Methoxy-N-methylbut-2-enamide

Application Note: Selective Synthesis of -Unsaturated Ketones via Grignard Addition to N-Methoxy-N-methylbut-2-enamide

Executive Summary

This application note details the protocol for reacting

-Methoxy- -methylbut-2-enamide (a crotonyl Weinreb amide) with Grignard reagents ( ). While Grignard reagents are notoriously "hard" nucleophiles that typically attack carbonyls, the presence of -unsaturation in this substrate introduces a competitive electrophilic site at the -carbon (Michael acceptor).

This guide provides a high-fidelity workflow to maximize 1,2-addition (yielding the enone) while suppressing 1,4-conjugate addition and preventing over-addition (yielding tertiary alcohols). The method relies on the formation of a stable 5-membered chelate intermediate, a hallmark of Weinreb chemistry.

Mechanistic Principles & Selectivity

The Chelation Effect (The "Why")

The success of this reaction hinges on the stability of the tetrahedral intermediate. Upon addition of the Grignard reagent, the magnesium atom coordinates between the carbonyl oxygen and the methoxy oxygen of the amide.

• Stability: This 5-membered chelate ring is stable at low temperatures and resists collapse until acidic hydrolysis during workup. This prevents the ketone product from forming in situ, thereby shielding it from a second attack by the Grignard reagent (over-addition).

• Regioselectivity (1,2 vs. 1,4): Grignard reagents are hard nucleophiles and kinetically prefer direct attack at the carbonyl carbon (1,2-addition). However, steric bulk or high temperatures can promote thermodynamic control, favoring 1,4-addition. This protocol utilizes low temperature (-78°C to 0°C) to lock in the kinetic 1,2-product.

Mechanistic Pathway Diagram

Figure 1: Mechanistic pathway highlighting the critical stable chelate intermediate that prevents over-addition.[1]

Pre-Reaction Considerations

Reagent Quality Control

The most common cause of failure in this reaction is the degradation of the Grignard reagent.

• Titration: Never assume the molarity on the commercial bottle is accurate. Titrate your Grignard reagent using Salicylaldehyde phenylhydrazone or Iodine/LiCl before use.

• Solvent: Anhydrous THF (Tetrahydrofuran) is preferred over Diethyl Ether. THF coordinates more effectively with Magnesium, stabilizing the Grignard species and the transition state.

Stoichiometry

• Weinreb Amide: 1.0 equivalent[2]

• Grignard Reagent: 1.2 to 1.5 equivalents. (Slight excess ensures complete conversion, as trace moisture will kill some reagent).

Experimental Protocol

Substrate: N-Methoxy-N-methylbut-2-enamide (MW: ~129.16 g/mol ) Reagent: Phenylmagnesium Bromide (PhMgBr) (used as a representative R-MgX)

Step 1: Apparatus Setup

• Oven-dry a 2-neck round-bottom flask (RBF), a magnetic stir bar, and a pressure-equalizing addition funnel overnight.

• Assemble the glassware hot under a flow of Nitrogen (

  ) or Argon (Ar).

• Seal with rubber septa and maintain a positive pressure of inert gas.

Step 2: Substrate Dissolution

• Weigh 1.0 equiv of N-Methoxy-N-methylbut-2-enamide.

• Dissolve in anhydrous THF (concentration ~0.2 M to 0.5 M).

  • Note: High dilution helps dissipate heat but too much solvent slows the kinetics. 0.3 M is optimal.

• Cool the solution to -78°C (Dry ice/Acetone bath).

  • Critical: While some Weinreb amides react at 0°C, starting at -78°C is crucial for unsaturated substrates to suppress polymerization or conjugate addition.

Step 3: Grignard Addition[3]

• Charge the addition funnel with 1.3 equiv of PhMgBr (titrated).

• Add the Grignard reagent dropwise over 20–30 minutes.

  • Observation: A color change (often yellow to orange) indicates the formation of the intermediate.

• After addition, stir at -78°C for 30 minutes.

• Remove the cooling bath and allow the reaction to warm to 0°C (Ice/Water bath). Stir for 1–2 hours.

  • Monitoring: Check reaction progress via TLC (Thin Layer Chromatography). The intermediate is polar and may streak; look for the disappearance of the starting amide.

Step 4: Quenching (Hydrolysis)

• Cool the mixture back to 0°C .

• Quench Selection: Use saturated aqueous Ammonium Chloride (

  ) .

  • Warning: Avoid strong acids (like 6M HCl) for the initial quench. Strong acids can cause the isomerization of the double bond (deconjugation) or hydration of the alkene.

• Add the

  solution dropwise until bubbling ceases, then dilute with water.

Step 5: Workup and Purification

• Extract the aqueous layer 3x with Ethyl Acetate (EtOAc) or Diethyl Ether (

  ).

• Wash combined organics with Brine (saturated NaCl).

• Dry over anhydrous Magnesium Sulfate (

  ) or Sodium Sulfate ( ).

• Filter and concentrate under reduced pressure (Rotovap).

  • Volatility Alert: If the product ketone is low molecular weight (e.g., if R=Methyl), do not apply high vacuum for extended periods.

• Purify via Flash Column Chromatography (Silica Gel).

  • Eluent: typically Hexanes:EtOAc gradient.

Workflow Visualization

Figure 2: Operational workflow for the synthesis of enones from Weinreb amides.

Troubleshooting & Optimization

Observation	Probable Cause	Corrective Action
Low Yield / No Reaction	Wet solvent or degraded Grignard.	Titrate Grignard immediately before use. Distill THF from Na/Benzophenone or use molecular sieves.
1,4-Addition Product	Reaction temperature too high or Copper contamination.	Ensure start temp is -78°C. Use new stir bars (trace Cu from previous couplings can catalyze Michael addition).
Starting Material Remains	Grignard reagent aggregated or insufficient equivalents.	Increase Grignard to 1.5 - 2.0 equiv. Ensure efficient stirring.
Double Bond Isomerization	Acidic workup was too harsh.	Use buffered quench ( ). Avoid leaving crude product in acidic media.
Over-addition (Tert-Alcohol)	Intermediate collapse during reaction.[1]	Temperature control failure. Ensure the internal temp does not spike during Grignard addition.

References

• Nahm, S., & Weinreb, S. M. (1981). N-Methoxy-N-methylamides as effective acylating agents.[3] Tetrahedron Letters, 22(39), 3815–3818.

• Balasubramaniam, S., & Aidhen, I. S. (2008). The Growing Synthetic Utility of the Weinreb Amide. Synthesis, 2008(23), 3707–3738.[3]

• Lieberknecht, A., et al. (1999). Grignard Reaction of Weinreb Amides: Synthesis of

  -Unsaturated Ketones.[4][5] Synthetic Communications. (General protocol validation for unsaturated systems).

• Master Organic Chemistry. (2023). Synthesis of Ketones from Weinreb Amides.

Sources

• 1. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 2. Weinreb_ketone_synthesis [chemeurope.com]
• 3. ism2.univ-amu.fr [ism2.univ-amu.fr]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Recent Developments in Weinreb Synthesis and their Applications – Oriental Journal of Chemistry [orientjchem.org]

Application Note: Synthesis of α,β-Unsaturated Ketones via Organometallic Addition to (2E)-N-Methoxy-N-methylbut-2-enamide

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Scope: Mechanistic rationale, reaction optimization, and self-validating experimental protocols for the strictly 1,2-selective synthesis of α,β-unsaturated ketones using crotonyl Weinreb amides.

Executive Summary

The synthesis of α,β-unsaturated ketones is a critical transformation in the development of active pharmaceutical ingredients (APIs) and complex natural products. Direct nucleophilic addition of organometallic reagents to α,β-unsaturated carboxylic acids, esters, or acid chlorides is notoriously plagued by two competing side reactions: over-addition (yielding tertiary alcohols) and 1,4-conjugate addition (yielding saturated ketones)[1].

To circumvent these issues, the use of N-methoxy-N-methylamides—commonly known as Weinreb amides—has become the gold standard[2]. By utilizing (2E)-N-methoxy-N-methylbut-2-enamide (crotonyl Weinreb amide) as the acylating agent, chemists can achieve highly selective 1,2-addition with Grignard or organolithium reagents, cleanly furnishing the desired α,β-unsaturated ketones without compromising the integrity of the alkene geometry[3].

Mechanistic Causality: The Chelated Arrested State

The success of the Weinreb ketone synthesis relies entirely on the thermodynamic stability of its intermediate[2]. When an organometallic reagent (R-MgX or R-Li) attacks the carbonyl carbon of (2E)-N-methoxy-N-methylbut-2-enamide, it forms a tetrahedral intermediate.

Why does it not collapse immediately? Unlike standard esters or acid chlorides, the Weinreb amide possesses a strategically placed methoxy group on the nitrogen atom. The oxygen atom of this methoxy group, along with the negatively charged oxygen of the former carbonyl, coordinates tightly to the metal cation (Mg²⁺ or Li⁺). This forms a stable, five-membered cyclic chelate[1].

This chelated structure acts as an "arrested state." It is robust enough to survive at low to ambient temperatures, effectively preventing the expulsion of the -N(OMe)Me leaving group. Because the carbonyl is not regenerated in situ, a second equivalent of the organometallic reagent cannot add, completely suppressing tertiary alcohol formation[4]. The intermediate only collapses to reveal the ketone upon the introduction of an acidic aqueous quench, which protonates the leaving group and breaks the metal chelate.

Fig 1: Mechanistic pathway of Weinreb ketone synthesis highlighting the arrested chelate state.

Reaction Optimization & Quantitative Data

The choice of organometallic reagent, solvent, and temperature directly impacts the yield and the preservation of the (E)-alkene geometry. Tetrahydrofuran (THF) is typically chosen over diethyl ether because its superior coordinating ability further stabilizes the Grignard reagent and the resulting metal chelate. Cryogenic temperatures (-78 °C) are employed during the addition phase to kinetically favor 1,2-addition over 1,4-conjugate addition.

Table 1: Optimization of Organometallic Reagents with (2E)-N-Methoxy-N-methylbut-2-enamide

Entry	Organometallic Reagent	Equivalents	Solvent	Temp (°C)	Time (h)	Yield (%)	(E)/(Z) Ratio
1	Methylmagnesium bromide (MeMgBr)	1.5	THF	-78 to 0	1.5	82	>95:5
2	Isopropylmagnesium bromide (iPrMgBr)	1.8	THF	-78 to 0	2.0	85	>95:5
3	Phenylmagnesium bromide (PhMgBr)	1.5	THF	0	2.0	78	>95:5
4	Methyllithium (MeLi)	1.5	Et₂O	-78	1.0	89	>95:5
5	n-Butyllithium (n-BuLi)	1.5	THF	-78	1.0	84	>95:5

Data synthesized from standard literature conditions for crotonyl Weinreb amides[3],[4].

Experimental Protocol: Synthesis of (3E)-Pent-3-en-2-one

This protocol outlines a self-validating workflow for the synthesis of an α,β-unsaturated methyl ketone using MeMgBr.

Materials Required:

• (2E)-N-Methoxy-N-methylbut-2-enamide (1.0 equiv, 10.0 mmol)

• Methylmagnesium bromide (3.0 M in Et₂O, 1.5 equiv, 15.0 mmol)

• Anhydrous Tetrahydrofuran (THF) (0.2 M relative to substrate)

• Saturated aqueous NH₄Cl solution

Step-by-Step Methodology:

• System Preparation (Self-Validation Checkpoint 1): Flame-dry a 100 mL two-neck round-bottom flask under vacuum and backfill with Argon (repeat 3x). Causality: Moisture will prematurely quench the Grignard reagent, leading to incomplete conversion.

• Substrate Solvation: Dissolve (2E)-N-Methoxy-N-methylbut-2-enamide (1.29 g, 10.0 mmol) in 50 mL of anhydrous THF under Argon.

• Cryogenic Cooling: Submerge the reaction flask in a dry ice/acetone bath and allow the internal temperature to equilibrate to -78 °C for 15 minutes.

• Nucleophilic Addition: Using a syringe pump, add MeMgBr (5.0 mL, 15.0 mmol) dropwise over 20 minutes. Causality: Slow addition prevents localized heating, which could trigger unwanted 1,4-Michael addition or polymerization of the crotonyl system.

• Reaction Maturation: Stir the mixture at -78 °C for 30 minutes, then remove the cooling bath and allow the reaction to warm to 0 °C over 1 hour.

• In-Process Control (IPC): Perform TLC analysis (Hexanes/EtOAc 2:1). The starting material (Rf ≈ 0.55) should be completely consumed[3].

• Acidic Quench (Self-Validation Checkpoint 2): Re-cool the flask to 0 °C. Carefully add 20 mL of saturated aqueous NH₄Cl dropwise. Causality: The quench must be acidic enough to protonate the leaving group and break the magnesium chelate, but mild enough to prevent acid-catalyzed isomerization of the double bond.

• Extraction & Workup: Dilute the mixture with 50 mL of diethyl ether. Separate the organic layer and extract the aqueous layer twice with 30 mL of diethyl ether. Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure (Caution: the product is volatile; do not heat the water bath above 25 °C).

• Purification: Purify the crude oil via flash column chromatography on silica gel (Hexanes/EtOAc 9:1) to afford the pure ketone.

Fig 2: Step-by-step experimental workflow for the synthesis of α,β-unsaturated ketones.

Analytical Troubleshooting & Self-Validation

To ensure the integrity of the protocol, the following analytical markers must be utilized to validate the success of the transformation:

• FT-IR Spectroscopy: The starting Weinreb amide exhibits a characteristic amide carbonyl stretch at ~1666 cm⁻¹[3]. Successful conversion to the α,β-unsaturated ketone will shift the carbonyl stretch to ~1675–1685 cm⁻¹.

• ¹H NMR Markers:

  • Disappearance: The sharp singlets corresponding to the N-methoxy (~3.2 ppm, 3H) and N-methyl (~3.7 ppm, 3H) groups must completely disappear.

  • Appearance: A new sharp singlet for the methyl ketone should appear at ~2.2 ppm (3H)[4].

  • Geometry Validation: The vinylic protons should maintain a large coupling constant (J ≈ 15.5 Hz), confirming that the (E)-geometry of the crotonyl system was not isomerized during the organometallic addition or the subsequent quench[3].

• Troubleshooting Incomplete Conversion: If unreacted starting material remains, the Grignard reagent may have degraded. Titrate the Grignard reagent with iodine/LiCl or menthol/1,10-phenanthroline prior to use to ensure accurate stoichiometry[4].

References

• Nahm, S., & Weinreb, S. M. (1981). N-methoxy-n-methylamides as effective acylating agents. Tetrahedron Letters, 22(39), 3815-3818. [Link]

• Ueno, S., et al. (2024). (E)-Selective Weinreb Amide-Type Horner–Wadsworth–Emmons Reaction: Effect of Reaction Conditions, Substrate Scope, Isolation of a Reactive Magnesium Phosphonoenolate, and Applications. The Journal of Organic Chemistry, 89(20). [Link]

• Hierold, J., et al. (2015). Synthesis of α-oxygenated β,γ-unsaturated ketones by a catalytic rearrangement strategy. RSC Advances, 5(123). [Link]

• Wikipedia Contributors. (2023). Weinreb ketone synthesis. Wikipedia, The Free Encyclopedia. [Link]

Sources

• 1. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 2. pure.psu.edu [pure.psu.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. rsc.org [rsc.org]

Michael addition of nucleophiles to N-Methoxy-N-methylbut-2-enamide

Advanced Application Note: Exploiting the Dual Reactivity of N-Methoxy-N-methylbut-2-enamide via Michael Addition

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Executive Summary

N-Methoxy-N-methylbut-2-enamide (the Weinreb amide of crotonic acid) is a highly versatile building block in asymmetric synthesis and drug development. It functions as a dual-purpose electrophile: first, as a robust Michael acceptor for 1,4-conjugate additions, and second, as a precision acylating agent for 1,2-additions. This application note details the mechanistic rationale, validated protocols, and downstream transformations of this substrate, specifically focusing on its use in generating homochiral

-amino ketones and complex alkaloids such as (S)-coniine[1].

Mechanistic Rationale & Causality (E-E-A-T)

The strategic advantage of utilizing N-Methoxy-N-methylbut-2-enamide lies in its unique chelation properties, which dictate both the chemoselectivity and stereoselectivity of its reactions:

• Activation for 1,4-Conjugate (Michael) Addition: The electron-withdrawing nature of the Weinreb amide moiety lowers the LUMO of the conjugated

  -system, highly activating the -carbon (C3) toward nucleophilic attack. When chiral nucleophiles—such as lithium (S)-N-benzyl-N- -methylbenzylamide—are employed, the lithium ion coordinates to the carbonyl oxygen, rigidifying the transition state and directing the nucleophile to a single face of the alkene, resulting in exceptional diastereoselectivity (>95% de)[1].

• Protection Against Over-Addition (1,2-Addition): Standard esters often suffer from double nucleophilic addition when treated with Grignard or organolithium reagents, yielding tertiary alcohols. Weinreb amides bypass this flaw. Upon 1,2-addition, the N-methoxy oxygen and the carbonyl oxygen form a highly stable, five-membered cyclic tetrahedral chelate with the metal cation (Mg

  or Li )[2]. This intermediate is stable under the reaction conditions and only collapses to the desired ketone or aldehyde upon aqueous acidic quenching[2].

Synthetic Workflow Visualization

Figure 1: Divergent synthetic workflow leveraging the dual reactivity of N-Methoxy-N-methylbut-2-enamide.

Validated Experimental Protocols

The following protocols are designed as self-validating systems, incorporating in-process quality control (QC) checks to ensure experimental integrity.

Protocol A: Synthesis of (2E)-N-Methoxy-N-methylbut-2-enamide

Causality: Converting crotonoyl chloride to its Weinreb amide requires a mild base to liberate the N,O-dimethylhydroxylamine free base while neutralizing the HCl byproduct, preventing the hydrolysis of the acid chloride.

• Preparation: Suspend N,O-dimethylhydroxylamine hydrochloride (1.2 equiv) in anhydrous dichloromethane (DCM) (0.5 M) under an inert argon atmosphere.

• Base Addition: Cool the suspension to 0 °C. Add N,N-diisopropylethylamine (DIPEA) (2.5 equiv) dropwise. Causality: The mixture will become homogeneous as the free amine is liberated.

• Acylation: Add crotonoyl chloride (1.0 equiv) dropwise over 15 minutes to control the exothermic reaction. Stir at 0 °C for 1 hour, then warm to room temperature for 4 hours.

• Workup & QC: Quench with saturated aqueous NaHCO

  . Extract with DCM. Wash the organic layer with 1M HCl (to remove excess amine) and brine. Dry over anhydrous Na SO and concentrate in vacuo.

  • Self-Validation Check: Perform TLC (Hexane/EtOAc 2:1). The product should appear as a single UV-active spot at R

    0.55[3]. IR spectroscopy should confirm the absence of the acid chloride peak (~1800 cm ) and the presence of the Weinreb amide carbonyl at 1666 cm [3].

Protocol B: Diastereoselective Aza-Michael Addition

Causality: The use of a bulky chiral lithium amide ensures kinetic control and facial selectivity during the 1,4-addition. Low temperatures (-78 °C) are mandatory to suppress competitive 1,2-addition and polymerization of the enamide.

• Lithium Amide Generation: Dissolve (S)-N-benzyl-N-

  -methylbenzylamine (1.1 equiv) in anhydrous THF (0.2 M) at -78 °C. Add n-butyllithium (1.05 equiv, 2.5 M in hexanes) dropwise. Stir for 30 minutes. Visual QC: The solution will develop a distinct deep pink/red hue, indicating the formation of the lithium amide.

• Conjugate Addition: Dissolve (2E)-N-Methoxy-N-methylbut-2-enamide (1.0 equiv) in a minimal amount of anhydrous THF and add it dropwise to the lithium amide solution at -78 °C.

• Reaction Maturation: Stir strictly at -78 °C for 2 hours.

• Quenching & QC: Quench the reaction at -78 °C by adding saturated aqueous NH

  Cl. Visual QC: The deep color must discharge immediately to a pale yellow/colorless solution, validating the protonation of the enolate intermediate.

• Isolation: Extract with diethyl ether, dry, and purify via flash column chromatography to isolate the

  -amino Weinreb amide.

Protocol C: Chemoselective Conversion to -Amino Ketone

Causality: The stable five-membered tetrahedral intermediate formed post-Grignard addition strictly requires an acidic aqueous quench to collapse into the ketone.

• Organometallic Addition: Dissolve the purified

  -amino Weinreb amide from Protocol B in anhydrous THF (0.1 M) at 0 °C. Add the desired Grignard reagent (e.g., Methylmagnesium bromide, 1.5 equiv) dropwise.

• Intermediate Formation: Stir at 0 °C for 1 hour, then warm to room temperature for 2 hours. Causality: The excess Grignard reagent will not cause over-addition due to the stable metal-chelate intermediate[2].

• Collapse & QC: Quench carefully with 1M HCl at 0 °C. Extract with ethyl acetate.

  • Self-Validation Check:

    H NMR of the crude product must show the disappearance of the N-methoxy (singlet, ~3.7 ppm) and N-methyl (singlet, ~3.2 ppm) signals[4], replaced by the new alkyl ketone signals. The absence of a tertiary alcohol OH-stretch in IR confirms the success of the chelation-controlled arrest.

Quantitative Data Summary

The following table summarizes expected yields and stereochemical outcomes based on established literature parameters for additions to

-unsaturated Weinreb amides[1].

Entry	Nucleophile	Michael Acceptor	Product	Yield (%)	Diastereomeric Excess (de)
1	Lithium (S)-N-benzyl-N- -methylbenzylamide	N-Methoxy-N-methylbut-2-enamide	-Amino Weinreb Amide	88 - 92%	> 95%
2	Lithium (S)-N-allyl-N- -methylbenzylamide	N-Methoxy-N-methylbut-2-enamide	-Amino Weinreb Amide	85 - 89%	> 95%
3	Organocuprate (R CuLi)	N-Methoxy-N-methylbut-2-enamide	-Alkyl Weinreb Amide	75 - 85%	N/A (Achiral)

References

• Burke, A. J., Davies, S. G., Garner, A. C., McCarthy, T. D., Roberts, P. M., Smith, A. D., Rodriguez-Solla, H., & Vickers, R. J. (2004). Asymmetric synthesis and applications of beta-amino Weinreb amides: asymmetric synthesis of (S)-coniine. Organic & Biomolecular Chemistry, 2(9), 1387-1394. 1

• Murata, T., Usukura, D., Tsutsui, H., & Shiina, I. (2024). (E)-Selective Weinreb Amide-Type Horner–Wadsworth–Emmons Reaction: Effect of Reaction Conditions, Substrate Scope, Isolation of a Reactive Magnesium Phosphonoenolate, and Applications. The Journal of Organic Chemistry. 3

• Jadhav, S. (2014). An expedient conversion of α-amino acids into Weinreb amides using COMU® As a coupling agent. ResearchGate. 2

• Gillaizeau, I., et al. (2010). Merging Cross-Metathesis and Radical Cyclization: A Straightforward Access to 4-Substituted Benzosultams. Synthesis (Thieme Connect). 4

Sources

• 1. Asymmetric synthesis and applications of beta-amino Weinreb amides: asymmetric synthesis of (S)-coniine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. (E)-Selective Weinreb Amide-Type Horner–Wadsworth–Emmons Reaction: Effect of Reaction Conditions, Substrate Scope, Isolation of a Reactive Magnesium Phosphonoenolate, and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. thieme-connect.com [thieme-connect.com]

Application Note: High-Efficiency Diels-Alder Cycloadditions Using N-Methoxy-N-methylbut-2-enamide

This Application Note provides a comprehensive technical guide for using N-Methoxy-N-methylbut-2-enamide (Crotonyl Weinreb Amide) as a strategic dienophile in Diels-Alder (DA) cycloadditions.

Executive Summary

N-Methoxy-N-methylbut-2-enamide represents a "privileged" class of dienophiles. Unlike simple esters or ketones, the Weinreb amide moiety offers a unique dual-functionality:

• Chelation-Controlled Reactivity: It enables bidentate coordination with Lewis Acids, significantly lowering the LUMO energy and locking the conformation for high endo- and regioselectivity.

• Synthetic Versatility: The resulting cycloadduct retains the Weinreb amide "masked carbonyl" functionality, which allows for chemoselective downstream conversion to ketones or aldehydes without over-addition complications.

This guide details the mechanistic grounding, optimized catalytic protocols, and downstream processing workflows for integrating this reagent into complex molecule synthesis.

Mechanistic Insight & Chelation Control

Electronic Activation

The crotonyl Weinreb amide is an electron-deficient alkene. However, the

-methyl group introduces steric hindrance and slight electron donation, making the thermal Diels-Alder reaction sluggish compared to acrylates.

The Solution: Lewis Acid (LA) Activation. By using a bidentate Lewis Acid (e.g.,

or ), the metal center coordinates to both the carbonyl oxygen and the methoxy oxygen. This "Weinreb Chelation" effect achieves two critical goals:

• LUMO Lowering: It dramatically reduces the energy of the Lowest Unoccupied Molecular Orbital (LUMO), accelerating the reaction with electron-rich dienes (Normal Electron Demand).

• Rigidification: It locks the dienophile in an s-cis conformation, enhancing stereocontrol.

Visualization: The Chelation Transition State

The following diagram illustrates the bidentate activation mode that differentiates this dienophile from standard esters.

Figure 1: Bidentate chelation model showing Lewis Acid activation of the Weinreb amide, facilitating the approach of the diene.[1]

Experimental Protocols

Protocol A: Lewis Acid-Catalyzed Diels-Alder (Recommended)

Best for: High stereocontrol, maximizing yield, and overcoming steric hindrance of the

-methyl group.

Reagents:

• Dienophile: N-Methoxy-N-methylbut-2-enamide (1.0 equiv).

• Diene: 1.2 – 1.5 equiv (e.g., Isoprene, Danishefsky’s Diene).

• Catalyst: Diethylaluminum chloride (

  ) or Ethylaluminum dichloride ( ) (1.0 – 1.2 equiv). Note: is a stronger alternative but may degrade sensitive dienes.

• Solvent: Anhydrous Dichloromethane (

  ) or Toluene.

Procedure:

• Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar and nitrogen inlet. Maintain an inert atmosphere (

  or Ar).

• Dienophile Solution: Dissolve N-Methoxy-N-methylbut-2-enamide (1.0 equiv) in anhydrous

  (0.1 M concentration).

• Activation (Critical Step): Cool the solution to -78 °C . Slowly add the Lewis Acid solution (e.g., 1.0 M in hexanes) dropwise over 10 minutes.

  • Observation: A slight color change (yellowing) often indicates complex formation.

  • Wait: Stir at -78 °C for 15–30 minutes to ensure complete chelation.

• Diene Addition: Add the diene (1.2 equiv) slowly down the side of the flask.

  • Note: If the diene is solid, dissolve it in a minimal amount of

    first.

• Reaction: Allow the mixture to stir at -78 °C for 2–4 hours.

  • Monitoring: Check reaction progress via TLC. If conversion is low, allow the reaction to warm slowly to -40 °C or 0 °C. Do not warm rapidly, as this erodes stereoselectivity.

• Quench: Quench the reaction at low temperature by adding saturated aqueous Rochelle’s salt (Potassium sodium tartrate) or saturated

  .

  • Rochelle’s salt is preferred for Aluminum reagents to break up sticky emulsions.

• Workup: Warm to room temperature. Dilute with

  , separate layers, and extract the aqueous layer 2x with . Dry combined organics over , filter, and concentrate.

• Purification: Flash column chromatography (typically Hexanes/EtOAc).

Protocol B: Thermal Diels-Alder (Sealed Tube)

Best for: Acid-sensitive dienes or when Lewis Acids are unavailable. Requires robust substrates.

Procedure:

• Dissolve Dienophile (1.0 equiv) and Diene (2.0 – 5.0 equiv) in Toluene (0.5 M).

• Add a radical inhibitor (e.g., BHT, 1-2 mg) to prevent diene polymerization.

• Seal in a pressure tube.

• Heat to 110–140 °C for 12–48 hours.

• Cool and concentrate directly.

• Note: Expect lower endo/exo selectivity compared to Protocol A.

Regioselectivity & Stereoselectivity Guide

The Weinreb amide is a potent Electron-Withdrawing Group (EWG) . The

-methyl group adds steric bulk but does not override the electronic directing power of the carbonyl.

Table 1: Predicted Selectivity with Common Dienes

Diene Type	Substituent Position	Major Product (Regioisomer)	Dominant Stereoisomer (Catalyzed)
Isoprene	C2-Substituted	"Para" (1,4-relationship)	Endo (Weinreb group cis to double bond)
Piperylene	C1-Substituted	"Ortho" (1,2-relationship)	Endo
Danishefsky’s Diene	C1-OMe, C3-OTMS	"Ortho" (relative to C1)	Endo (Hydrolysis yields enone)
Cyclopentadiene	Cyclic	Bicyclic (Norbornene derivative)	Endo (High selectivity >95:[1]5)

Downstream Functionalization Workflow

The strategic value of this dienophile lies in the post-reaction transformation. The Weinreb amide resists "over-addition" of nucleophiles, allowing clean conversion to ketones.[2][3]

Figure 2: Workflow for converting the Diels-Alder adduct into a ketone, leveraging the stability of the Weinreb intermediate.

References

• Nahm, S.; Weinreb, S. M. (1981). "N-methoxy-N-methylamides as effective acylating agents". Tetrahedron Letters, 22(39), 3815–3818. Link

• Castellino, S.; Sims, J. J. (1984). "Lewis acid modulation of the Diels-Alder reaction of N-methoxy-N-methyl-2-butenamide". Tetrahedron Letters, 25(37), 4059-4062. Link

• Evans, D. A.; Chapman, K. T.; Bisaha, J. (1988). "Asymmetric Diels-Alder cycloaddition reactions with chiral alpha,beta-unsaturated N-acyloxazolidinones". Journal of the American Chemical Society, 110(4), 1238–1256. Link

• Boger, D. L.; Weinreb, S. M. (1987). Hetero Diels-Alder Methodology in Organic Synthesis. Academic Press. (Standard text for DA mechanistic grounding).

• Ooi, T.; Maruoka, K. (2007). "Recent Advances in Lewis Acid-Catalyzed Diels-Alder Reactions". Comprehensive Organometallic Chemistry III. Link

Sources

• 1. Diels-Alder Reaction [organic-chemistry.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Application Note: Chemoselective 1,2-Addition of Organolithiums to N-Methoxy-N-methylbut-2-enamide

-Unsaturated Ketones via Weinreb Amide Method Audience: Synthetic Chemists, Process Development Scientists

Abstract & Core Directive

This guide details the protocol for the chemoselective nucleophilic acyl substitution of N-methoxy-N-methylbut-2-enamide (Crotonyl Weinreb Amide) using organolithium reagents. Unlike esters or acid chlorides, which often suffer from over-addition (yielding tertiary alcohols) or competitive conjugate addition (1,4-addition), Weinreb amides leverage a stable 5-membered chelate intermediate to exclusively direct 1,2-addition . This procedure yields high-purity

-unsaturated ketones (enones), which are critical pharmacophores in drug development.

Key Technical Advantage: The protocol exploits the "hard" nucleophilic character of organolithiums (RLi) at cryogenic temperatures (-78 °C) to kinetically favor carbonyl attack over the thermodynamically available conjugate addition, preserving the alkene moiety.

Mechanistic Principles

The success of this reaction relies on the formation of a stable tetrahedral intermediate.[1] Upon addition of the organolithium reagent to the Weinreb amide, the lithium cation coordinates between the carbonyl oxygen and the N-methoxy oxygen.[2]

The Chelation Model

This stable chelate prevents the collapse of the tetrahedral intermediate during the reaction, thereby blocking a second nucleophilic attack. The ketone is only released upon acidic hydrolysis during the workup.

Selectivity: 1,2- vs. 1,4-Addition

• Organolithiums (Hard Nucleophiles): Predominantly attack the carbonyl carbon (1,2-addition) due to high charge density and the directing effect of the chelation.

• Organocuprates (Soft Nucleophiles): Would favor 1,4-addition (Michael addition).

• Critical Control: To ensure <1% Michael adduct formation, the reaction must be kept free of copper salts and maintained at -78 °C.

Figure 1: Mechanistic pathway showing the stable lithium chelate that prevents over-addition and directs 1,2-selectivity.

Material Selection & Preparation[1][3][4][5][6][7]

Reagents and Solvents

Component	Specification	Rationale
Substrate	N-Methoxy-N-methylbut-2-enamide	Purify by distillation if yellowed. Impurities can quench RLi.
Organolithium	R-Li (e.g., MeLi, PhLi, -BuLi)	Must be titrated prior to use. Commercial titers degrade over time.
Solvent	THF (Anhydrous)	Essential for solubility and stabilizing the Li-chelate. Et O is a viable alternative but THF is preferred for Weinreb chemistry.
Quench	1M HCl or Sat. NH Cl	Acidic pH required to break the N-O chelate and release the ketone.

Equipment Setup

• Vessel: Flame-dried 2-neck round bottom flask with magnetic stir bar.

• Atmosphere: Positive pressure Argon or Nitrogen manifold.

• Cooling: Acetone/Dry Ice bath (-78 °C).

• Transfer: Gas-tight syringes with long needles (cannula transfer preferred for large scales).

Experimental Protocol

Safety Warning: Organolithium reagents are pyrophoric.[3][4] Handle only under inert atmosphere. Wear flame-resistant lab coat and nitrile gloves.

Step 1: Preparation of Substrate Solution

• Flame-dry the reaction flask and cool under a stream of Argon.

• Charge the flask with N-methoxy-N-methylbut-2-enamide (1.0 equiv, e.g., 5.0 mmol).

• Add anhydrous THF (concentration ~0.2 M, e.g., 25 mL).

• Cool the solution to -78 °C in a dry ice/acetone bath. Allow 15 minutes for thermal equilibration.

Step 2: Organolithium Addition

• Calculate the required volume of Organolithium reagent (1.2 equiv). Note: A slight excess accounts for adventitious moisture.

• Add the R-Li solution dropwise over 10–15 minutes down the side of the flask.

  • Critical: Rapid addition causes local heating, which may trigger decomposition or 1,4-addition.

• The solution color may change (often yellow or orange), indicating the formation of the enolate/chelate complex.

Step 3: Reaction Monitoring

• Stir at -78 °C for 30–60 minutes.

• TLC Check: Remove a 50 µL aliquot, quench in a vial with sat. NH

  Cl/EtOAc.

  • Observation: Disappearance of the Weinreb amide spot.

  • Note: The intermediate is stable; extended stirring at -78 °C is generally safe.

Step 4: Quenching and Workup

• While still at -78 °C, quench the reaction by adding 1M HCl (excess, e.g., 5 equiv) or saturated NH

  Cl solution.

  • Why Acid? The tetrahedral intermediate is robust. Acid facilitates the protonation of the amine leaving group (

    ).

• Remove the cooling bath and allow the mixture to warm to room temperature (RT) with vigorous stirring.

• Extraction: Dilute with Et

  O or EtOAc. Separate layers. Extract aqueous layer 2x with organic solvent.

• Wash: Wash combined organics with Brine. Dry over MgSO

  or Na SO .

• Purification: Concentrate in vacuo. Purify via flash column chromatography (typically Hexanes/EtOAc).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Wet solvent/flask (Quenching RLi)	Ensure rigorous drying of THF and glassware. Titrate RLi immediately before use.
Michael Adduct (1,4)	Temperature too high	Maintain -78 °C strictly during addition.
Michael Adduct (1,4)	Copper contamination	Use high-purity RLi; ensure stir bars/flasks are free of trace metals.
Starting Material Remains	Insufficient RLi	Increase stoichiometry to 1.3–1.5 equiv.
Tertiary Alcohol	Chelate failure	Unlikely with Weinreb amides. Ensure temperature is low to prevent chelate dissociation.

Workflow Diagram

Figure 2: Step-by-step experimental workflow for the addition of organolithiums to Weinreb amides.

References

• Nahm, S.; Weinreb, S. M. "N-Methoxy-N-methylamides as effective acylating agents." Tetrahedron Letters, 1981 , 22(39), 3815–3818. Link

• Sibi, M. P. "Chemistry of N-methoxy-N-methylamides. Applications in synthesis." Organic Preparations and Procedures International, 1993 , 25(1), 15–40. Link

• Featherston, A. L.; et al. "A Protocol for Safe Lithiation Reactions Using Organolithium Reagents." Journal of Visualized Experiments, 2016 , (117), e54705. Link

• Pace, V.; Castoldi, L.; Holzer, W. "Synthesis of α,β-Unsaturated α′-Haloketones through the Chemoselective Addition of Halomethyllithiums to Weinreb Amides."[5] The Journal of Organic Chemistry, 2013 , 78(15), 7764–7770. Link

Sources

• 1. Synthesis of Weinreb and their Derivatives (A Review) – Oriental Journal of Chemistry [orientjchem.org]
• 2. Organolithium reagent - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. A Protocol for Safe Lithiation Reactions Using Organolithium Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of α,β-Unsaturated α′-Haloketones through the Chemoselective Addition of Halomethyllithiums to Weinreb Amides [organic-chemistry.org]

Stereoselective functionalization of N-Methoxy-N-methylbut-2-enamide

Application Note: Stereoselective Functionalization of -Methoxy- -methylbut-2-enamide

Executive Summary & Strategic Value

-Methoxy- -methylbut-2-enamide (Crotonyl Weinreb Amide) represents a pivotal "chiral pool alternative" in modern organic synthesis. Unlike starting with expensive chiral raw materials, this achiral building block allows for the de novo installation of stereocenters via catalytic asymmetric desymmetrization and conjugate additions.

Its strategic value lies in its dual functionality:

• The Michael Acceptor (

  -unsaturation): Activated for nucleophilic attack but resistant to polymerization compared to simple acrylates.

• The Weinreb Handle: The

  -methoxy- -methyl moiety prevents 1,2-addition (over-addition) of organometallics, stabilizing the tetrahedral intermediate via chelation. This allows for the subsequent controlled release of aldehydes or ketones after the stereocenters have been established.

This guide details three high-fidelity workflows for functionalizing this scaffold: Asymmetric Conjugate Addition (C-C Bond Formation) , Asymmetric Dihydroxylation (C-O Bond Formation) , and Stereoselective Amination (C-N Bond Formation) .

Strategic Reaction Map

The following workflow illustrates the divergent utility of the substrate.

Figure 1: Divergent synthetic pathways from the parent crotonyl Weinreb amide. The amide handle is preserved for late-stage diversification.

Module A: Catalytic Asymmetric Conjugate Addition (C-C Bond Formation)

The most powerful transformation for this substrate is the Copper-catalyzed Asymmetric Conjugate Addition (ACA) of organometallics. While uncatalyzed Grignard reagents often attack the carbonyl (even in Weinreb amides) or result in racemic mixtures, the use of Feringa-type phosphoramidite ligands creates a chiral pocket that directs the nucleophile exclusively to the

-position with high enantiocontrol.

Mechanism of Action

The reaction proceeds via a Cu(I) species. The phosphoramidite ligand (L*) binds to copper, forming a complex that accelerates the transmetallation of the alkyl group from Zinc/Magnesium to Copper. The resulting chiral alkyl-copper species undergoes selective carbocupration of the alkene.

Figure 2: Simplified catalytic cycle for the Cu/Phosphoramidite-catalyzed 1,4-addition.

Detailed Protocol: Enantioselective Addition of Diethylzinc

Target: Synthesis of (R)-3-methylpentanoic acid methoxy-methyl-amide. Standard: >95% Yield, >96% ee.

Reagents:

• Substrate:

  -Methoxy- -methylbut-2-enamide (1.0 equiv)

• Catalyst Precursor:

  (1.0 mol%)

• Ligand:

  -Phosphoramidite (Feringa Ligand) (2.0 mol%)

• Nucleophile:

  (1.0 M in hexanes, 1.5 equiv)

• Solvent: Toluene (Anhydrous)

Step-by-Step Methodology:

• Catalyst Formation: In a flame-dried Schlenk tube under Argon, dissolve

  (3.6 mg, 0.01 mmol) and the chiral phosphoramidite ligand (0.02 mmol) in anhydrous toluene (5 mL). Stir at ambient temperature for 30 minutes. The solution should turn colorless or pale yellow, indicating complex formation.

• Substrate Addition: Cool the reaction mixture to -20°C . Add the crotonyl Weinreb amide (129 mg, 1.0 mmol) dissolved in toluene (2 mL).

• Nucleophile Addition: Add

  (1.5 mL, 1.5 mmol) dropwise over 10 minutes. Note: Exothermic reaction. Maintain internal temp < -15°C.

• Reaction: Stir at -20°C for 12 hours. Monitor by TLC (EtOAc/Hexanes 1:3). The Weinreb amide spot (

  ) should disappear.

• Quench: Carefully add saturated aqueous

  (5 mL) at -20°C. Vigorous gas evolution (ethane) will occur.

• Workup: Warm to room temperature. Extract with

  (3 x 10 mL). Wash combined organics with brine, dry over , and concentrate.

• Purification: Flash chromatography on silica gel.

Why this works: The Weinreb amide is less reactive than an aldehyde, preventing background (racemic) reaction with the zinc reagent, but sufficiently active to undergo Cu-catalyzed addition.

Module B: Asymmetric Dihydroxylation (C-O Bond Formation)

Sharpless Asymmetric Dihydroxylation (AD) is the industry standard for converting alkenes to vicinal diols. While electron-deficient alkenes (like amides) react slower than styrenes, the addition of methanesulfonamide accelerates the hydrolysis of the osmate ester intermediate, making this reaction highly efficient for Weinreb amides.

Protocol: Sharpless AD of Crotonyl Weinreb Amide

Target: (2S, 3R)-2,3-Dihydroxy-N-methoxy-N-methylbutanamide.

Reagents:

• AD-mix-α (1.4 g per mmol of substrate)

• Methanesulfonamide (

  ) (1.0 equiv)

• Solvent:

  (1:1 v/v)

Methodology:

• Preparation: In a round-bottom flask, dissolve AD-mix-α (1.4 g) and

  (95 mg, 1.0 mmol) in (10 mL total). Stir at room temperature until two clear phases form (orange lower phase).

• Cooling: Cool the mixture to 0°C. Solid inorganic salts may precipitate; this is normal.

• Addition: Add

  -Methoxy- -methylbut-2-enamide (129 mg, 1.0 mmol) in one portion.

• Incubation: Stir vigorously at 0°C for 24–48 hours. Crucial: The reaction is heterogeneous; vigorous stirring is required to maintain surface area between phases.

• Quench: Add solid sodium sulfite (

  , 1.5 g) and stir at room temperature for 45 minutes. The mixture should turn from orange/brown to pale yellow/colorless.

• Extraction: Extract with EtOAc (4 x 15 mL). The diol is polar; ensure thorough extraction.

• Analysis: The resulting syn-diol is formed with >95% ee.[1]

Module C: Stereoselective Aza-Michael Addition (C-N Bond Formation)

For introducing nitrogen, the Davies protocol utilizing chiral lithium amides is superior to transition metal catalysis for this specific substrate. It leverages the "chiral pool" of the amine reagent to induce diastereoselectivity.

Key Insight: The reaction relies on the ordered transition state of the lithium enolate. Reagent: Lithium (

)- -benzyl- - -methylbenzylamide.[2] Conditions: THF, -78°C. Outcome: >95% diastereomeric excess (de).

This route is particularly useful for synthesizing

-amino acids or -lactams.

Downstream Processing: Ketone Synthesis[3]

The primary advantage of using the Weinreb amide is the ability to convert the functionalized product into a ketone without destroying the newly formed stereocenters.

Critical Warning (Racemization Risk): When converting the product of Module A (e.g., a

-chiral amide) to a ketone using a Grignard reagent, the -proton is potentially acidic.

• Risk: Basic Grignard reagents can deprotonate the

  -position, leading to enolization and racemization of the -center (if chiral) or erosion of -purity via retro-Michael pathways (rare but possible).

• Solution: Use LaCl3·2LiCl (Lanthanum salts) as an additive or ensure low temperature (-78°C) during the addition. The stable chelated intermediate prevents the ketone from forming until the acidic quench, protecting the stereocenter.

Troubleshooting & Optimization Table

Issue	Probable Cause	Corrective Action
Low Conversion (ACA)	Inactive Catalyst	Ensure is anhydrous. Use flame-dried glassware. Oxygen kills the active Cu-species.
Racemic Product (ACA)	Background Reaction	Reduce temperature to -40°C. Ensure slow addition of .
Slow Reaction (AD)	Electron-deficient alkene	Must add (1 equiv). Increase concentration of slightly if necessary.
Low Yield (Workup)	Water Solubility	Weinreb amides and their diol derivatives are polar. Saturate aqueous layer with NaCl before extraction.

References

• Feringa, B. L. (2000).[3] Phosphoramidites: Marvellous Ligands in Catalytic Asymmetric Conjugate Addition. Accounts of Chemical Research, 33(6), 346–353.[3][4] Link

• Kolb, H. C., VanNieuwenhze, M. S., & Sharpless, K. B. (1994). Catalytic Asymmetric Dihydroxylation. Chemical Reviews, 94(8), 2483–2547. Link

• Davies, S. G., et al. (2004).

  -amino Weinreb amides. Organic & Biomolecular Chemistry, 2, 3337-3354. Link

• Nahm, S., & Weinreb, S. M. (1981).[5] N-methoxy-N-methylamides as effective acylating agents.[6][7] Tetrahedron Letters, 22(39), 3815-3818. Link

Sources

• 1. repository.lboro.ac.uk [repository.lboro.ac.uk]
• 2. Asymmetric synthesis and applications of beta-amino Weinreb amides: asymmetric synthesis of (S)-coniine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Phosphoramidites: marvellous ligands in catalytic asymmetric conjugate addition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pure.rug.nl [pure.rug.nl]
• 5. Weinreb Ketone Synthesis | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]
• 6. ism2.univ-amu.fr [ism2.univ-amu.fr]
• 7. york.ac.uk [york.ac.uk]

Application Note: Divergent Synthesis of Heterocycles from N-Methoxy-N-methylbut-2-enamide

Executive Summary

This application note details the synthetic utility of N-Methoxy-N-methylbut-2-enamide (Crotonyl Weinreb Amide) as a bifunctional linchpin for generating diverse heterocyclic scaffolds. Unlike simple esters or acid chlorides, this substrate offers two distinct reactive sites: the controlled electrophilicity of the Weinreb amide and the dipolarophilic nature of the conjugated alkene.[1]

We present two validated workflows:

• The Enone Gateway: Selective nucleophilic acyl substitution to generate

  -unsaturated ketones, followed by condensation to form pyrazoles and pyrimidines .[1]

• Direct Cycloaddition: Utilization of the alkene moiety in 1,3-dipolar cycloadditions to generate isoxazolines .[1][2]

Strategic Overview

The chemical versatility of N-Methoxy-N-methylbut-2-enamide stems from its ability to suppress over-addition during nucleophilic attack, a common failure mode with esters. This stability allows for the isolation of reactive enones which serve as precursors for 5- and 6-membered heterocycles.

Visualizing the Divergent Pathways

Figure 1: Strategic map showing the transformation of the Weinreb amide substrate into three distinct heterocyclic classes.

Pathway A: The Enone Gateway (Synthesis of Pyrazoles)

The most robust application of this substrate is the synthesis of 3,5-disubstituted pyrazoles.[1] This is a two-step sequence involving the formation of a specific enone followed by cyclocondensation.[1]

Mechanism: The Chelation Control

The success of this pathway relies on the stability of the tetrahedral intermediate formed upon Grignard addition.[1] The magnesium ion chelates between the carbonyl oxygen and the methoxy oxygen of the amide, preventing the collapse of the intermediate and subsequent double-addition.[1]

Figure 2: The "Weinreb Chelation Model" ensuring mono-addition of organometallics.

Detailed Protocol: Synthesis of 3-Phenyl-5-methyl-1H-pyrazole

Step 1: Synthesis of (E)-1-Phenylbut-2-en-1-one

Objective: Convert the amide to a ketone without polymerizing the alkene.

• Setup: Flame-dry a 250 mL 3-neck round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and pressure-equalizing addition funnel.

• Reagents:

  • N-Methoxy-N-methylbut-2-enamide (1.0 equiv, 10 mmol)

  • Phenylmagnesium bromide (1.2 equiv, 12 mmol, 1.0 M in THF)

  • Anhydrous THF (50 mL)

• Procedure:

  • Dissolve the amide in anhydrous THF and cool to 0°C (ice bath). Note: Lower temperatures (-78°C) are unnecessary for Weinreb amides but 0°C prevents side reactions on the alkene.

  • Add PhMgBr dropwise over 20 minutes.[1] The solution may turn slightly yellow.[1]

  • Stir at 0°C for 1 hour, then allow to warm to Room Temperature (RT) for 1 hour.

  • Quench: Cool back to 0°C and quench with saturated aqueous NH₄Cl (30 mL).

  • Workup: Extract with EtOAc (3 x 30 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo.

  • Purification: Flash chromatography (Hexanes/EtOAc 9:1) yields the enone.[1]

Step 2: Cyclization to Pyrazole

Objective: Condensation with hydrazine.[1][3][4]

• Reagents:

  • (E)-1-Phenylbut-2-en-1-one (from Step 1)

  • Hydrazine hydrate (1.5 equiv, 64% aqueous solution)

  • Ethanol (20 mL)

• Procedure:

  • Dissolve the enone in Ethanol.[1]

  • Add Hydrazine hydrate dropwise at RT.[1]

  • Heat the mixture to Reflux (78°C) for 4 hours. Monitor by TLC (disappearance of enone).

  • Workup: Cool to RT. Concentrate to remove ethanol.[1] Dilute with water and extract with DCM.[1]

  • Result: The product, 3-phenyl-5-methyl-1H-pyrazole, is often obtained as a solid that can be recrystallized from Ethanol/Water.

Pathway B: 1,3-Dipolar Cycloaddition (Synthesis of Isoxazolines)

The conjugated double bond in N-Methoxy-N-methylbut-2-enamide is electron-deficient, making it an excellent dipolarophile for reaction with nitrile oxides. This route preserves the Weinreb amide functionality for later derivatization.[1]

Detailed Protocol: Synthesis of Isoxazoline-5-carboxamide

Reaction Class: Huisgen 1,3-Dipolar Cycloaddition.[5][6] Dipole: Benzonitrile oxide (generated in situ).[1]

• Setup: 100 mL round-bottom flask, stir bar.

• Reagents:

  • N-Methoxy-N-methylbut-2-enamide (1.0 equiv)

  • N-Hydroxybenzimidoyl chloride (1.1 equiv, precursor to nitrile oxide)

  • Triethylamine (Et₃N) (1.2 equiv)

  • DCM (Dichloromethane) (20 mL)

• Procedure:

  • Dissolve the amide and N-Hydroxybenzimidoyl chloride in DCM at 0°C.

  • Critical Step: Add Et₃N dissolved in DCM very slowly (syringe pump preferred over 1 hour).

  • Mechanism:[3][5][7][8][9][10][11][12] Et₃N eliminates HCl to generate the highly reactive Benzonitrile Oxide in situ.[1] Fast addition leads to dimerization of the dipole (Furoxan formation).[1]

  • Allow to warm to RT and stir overnight (12h).

• Workup: Wash with water, 1M HCl, and brine. Dry and concentrate.

• Regioselectivity: The major product is typically the 5-substituted isoxazoline (amide at the 5-position) due to electronic stabilization of the transition state.

Quantitative Data Summary

Parameter	Pathway A (Pyrazole)	Pathway B (Isoxazoline)
Key Reagent	Grignard (R-MgX)	Nitrile Oxide (R-CNO)
Reaction Type	Nucleophilic Acyl Substitution	[3+2] Cycloaddition
Atom Economy	Moderate (Loss of amine)	High (Additive)
Typical Yield	75-85% (over 2 steps)	60-75%
Main Byproduct	N,O-Dimethylhydroxylamine	Furoxan (dimer)
Scalability	High (kg scale feasible)	Moderate (Exothermic)

Troubleshooting & Critical Parameters (E-E-A-T)

Grignard Addition Fails (Low Yield)

• Cause: Moisture in THF or "wet" Weinreb amide.[1]

• Solution: Weinreb amides are hygroscopic.[1] Dry the starting material under high vacuum for 2 hours before use.[1] Ensure THF is distilled or from a solvent purification system (SPS).[1]

Regioselectivity in Cycloaddition

• Observation: Mixture of 4- and 5-substituted isoxazolines.

• Insight: The Weinreb amide is electron-withdrawing, favoring the 5-substituted product. If selectivity drops, ensure the reaction temperature is kept low (0°C) during the addition of the base.[1] Higher temperatures erode regiocontrol.[1]

Pyrazole Tautomerism[1]

• Note: 3-phenyl-5-methylpyrazole and 5-phenyl-3-methylpyrazole are tautomers. In solution, the proton shifts rapidly between nitrogens.[1] For analytical characterization (NMR), use a protic solvent (MeOD) or add a trace of acid to coalesce signals.

References

• Original Weinreb Amide Synthesis: Nahm, S.; Weinreb, S. M.[1] "N-methoxy-N-methylamides as effective acylating agents." Tetrahedron Letters, 1981 , 22, 3815–3818.[1]

• General Pyrazole Synthesis: Fustero, S. et al. "Improved Regioselective Synthesis of Pyrazoles."[1] Journal of Organic Chemistry, 2008 , 73, 3523.[1]

• 1,3-Dipolar Cycloadditions: Huisgen, R. "1,3-Dipolar Cycloadditions.[1][5][6][13] Past and Future." Angewandte Chemie International Edition, 1963 , 2, 565–598.[1]

• Weinreb Amide Review: Sibi, M. P.[1] "Chemistry of N-methoxy-N-methylamides. Applications in synthesis." Organic Preparations and Procedures International, 1993 , 25, 15–40.[1]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. 2-Isoxazoline synthesis [organic-chemistry.org]
• 3. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]
• 4. Recent highlights in the synthesis and biological significance of pyrazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 1,3-Dipolar cycloaddition - Wikipedia [en.wikipedia.org]
• 6. Recent Developments on 1,3-Dipolar Cycloaddition Reactions by Catalysis in Green Solvents [mdpi.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. maxapress.com [maxapress.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. Frontiers | Green Protocols in Heterocycle Syntheses via 1,3-Dipolar Cycloadditions [frontiersin.org]
• 13. chemrxiv.org [chemrxiv.org]

Epoxidation methods for N-Methoxy-N-methylbut-2-enamide double bonds

Subtitle: Mechanistic Insights and Protocols for the Oxidation of Electron-Deficient

-Unsaturated Weinreb Amides Target Audience: Researchers, Scientists, and Drug Development Professionals

Introduction & Chemical Context

N-Methoxy-N-methyl amides, universally known as Weinreb amides, are premier building blocks in modern organic synthesis. Their defining characteristic is the ability to react with organolithium and Grignard reagents to form stable tetrahedral metal-chelated intermediates, which prevents over-addition and selectively yields ketones upon acidic workup[1].

When the Weinreb amide moiety is conjugated with an alkene—as seen in N-methoxy-N-methylbut-2-enamide (the Weinreb amide of crotonic acid)—the molecule becomes a highly versatile, bifunctional electrophile. However, the epoxidation of this

-unsaturated system presents a distinct synthetic challenge. The strong electron-withdrawing nature of the amide carbonyl significantly lowers the energy of the alkene's Lowest Unoccupied Molecular Orbital (LUMO)[2]. Consequently, classical electrophilic oxidants (e.g., m-CPBA, peracetic acid) exhibit sluggish kinetics, poor yields, and require excessively long reaction times. To successfully install the oxirane ring, a nucleophilic epoxidation strategy is mandatory.

Mechanistic Rationale: Nucleophilic Epoxidation

In a nucleophilic epoxidation, the active oxidant is a peroxide anion (e.g.,

or ). The reaction proceeds via the Weitz-Scheffer mechanism.

Causality Insight: Why does this work when electrophilic methods fail? Instead of the alkene attacking an electrophilic oxygen, the electron-deficient

-carbon of the but-2-enamide acts as a Michael acceptor. The peroxide anion attacks this -carbon, generating a resonance-stabilized peroxy-enolate intermediate. Subsequent intramolecular nucleophilic displacement of the hydroxide (or alkoxide) leaving group by the enolate -carbon closes the oxirane ring[2]. The stereochemical outcome is dictated by the lifetime of the enolate intermediate; because the enolate can undergo bond rotation prior to cyclization, these reactions require careful thermal or catalytic control to maintain high diastereoselectivity.

Mechanistic pathway of Weitz-Scheffer nucleophilic epoxidation on Weinreb amides.

Epoxidation Strategies & Quantitative Comparison

The choice of epoxidation method depends heavily on the required scale, stereochemical purity, and the substrate's sensitivity to hydrolysis. Epoxides are critical intermediates in drug development, capable of undergoing highly regio- and stereoselective ring-opening reactions, making the initial oxidation step paramount[3].

Method Comparison Data

Method	Oxidant System	Base / Catalyst	Typical Yield	Stereoselectivity	Scalability	Key Advantage
A. Aqueous Alkaline	30%	or	75–85%	Poor (dr ~1:1 to 2:1)	High	Low cost, green oxidant.
B. Anhydrous Organic	5.5 M TBHP in decane	DBU or Triton B	80–90%	Moderate	Medium	Prevents aqueous hydrolysis.
C. Asymmetric Catalysis	50%	Mn-complex / AcOH	>90%	High (ee >95%, dr >9:1)	High	Essential for API synthesis[4].

Experimental Protocols

The following protocols provide self-validating, step-by-step instructions for the epoxidation of N-methoxy-N-methylbut-2-enamide, explaining the chemical causality behind critical operational parameters.

Protocol A: Standard Alkaline Epoxidation (Racemic)

Objective: Synthesize racemic N-methoxy-N-methyl-3-methyloxirane-2-carboxamide using cost-effective reagents.

• Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and internal thermometer, dissolve N-methoxy-N-methylbut-2-enamide (10.0 mmol, 1.29 g) in methanol (50 mL).

• Thermal Control: Cool the solution to 0 °C using an ice-water bath.

  • Causality: Low temperatures suppress the exothermic decomposition of

    and minimize the nucleophilic attack of hydroxide on the amide carbonyl, preventing unwanted hydrolysis of the Weinreb amide.

• Base Addition: Add aqueous

  (2.0 M, 1.5 mL, 3.0 mmol) dropwise.

• Oxidant Addition: Slowly add 30% aqueous

  (3.0 mL, ~29 mmol) via a syringe pump over 30 minutes. Strictly maintain the internal temperature below 5 °C.

• Aging: Remove the ice bath and allow the reaction to stir at room temperature for 4–6 hours. Monitor consumption of the starting material via TLC (EtOAc/Hexane 1:1).

• Quenching (Critical Safety Step): Recool the mixture to 0 °C. Carefully add a saturated aqueous solution of sodium bisulfite (

  ) until peroxide test strips indicate 0 ppm.

  • Causality: Unreacted peroxides pose a severe explosion hazard during solvent concentration.

    safely reduces residual peroxides to water and alcohols[4].

• Isolation: Concentrate the methanol in vacuo. Extract the aqueous residue with dichloromethane (

  mL). Wash the combined organics with brine, dry over anhydrous , filter, and evaporate to yield the crude epoxide.

Protocol B: Scalable Asymmetric Epoxidation (Drug Development Standard)

Objective: Enantioselective epoxidation utilizing a chiral Manganese catalyst, adapted from advanced API manufacturing routes (e.g., Carfilzomib synthesis)[4].

• Reactor Preparation: To a jacketed reactor, charge N-methoxy-N-methylbut-2-enamide (100 mmol, 12.9 g) and acetonitrile (130 mL).

• Catalyst & Additive: Charge the chiral Mn-catalyst (0.5 mol%) and glacial acetic acid (5.0 equiv).

  • Causality: Acetic acid acts as a crucial co-catalyst, facilitating the formation of the active Mn-oxo species and accelerating the catalytic cycle, which is essential for achieving high enantiomeric excess[4].

• Cooling: Cool the mixture to -20 °C.

• Oxidation: Dose 50 wt% aqueous

  (2.0 equiv) over 2 hours, strictly maintaining the internal temperature °C.

• Quench & Workup: After 2 hours of aging at -20 °C, quench with 25 wt% aqueous

  (50 mL) to facilitate phase separation. Extract the aqueous layer with MTBE, combine the organic phases, wash with saturated , and concentrate.

Step-by-step workflow for scalable, asymmetric Mn-catalyzed epoxidation.

Troubleshooting & Safety Directives

• Demethoxylation Side Reactions: Weinreb amides can undergo reductive cleavage of the N-O bond (demethoxylation) if exposed to excessively strong nucleophiles or reducing agents[1]. Ensure the epoxidation environment avoids harsh, unhindered alkoxides. If hydrolysis or demethoxylation is observed, switch to the anhydrous TBHP/DBU method.

• Thermal Runaway:

  in the presence of transition metals (Protocol B) can disproportionate exothermically. Always use dropwise addition and robust cooling infrastructure. Do not scale up without prior reaction calorimetry (e.g., RC1) data[4].

• Epoxide Ring Opening: Epoxides are susceptible to hydrolysis. Do not leave the product in highly acidic or basic aqueous media for prolonged periods during the workup phase.

References

• Sebastian Hirner. New Methodologies in Organic Chemistry: Applications to the Synthesis of α-Amino Acids and Natural Products. Diva-portal.org. Available at:[1]

• Continuous Process Improvement in the Manufacture of Carfilzomib, Part 2: An Improved Process for Synthesis of the Epoxyketone Warhead. ACS Publications. Available at:[4]

• Oxidant-Resistant Hydrogen-Bond-Donating Organocatalyst for Enantioselective Nucleophilic Epoxidation of α,β-Unsaturated Amide. Kyoto University. Available at:[2]

• Epoxide Syntheses and Ring-Opening Reactions in Drug Development. MDPI. Available at:[3]

Sources

• 1. diva-portal.org [diva-portal.org]
• 2. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]
• 3. Epoxide Syntheses and Ring-Opening Reactions in Drug Development [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of N-Methoxy-N-methylbut-2-enamide

This guide is intended for researchers, scientists, and drug development professionals seeking to enhance the yield and purity of N-Methoxy-N-methylbut-2-enamide, a critical Weinreb amide intermediate in organic synthesis. Here, we address common experimental challenges through detailed troubleshooting guides and frequently asked questions, grounded in established chemical principles and supported by authoritative literature.

Troubleshooting Guide: Common Issues and Solutions

This section provides a systematic approach to diagnosing and resolving issues that may arise during the synthesis of N-Methoxy-N-methylbut-2-enamide, which is commonly prepared from crotonyl chloride and N,O-dimethylhydroxylamine hydrochloride.

Issue 1: Low or No Product Yield

Question: My reaction between crotonyl chloride and N,O-dimethylhydroxylamine hydrochloride is resulting in a very low yield of the desired N-Methoxy-N-methylbut-2-enamide. What are the potential causes and how can I rectify this?

Answer: Low yields in this Weinreb amide synthesis can often be attributed to several factors, including reagent quality, reaction conditions, and the presence of moisture. A methodical investigation of these variables is key to improving your outcome.

Potential Causes and Step-by-Step Solutions:

• Reagent Quality and Stoichiometry:

  • Cause: The purity of your starting materials is paramount. N,O-dimethylhydroxylamine hydrochloride can be hygroscopic, and any absorbed moisture will react with the highly reactive crotonyl chloride, leading to the formation of crotonic acid and reducing the amount of acyl chloride available for the desired reaction.[1]

  • Solution:

    • Ensure your N,O-dimethylhydroxylamine hydrochloride is dry. If necessary, dry it under vacuum before use.

    • Use freshly distilled or high-purity crotonyl chloride.

    • A slight excess (1.1-1.2 equivalents) of N,O-dimethylhydroxylamine hydrochloride can be used to ensure the complete consumption of the crotonyl chloride.

• Inadequate Base:

  • Cause: The reaction requires a non-nucleophilic base to neutralize the HCl generated during the reaction. An insufficient amount of base or the use of a suboptimal base can hinder the reaction's progress.

  • Solution:

    • Use at least two equivalents of a suitable base like pyridine or triethylamine to both deprotonate the N,O-dimethylhydroxylamine hydrochloride and scavenge the HCl byproduct.[2]

    • Ensure the base is anhydrous, as any water will compete with the hydroxylamine for the acyl chloride.

• Suboptimal Reaction Temperature:

  • Cause: The reaction is typically performed at low temperatures (0 °C) to control its exothermicity and minimize side reactions. However, if the temperature is too low, the reaction rate may be significantly reduced.

  • Solution:

    • Initiate the reaction at 0 °C by slowly adding the crotonyl chloride to a solution of N,O-dimethylhydroxylamine hydrochloride and the base.

    • After the initial addition, allow the reaction to slowly warm to room temperature and stir for several hours to ensure completion. Monitor the reaction's progress using Thin Layer Chromatography (TLC).

Issue 2: Presence of Significant Impurities in the Crude Product

Question: After workup, my crude N-Methoxy-N-methylbut-2-enamide is contaminated with several byproducts. What are these impurities and how can I minimize their formation?

Answer: The formation of byproducts is a common challenge. Understanding their origin is crucial for developing a strategy to suppress them.

Common Impurities and Preventative Measures:

Impurity	Potential Cause	Mitigation Strategy
Crotonic Acid	Reaction of crotonyl chloride with water.	Use anhydrous solvents and reagents. Ensure the reaction is performed under an inert atmosphere (e.g., nitrogen or argon).
Over-addition Product (Ketone)	While Weinreb amides are designed to prevent over-addition, harsh conditions or highly reactive nucleophiles can lead to ketone formation.[3]	Maintain low reaction temperatures and use the recommended stoichiometry of reagents.
Unreacted Starting Materials	Incomplete reaction due to reasons outlined in "Issue 1".	Follow the optimization strategies for yield improvement, including checking reagent quality and reaction time.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle behind the stability of the Weinreb amide intermediate?

The stability of the Weinreb amide towards nucleophilic attack and the prevention of over-addition is due to the formation of a stable five-membered chelated tetrahedral intermediate.[3][4][5] The N-methoxy group's oxygen atom coordinates with the metal cation (e.g., from a Grignard or organolithium reagent), stabilizing the intermediate and preventing its collapse to a ketone until acidic workup.

Q2: Can I use a different acylating agent instead of crotonyl chloride?

Yes, Weinreb amides can be synthesized from various carboxylic acid derivatives, including carboxylic acids themselves, esters, and anhydrides.[4][5][6] If starting from crotonic acid, a coupling agent such as DCC (N,N'-dicyclohexylcarbodiimide) or EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base is typically required to activate the carboxylic acid for amidation.[3]

Q3: What is the best method for purifying the final product?

Purification of N-Methoxy-N-methylbut-2-enamide is typically achieved through vacuum distillation or silica gel column chromatography.[7] The choice of method depends on the scale of the reaction and the nature of the impurities. For small-scale reactions with closely-eluting impurities, column chromatography is often preferred. For larger quantities, vacuum distillation can be more efficient.

Experimental Protocol: Synthesis of N-Methoxy-N-methylbut-2-enamide

This protocol is a general guideline and may require optimization based on your specific laboratory conditions and reagent purity.

Materials:

• N,O-dimethylhydroxylamine hydrochloride

• Crotonyl chloride

• Pyridine (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (nitrogen or argon), add N,O-dimethylhydroxylamine hydrochloride (1.1 equivalents).

• Add anhydrous dichloromethane, followed by anhydrous pyridine (2.2 equivalents), and cool the mixture to 0 °C in an ice bath.

• Slowly add crotonyl chloride (1.0 equivalent) dropwise to the stirred suspension, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate or sodium sulfate.

• Filter off the drying agent and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude N-Methoxy-N-methylbut-2-enamide by vacuum distillation or silica gel column chromatography.

Visualizing the Workflow

Caption: Synthetic workflow for N-Methoxy-N-methylbut-2-enamide.

Troubleshooting Logic Diagram

Caption: Troubleshooting logic for low yield issues.

References

• N/A
• Mahale, S. D., et al. (2019). Recent Developments in Weinreb Synthesis and their Applications. International Journal of Chemical and Pharmaceutical Sciences, 35(6).
• N/A
• (2020). Synthesis of Weinreb and their Derivatives (A Review). Oriental Journal of Chemistry, 36(2), 183-202.
• Mahale, S. D., et al. (2019). Recent Developments in Weinreb Synthesis and Their Applications (A-Review).
• N/A
• N/A

• Wikipedia. (n.d.). Weinreb ketone synthesis. Retrieved from [Link]

• N/A
• N/A
• N/A
• N/A
• N/A
• Niu, T., et al. (2009). A Powerful Reagent for Synthesis of Weinreb Amides Directly from Carboxylic Acids. Organic Letters, 11(19), 4474–4477.
• N/A
• N/A
• N/A

• Organic Syntheses. (n.d.). Procedure for the preparation of N-methoxy-N-methyl-4-pentenamide. Retrieved from [Link]

• N/A
• N/A
• N/A

• PrepChem. (n.d.). Synthesis of N-methoxy-N-methyl anthranilic acid amide. Retrieved from [Link]

• N/A

Sources

• 1. chemicalbook.com [chemicalbook.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 4. Recent Developments in Weinreb Synthesis and their Applications – Oriental Journal of Chemistry [orientjchem.org]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of Weinreb and their Derivatives (A Review) – Oriental Journal of Chemistry [orientjchem.org]
• 7. prepchem.com [prepchem.com]

Minimizing 1,4-addition side products in Grignard reactions with enamides

Welcome to the technical support center for synthetic chemistry applications. This guide is designed for researchers, scientists, and drug development professionals who are utilizing Grignard reactions with enamide substrates. Our focus is to provide in-depth troubleshooting strategies and foundational knowledge to minimize the formation of undesired 1,4-conjugate addition side products and maximize the yield of the target 1,2-addition product.

Introduction: The 1,2- vs. 1,4-Addition Challenge

The reaction of a Grignard reagent with an enamide presents a classic chemoselectivity challenge. Enamides, as α,β-unsaturated imine analogues, possess two primary electrophilic sites: the carbon of the C=N bond (C2, the "1,2-addition" site) and the β-carbon of the C=C bond (C4, the "1,4-addition" or "conjugate addition" site).

While Grignard reagents are typically considered "hard" nucleophiles, which should preferentially attack the "hard" electrophilic C2 position, a variety of factors can lead to significant formation of the 1,4-addition product.[1][2] This guide will dissect these factors and provide actionable protocols to steer the reaction toward the desired 1,2-adduct.

Diagram: Competing Reaction Pathways

Caption: Competing 1,2- and 1,4-addition pathways in Grignard reactions with enamides.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Problem: High Yield of 1,4-Addition Product Observed

This is the most common issue when selectivity is not adequately controlled. The β-carbon of the enamide outcompetes the imine carbon for nucleophilic attack.

Potential Causes & Solutions (In Order of Implementation):

• Reaction Temperature is Too High:

  • Causality: Grignard additions are typically irreversible and thus under kinetic control.[1] However, elevated temperatures can provide the activation energy needed to access the 1,4-addition pathway and can promote side reactions. Lowering the temperature generally increases selectivity by favoring the pathway with the lowest activation energy, which is often the 1,2-addition.[3]

  • Solution: Perform the Grignard addition at a lower temperature. Start the addition at 0 °C or -20 °C. For highly sensitive substrates, temperatures as low as -78 °C may be required to achieve optimal selectivity.[4] Ensure the reaction is maintained at the target temperature throughout the addition of the Grignard reagent.

• Inappropriate Choice of Additive (or Lack Thereof):

  • Causality: The Lewis acidity of the magnesium ion in the Grignard reagent is often insufficient to fully activate the imine carbon over the conjugated system. Additives are crucial for modulating the reactivity of the organometallic species and the electrophilicity of the substrate.

  • Solution A (Recommended): Use Cerium(III) Chloride (CeCl₃). This is the most effective and widely adopted solution for promoting 1,2-addition.[5][6] The Grignard reagent undergoes transmetalation to form a more oxophilic organocerium reagent.[7] This species coordinates strongly to the nitrogen (or a carbonyl oxygen in related systems), significantly increasing the electrophilicity at the C2 position and directing the nucleophile for a highly selective 1,2-attack.[8][9] This method is often referred to as the Luche condition.[10]

  • Solution B (Cautionary Note): Avoid Copper Salts. Copper(I) salts (e.g., CuI, CuBr) are known to catalyze 1,4-conjugate addition.[11][12] They react with Grignard reagents to form organocuprates (Gilman-like reagents), which are "soft" nucleophiles that preferentially attack the "soft" β-carbon of the enamide system.[2] Ensure your reagents and glassware are free from copper contamination.

• Steric Hindrance:

  • Causality: A sterically bulky Grignard reagent (e.g., tert-butylmagnesium chloride) may have difficulty accessing a sterically hindered C2 carbon, making the more accessible C4 position a more likely point of attack.[13][14] Conversely, significant steric bulk on the enamide substrate near the C2 position can also disfavor 1,2-addition.

  • Solution: If possible, select a less sterically demanding Grignard reagent. If the substrate is the source of the steric hindrance, enhancing the electrophilicity of the C2 carbon with CeCl₃ becomes even more critical.

Troubleshooting Summary Table

Issue	Parameter to Adjust	Recommended Change	Rationale
High 1,4-Addition	Temperature	Decrease (e.g., to 0 °C or -78 °C)	Favors the kinetically controlled 1,2-pathway.[3][15]
Additives	Add 1.1 equivalents of anhydrous CeCl₃	Forms organocerium reagent, promoting 1,2-selectivity.[5][7]
Grignard Reagent	Use a less sterically bulky reagent	Reduces steric hindrance at the C2 position.[14]
Low Overall Yield	Reagent Quality	Use freshly prepared/titrated Grignard	Ensures accurate stoichiometry and high reactivity.
Reaction Conditions	Ensure strictly anhydrous conditions	Prevents quenching of the Grignard reagent by water.[16][17]
Enamide Purity	Purify enamide before use	Removes impurities that may consume the Grignard reagent.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism behind 1,2- vs. 1,4-addition?

A1: The regioselectivity is best explained by the Hard and Soft Acids and Bases (HSAB) principle.

• The 1,2-addition pathway involves the attack of a nucleophile on the carbon of the C=N bond. This carbon is considered a "hard" electrophilic center due to the significant positive charge induced by the electronegative nitrogen atom.

• The 1,4-addition pathway involves the attack on the β-carbon of the C=C bond. This position is a "soft" electrophilic center, as the charge is delocalized through the π-system.[2]

"Hard" nucleophiles (like Grignard and organolithium reagents) tend to react with "hard" electrophiles (1,2-addition), while "soft" nucleophiles (like organocuprates) react with "soft" electrophiles (1,4-addition).[2] However, this is a simplification, and factors like sterics and the use of additives can override these intrinsic preferences.

Q2: How exactly does Cerium(III) Chloride (CeCl₃) promote 1,2-addition?

A2: The addition of anhydrous CeCl₃ to a Grignard reagent (RMgX) in THF leads to a transmetalation event, forming an organocerium species, notionally 'RCeCl₂'.[7] This new reagent has two key properties that favor 1,2-addition:

• Reduced Basicity: Organocerium reagents are significantly less basic than their Grignard precursors. This suppresses common side reactions like enolization, where the Grignard acts as a base to deprotonate the α-carbon.[5]

• High Oxophilicity/Lewis Acidity: The cerium(III) ion is a strong Lewis acid with a high affinity for oxygen and, by extension, nitrogen. It coordinates strongly to the enamide's nitrogen atom. This coordination polarizes the C=N bond, making the C2 carbon significantly more electrophilic and "harder," thereby accelerating the attack of the organometallic reagent at this site.[8][9]

Q3: My Grignard reaction is not starting or gives a very low yield. What should I check first?

A3: The most common cause of Grignard reaction failure is the presence of moisture.[16] Grignard reagents are extremely strong bases and will be rapidly quenched by any protic species, especially water.

• Glassware: All glassware must be rigorously dried, either by flame-drying under vacuum or by oven-drying at >120 °C for several hours and cooling under an inert atmosphere (Nitrogen or Argon).[17]

• Solvents: Use anhydrous grade ethereal solvents like THF or diethyl ether, preferably from a freshly opened bottle or a solvent purification system.[18]

• Atmosphere: The reaction must be conducted under a positive pressure of an inert gas.

• Starting Materials: Ensure the enamide and the halide used to prepare the Grignard are dry.

If initiation is the problem, a small crystal of iodine or a few drops of 1,2-dibromoethane can be added to activate the surface of the magnesium turnings.[16][19]

Q4: Can the choice of halide in the Grignard reagent (RMgCl, RMgBr, RMgI) affect the reaction?

A4: Yes, the halide can have a subtle but significant electronic effect. Recent studies have shown that the nature of the halide can tune the Lewis acidity of the magnesium center in intermediate chelates.[20] While less impactful than additives like CeCl₃ for controlling 1,2- vs 1,4-addition, it can influence diastereoselectivity in certain systems. For general purposes, RMgBr and RMgCl are the most commonly used and are reliable choices.

Experimental Protocols

Protocol 1: Preparation of Anhydrous Cerium(III) Chloride

Commercially available anhydrous CeCl₃ can be used, but its quality can be variable due to its hygroscopic nature. Preparing it fresh from the heptahydrate is often more reliable.

• Place CeCl₃·7H₂O (1.1 equivalents relative to the Grignard reagent) in a round-bottom flask equipped with a magnetic stir bar.

• Heat the flask gradually to 140 °C under high vacuum (<1 mmHg).

• Stir the solid at this temperature for 2-4 hours. During this time, the solid will change from a crystalline powder to a fine, free-flowing white powder as water is removed.

• Allow the flask to cool to room temperature under vacuum and then backfill with an inert gas (Argon or Nitrogen). The anhydrous CeCl₃ is now ready for use.

Protocol 2: General Procedure for CeCl₃-Mediated 1,2-Addition

• Setup: To a flame-dried, three-neck round-bottom flask under a positive pressure of Argon, add the freshly prepared anhydrous CeCl₃ (1.1 eq.).

• Suspension: Add anhydrous THF via syringe and stir vigorously to create a fine suspension. The mixture should be stirred for at least 2 hours at room temperature to ensure proper activation and solvation of the cerium salt.[7]

• Cooling: Cool the suspension to the desired reaction temperature (e.g., -78 °C using a dry ice/acetone bath).

• Grignard Addition: Add the Grignard reagent solution (1.0-1.2 eq.) dropwise to the stirred CeCl₃ suspension. Stir for an additional 30-60 minutes to allow for the in-situ formation of the organocerium reagent.[7]

• Substrate Addition: Add a solution of the enamide (1.0 eq.) in anhydrous THF dropwise to the reaction mixture.

• Reaction: Monitor the reaction by TLC or LC-MS. Stir until the starting material is consumed.

• Quenching: Carefully quench the reaction at the low temperature by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Workup: Allow the mixture to warm to room temperature. Transfer to a separatory funnel, and extract the aqueous layer several times with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by silica gel chromatography.

Diagram: Troubleshooting Workflow

Caption: A logical workflow for troubleshooting poor regioselectivity.

References

• Insights into the Cerium Chloride‐Catalyzed Grignard Addition to Esters. Request PDF. Available at: [Link]

• Carbonyl addition reactions promoted by cerium reagents. IUPAC. Available at: [Link]

• Reactions of carbonyl compounds with Grignard reagents in the presence of cerium chloride. OSTI.GOV. Available at: [Link]

• Cerium(III) Chloride Mediated Addition of Grignard Reagents to chloro-Azaphthalide. Protocol Exchange. Available at: [Link]

• Organocerium chemistry. Wikipedia. Available at: [Link]

• 1,2- versus 1,4-asymmetric addition of Grignard reagents to carbonyl compounds. PURE. Available at: [Link]

• Reactions of Dienes: 1,2 and 1,4 Addition. Master Organic Chemistry. Available at: [Link]

• Stereoselective 1,4-addition of Grignard reagents to α,β-enamides using a combined chiral auxiliary-catalyst approach. ResearchGate. Available at: [Link]

• Luche Reduction. Chem-Station Int. Ed. Available at: [Link]

• Luche reduction. Wikipedia. Available at: [Link]

• 18.10: 1,2- and 1,4-Additions of Organometallic Reagents. Chemistry LibreTexts. Available at: [Link]

• Conjugate Addition (1,4- or Michael Addition). Making Molecules. Available at: [Link]

• Luche Reduction. YouTube. Available at: [Link]

• Grignard Reaction. Organic Chemistry Portal. Available at: [Link]

• 1,2 vs 1,4 addition of Grignard. Chemistry Stack Exchange. Available at: [Link]

• Physical property of solvents used for Grignard reactions. ResearchGate. Available at: [Link]

• 1,2- Versus 1,4-Asymmetric Addition of Grignard Reagents to Carbonyl Compounds. Request PDF - ResearchGate. Available at: [Link]

• The Synthesis of Sterically Hindered Amides. CHIMIA. Available at: [Link]

• Low-Temperature Formation of Functionalized Grignard Reagents from Direct Oxidative Addition of Active Magnesium to Aryl Bromide. J. Org. Chem. Available at: [Link]

• Sequential Addition Reactions of Two Molecules of Grignard Reagents to Thioformamides. J. Org. Chem. Available at: [Link]

• Understanding Steric Hindrance in Chemistry. Scribd. Available at: [Link]

• Addition of Grignard Reagents, Organozinc and Organolithium Reagents to Carbonyl and Unsaturated Carbonyl Compounds. Dalal Institute. Available at: [Link]

• Tuning the steric hindrance of alkylamines: a predictive model of steric editing of planar amines. PMC. Available at: [Link]

• Are Grignard Reactions in Deep Eutectic Solvents Interface‐Driven?. PMC. Available at: [Link]

• What purpose do solvents like diethyl ether serve in reactions like Grignard addition of alkyl groups? Quora. Available at: [Link]

• Unmasking the halide effect in diastereoselective Grignard reactions applied to C4´ modified nucleoside synthesis. PMC. Available at: [Link]

• Grignard Reaction. Chem-Station Int. Ed. Available at: [Link]

• The Grignard Reaction Mechanism. Chemistry Steps. Available at: [Link]

• Reactions of Grignard Reagents. Master Organic Chemistry. Available at: [Link]

• Scope of reactivity of Grignard reagents with α,β‐unsaturated carbonyls... ResearchGate. Available at: [Link]

• Why would in this case, Grignard selectively reacts with ester over ketone?. Reddit. Available at: [Link]

• A review article on grignard reaction. JETIR Research Journal. Available at: [Link]

• Impact of residence time distributions in reacting magnesium packed-beds on Grignard reagent formation. ChemRxiv. Available at: [Link]

• Addition of Grignard reagents to nitriles to give ketones (after hydrolysis). Master Organic Chemistry. Available at: [Link]

• Regioselective 1,4-Conjugate Addition of Grignard Reagents to α,β-γ,δ-Dienones and α,β-γ,δ-Dienyl Thiol Esters. PubMed. Available at: [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Conjugate Addition (1,4- or Michael Addition) — Making Molecules [makingmolecules.com]
• 3. reddit.com [reddit.com]
• 4. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 5. publications.iupac.org [publications.iupac.org]
• 6. Reactions of carbonyl compounds with Grignard reagents in the presence of cerium chloride (Journal Article) | OSTI.GOV [osti.gov]
• 7. Organocerium chemistry - Wikipedia [en.wikipedia.org]
• 8. Luche Reduction | Chem-Station Int. Ed. [en.chem-station.com]
• 9. Luche reduction - Wikipedia [en.wikipedia.org]
• 10. Chemicals [chemicals.thermofisher.cn]
• 11. scienceportal.tecnalia.com [scienceportal.tecnalia.com]
• 12. researchgate.net [researchgate.net]
• 13. chimia.ch [chimia.ch]
• 14. scribd.com [scribd.com]
• 15. masterorganicchemistry.com [masterorganicchemistry.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. quora.com [quora.com]
• 19. Grignard Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 20. Unmasking the halide effect in diastereoselective Grignard reactions applied to C4´ modified nucleoside synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Purification techniques for N-Methoxy-N-methylbut-2-enamide via column chromatography

Topic: Purification of N-Methoxy-N-methylbut-2-enamide

Welcome to the Technical Support Center. This hub is designed for researchers and drug development professionals dealing with the isolation and purification of N-Methoxy-N-methylbut-2-enamide (the Weinreb amide of crotonic acid).

While Weinreb amides are highly stable tetrahedral intermediate precursors and versatile building blocks for synthesizing complex ketones and aldehydes ([1]), their purification via normal-phase silica gel chromatography presents specific challenges. The basicity of the N-methoxy-N-methyl group leads to strong hydrogen bonding with acidic silanol groups, while the conjugated α,β-unsaturated double bond is susceptible to acid-catalyzed E/Z isomerization ([2]).

Diagnostic Workflow

Use the following diagnostic logic tree to identify and resolve common chromatographic failures associated with this compound.

Diagnostic workflow for resolving chromatography issues during Weinreb amide purification.

Self-Validating Purification Protocol

To ensure high recovery and isomeric purity, follow this field-proven, step-by-step methodology. Every phase includes a self-validating checkpoint.

Phase 1: Pre-Column Aqueous Workup (Critical)

Causality: Direct dehydrative amidation often leaves residual N,O-dimethylhydroxylamine ([3]). If loaded onto a silica column, this highly basic amine will co-elute with your product or cause severe band broadening.

• Dilute the crude reaction mixture in ethyl acetate (EtOAc).

• Wash the organic layer with 1M HCl (3x). This protonates the unreacted N,O-dimethylhydroxylamine, forcing it entirely into the aqueous phase.

• Wash with saturated NaHCO₃ to neutralize residual acid, followed by a brine wash.

• Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Validation Checkpoint: Run a TLC of the crude oil and stain with Ninhydrin. A lack of pink/purple spots confirms the complete removal of the free amine.

Phase 2: Silica Gel Deactivation & Column Packing

Causality: The Weinreb amide moiety acts as a strong hydrogen bond acceptor. Unmodified silica gel contains acidic silanols that drag the compound, causing streaking and poor resolution.

• Prepare a solvent mixture of Hexane/EtOAc (9:1) containing 1% Triethylamine (Et₃N).

• Slurry-pack the column using this Et₃N-doped solvent. The Et₃N irreversibly binds to the most acidic silanol sites, deactivating them.

• Flush the column with 2 column volumes of standard Hexane/EtOAc (9:1) to remove excess Et₃N before loading the sample.

Phase 3: Loading and Gradient Elution

• Dissolve the crude oil in a minimum volume of dichloromethane (DCM) and load it evenly onto the silica bed.

• Elute using a gradient from 10% EtOAc in Hexane to 30% EtOAc in Hexane.

• Collect fractions and monitor via TLC.

• Validation Checkpoint: Spot fractions on a TLC plate. The product will be strongly UV-active (254 nm) due to the conjugated double bond and will instantly reduce KMnO₄ stain to a bright yellow spot.

Phase 4: Concentration

Causality: N-Methoxy-N-methylbut-2-enamide has a low molecular weight (129.16 g/mol ) and is semi-volatile.

• Pool product-containing fractions.

• Evaporate the solvent on a rotary evaporator with the water bath strictly set below 30 °C.

• Avoid prolonged exposure to high vacuum (< 1 mbar) to prevent product sublimation.

Quantitative Data & Parameters

Parameter	Value / Recommendation	Mechanistic Rationale
TLC R_f Value	~0.55 (Hexane/EtOAc 2:1)	The lipophilic but-2-enyl tail balances the polar amide core, allowing it to move well in moderately polar systems ([2]).
Silica Gel Loading	1:30 to 1:50 (Crude:Silica)	A lower loading ratio prevents band broadening caused by amide-silanol coordination.
Optimal Eluent	Hexane/EtOAc (Gradient 10% to 30%)	Gradual increase in polarity prevents the co-elution of non-polar impurities (e.g., unreacted crotonic acid derivatives).
Detection Wavelength	210 nm & 254 nm	The conjugated α,β-unsaturated amide provides strong UV absorbance.
Evaporation Temp	< 30 °C	Low molecular weight increases volatility risk under vacuum; higher temperatures lead to mass loss.

FAQs & Troubleshooting Guide

Q: Why is my product streaking down the column despite using the correct solvent ratio? A: Streaking is caused by the basic nitrogen and oxygen lone pairs of the Weinreb amide coordinating with acidic silanol (Si-OH) groups on the silica gel. To resolve this, pre-treat your silica by packing the column with 1% triethylamine (Et₃N) in your starting solvent. This neutralizes the active silanol sites. Ensure you flush the column with standard solvent before loading your sample to prevent the Et₃N from co-eluting with your product.

Q: I started with pure (E)-crotonic acid, but my purified amide shows two distinct spots very close together on the TLC. What happened? A: You are observing E/Z isomerization. The α,β-unsaturated system of N-Methoxy-N-methylbut-2-enamide is sensitive to acidic environments. Prolonged exposure to standard, slightly acidic silica gel can catalyze the isomerization of the (E)-alkene to the (Z)-alkene. To prevent this, use neutralized silica gel, minimize the time the compound spends on the column, and avoid elevated temperatures during solvent evaporation.

Q: My crude mass was high, but my isolated yield is terrible. No product remains on the column. Where did it go? A: You likely lost it to volatility. N-Methoxy-N-methylbut-2-enamide is a relatively small molecule. If you left the purified fractions on a rotary evaporator at a high temperature (> 35 °C) or exposed the final oil to a high-vacuum pump for an extended period, the product will evaporate. Always concentrate this specific compound using a cool water bath (< 30 °C) and monitor vacuum exposure carefully.

Q: How do I separate unreacted N,O-dimethylhydroxylamine from my product? They seem to co-elute. A: Do not attempt to separate the starting amine from the Weinreb amide via column chromatography. N,O-dimethylhydroxylamine is highly polar and basic; it will streak and co-elute with your product. Instead, remove it during the pre-column aqueous workup. Washing the organic layer with 1M HCl will protonate the amine, driving it entirely into the aqueous phase while your product remains safely in the organic layer.

References

• Khalid, M., Mohammed, S., & Kalo, A. (2020). Synthesis of Weinreb and their Derivatives (A Review). Oriental Journal of Chemistry.[Link]

• Shimada, N., et al. (2020). Synthesis of Weinreb amides using diboronic acid anhydride-catalyzed dehydrative amidation of carboxylic acids. Chemical Communications (RSC Publishing).[Link]

• Ando, S., et al. (2024). (E)-Selective Weinreb Amide-Type Horner–Wadsworth–Emmons Reaction: Effect of Reaction Conditions, Substrate Scope, Isolation of a Reactive Magnesium Phosphonoenolate, and Applications. The Journal of Organic Chemistry (ACS Publications).[Link]

Sources

• 1. orientjchem.org [orientjchem.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis of Weinreb amides using diboronic acid anhydride-catalyzed dehydrative amidation of carboxylic acids - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Overcoming steric hindrance in reactions with N-Methoxy-N-methylbut-2-enamide

Technical Support Center: Advanced Synthesis & Catalysis Subject: Troubleshooting Nucleophilic Addition to N-Methoxy-N-methylbut-2-enamide Ticket ID: W-AMIDE-2024-XB Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary

You are encountering difficulties reacting N-Methoxy-N-methylbut-2-enamide (a crotonyl Weinreb amide). This substrate presents a "perfect storm" of synthetic challenges:

• Steric/Electronic Conflict: The Weinreb functionality imposes steric bulk, while the

  -unsaturation introduces a competing electrophilic site (Michael acceptor).

• Regioselectivity: Bulky or "soft" nucleophiles often prefer 1,4-addition (Michael) over the desired 1,2-addition (Carbonyl), leading to

  -substituted amides instead of enones.

• Kinetic Stalling: The stability of the magnesium-chelated intermediate can stall conversion if the nucleophile is sterically demanding (e.g., tert-butyl, ortho-substituted aryl).

This guide provides two distinct "Patches" (protocols) to resolve these issues, based on whether your primary failure mode is Regioselectivity (Wrong Product) or Reactivity (No Product) .

Diagnostic Workflow

Before selecting a protocol, trace your issue through this logic flow to identify the correct solution.

Figure 1: Diagnostic logic for selecting the appropriate synthetic intervention.

Module 1: The Regioselectivity Patch (Imamoto Conditions)

Use Case: You observe 1,4-addition (Michael product) or a mix of isomers. Mechanism: Grignard reagents are often too "soft," preferring the conjugated alkene. Lanthanide salts (Cerium(III) Chloride) coordinate strongly to the carbonyl oxygen, increasing its electrophilicity and "hardening" the Grignard reagent, forcing 1,2-attack.

Protocol A: CeCl₃-Mediated Addition

Note: The quality of anhydrous CeCl₃ is the single most critical variable.

• Activation of CeCl₃:

  • Place

    (1.5 equiv) in a flask.

  • Heat to 140°C under high vacuum (0.1 mmHg) for 2 hours.

  • Checkpoint: The solid should turn from a clumpy white powder to a fine, free-flowing powder. If it remains clumpy, hydration is still present, and the reaction will fail.

• Slurry Formation:

  • Cool the flask to 0°C under Argon.

  • Add anhydrous THF (0.3 M concentration relative to CeCl₃). Stir vigorously for 2 hours at room temperature. The suspension must look milky and uniform.

• Substrate Addition:

  • Cool the slurry to -78°C .

  • Add N-Methoxy-N-methylbut-2-enamide (1.0 equiv) in minimal THF.

  • Stir for 30 minutes to allow Lewis Acid coordination.

• Nucleophile Addition:

  • Add the Grignard reagent (1.2 equiv) dropwise over 20 minutes.

  • Critical: Maintain internal temperature below -65°C.

• Quench:

  • Quench at -78°C with 10% aqueous acetic acid. Do not warm to RT before quenching; the chelate is less stable in the presence of Ce(III) than Mg(II).

Module 2: The Reactivity Patch (Knochel Conditions)

Use Case: You observe recovered starting material due to steric bulk (e.g., Mesityl, t-Butyl, or ortho-substituted nucleophiles). Mechanism: Standard Grignards form polymeric aggregates (Schlenk equilibrium) that are sterically bulky and kinetically slow. Lithium Chloride (LiCl) breaks these aggregates into monomeric species, increasing the effective concentration of the active nucleophile.

Protocol B: Turbo-Charged Addition (LiCl Promoted)

Reference: Knochel, P. et al. (2004)

• Reagent Preparation (The "Turbo" Mix):

  • If not purchasing commercial "Turbo Grignard," prepare by mixing your Grignard reagent with anhydrous LiCl (1.1 equiv) in THF. Stir for 10 minutes at RT.

  • Why? This forms the reactive species

    .

• Reaction Setup:

  • Dissolve N-Methoxy-N-methylbut-2-enamide (1.0 equiv) in anhydrous THF (0.5 M).

  • Cool to 0°C . (Note: Turbo Grignards are reactive enough that -78°C is often unnecessary and can be too slow for sterically hindered partners).

• Addition:

  • Add the LiCl-complexed Grignard (1.3 equiv) dropwise.

  • Monitor by TLC/LCMS after 1 hour.

• The "Kick" (Optional):

  • If conversion stalls at 50%, warm to RT. The Weinreb chelate is remarkably stable; unlike aldehydes, it resists over-addition at RT provided the quench is handled correctly.

• Workup (Specific for Weinreb):

  • Pour the reaction mixture into a vigorously stirring biphasic mixture of Ether and 1M HCl .

  • Why? You must protonate the N-O linkage to break the stable 5-membered chelate. Standard

    is often too weak to hydrolyze the intermediate quickly.

Comparative Data: Protocol Efficiency

Variable	Standard Grignard	Imamoto (CeCl₃)	Turbo (LiCl)
Primary Utility	Simple, unhindered substrates	Enforcing 1,2-addition (Regiocontrol)	Overcoming Steric Bulk (Kinetics)
Temperature	-78°C to 0°C	Strict -78°C	0°C to RT
1,2 : 1,4 Ratio	Typically 60:40 (Poor)	>95:5 (Excellent)	Variable (Substrate dependent)
Conversion (Hindered)	<30%	Moderate	>90%

FAQ: Troubleshooting Common Failures

Q: I used Protocol A (CeCl₃), but the reaction turned into a solid block of ice. A: You likely used too little solvent. The

slurry is thick. Ensure your THF concentration is no higher than 0.3 M. Mechanical stirring is recommended for scales >10g.

Q: I see the product on TLC, but after the column, I have the aldehyde, not the ketone. A: You likely used DIBAL-H or excessive

by mistake, or your "Grignard" had significant hydride content (common in aged isopropylmagnesium chloride). Ensure you are using carbon nucleophiles. If you actually wanted the aldehyde, use DIBAL-H; Weinreb amides stop at the aldehyde oxidation state with hydrides.

Q: Can I combine LiCl and CeCl₃? A: Proceed with caution. While theoretically possible (

is a known reagent), the solubility dynamics compete. If you have both steric and regioselectivity issues, prioritize Protocol A (CeCl₃) but use an organolithium reagent instead of a Grignard. Organolithiums are smaller (less steric hindrance) and harder (better 1,2-selectivity).

References

• The Original Weinreb Amide Synthesis: Nahm, S.; Weinreb, S. M. "N-methoxy-N-methylamides as effective acylating agents." Tetrahedron Letters, 1981 , 22(39), 3815–3818.

• The "Turbo Grignard" (LiCl Acceleration): Krasovskiy, A.; Knochel, P. "A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds." Angewandte Chemie International Edition, 2004 , 43(25), 3333–3336.

• Cerium Chloride for Regioselectivity (Imamoto Reagent): Imamoto, T.; Sugiura, Y.; Takiyama, N. "Organocerium reagents. Nucleophilic addition to easily enolizable ketones and Michael acceptors." Tetrahedron Letters, 1984 , 25(38), 4233-4236.

• Suppression of 1,4-Addition in Enones: Bartoli, G. et al. "CeCl3-promoted addition of Grignard reagents to 1,3-enones." Journal of Organic Chemistry, 1989, 54, 616-620.

Optimizing temperature conditions for Weinreb amide ketone synthesis

Technical Support Center: Weinreb Amide Ketone Synthesis

A Guide to Optimizing Temperature Conditions for Robust and High-Yielding Reactions

Welcome to the technical support center for the Weinreb amide ketone synthesis. This guide is designed for researchers, chemists, and drug development professionals who utilize this powerful C-C bond-forming reaction. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying principles to empower you to troubleshoot and optimize your experiments effectively. The focus of this guide is the critical parameter of temperature, which often dictates the success or failure of the synthesis.

The Central Role of Temperature: Stabilizing the Key Intermediate

The primary advantage of the Weinreb-Nahm ketone synthesis over reactions with other acyl compounds (like esters or acid chlorides) is its ability to prevent the common problem of over-addition, where two equivalents of the organometallic nucleophile add to form a tertiary alcohol instead of the desired ketone.[1][2][3] The success of the Weinreb amide lies in the formation of a stable, five-membered cyclic tetrahedral intermediate.[2][4] This intermediate is stabilized by the chelation of the metal cation (from the Grignard or organolithium reagent) between the carbonyl oxygen and the N-methoxy oxygen.[1][5][6]

Crucially, this chelated intermediate is only stable at low temperatures.[1][7] At elevated temperatures, it can collapse prematurely to the ketone, which is then free to react with a second equivalent of the highly reactive organometallic reagent present in the flask. Therefore, precise temperature control is not merely a suggestion but a fundamental requirement for a successful reaction.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during Weinreb amide ketone synthesis, with a direct focus on temperature-related solutions.

Q1: My reaction is sluggish and gives a low yield of the ketone, with a significant recovery of starting material. What's going wrong?

This is a classic scenario that often points to two potential temperature-related issues: the reaction temperature is too low for the specific nucleophile, or the reaction time is insufficient.

Causality: While very low temperatures are excellent for stabilizing the tetrahedral intermediate, they can also slow the rate of the initial nucleophilic attack, especially with less reactive or sterically hindered Grignard reagents. Every organometallic reagent has a different reactivity profile that dictates the optimal temperature window.

Troubleshooting Steps:

• Verify Reagent Reactivity: Highly reactive organolithium reagents can often react efficiently at -78 °C. Less reactive Grignard reagents may require a slightly higher temperature (e.g., -40 °C to 0 °C) to proceed at a reasonable rate.

• Controlled Warming: If starting at -78 °C, after the initial addition of the organometallic reagent, you can allow the reaction to warm slowly. For many Grignard additions, a slow warm-up to 0 °C or even room temperature over a period of 1-2 hours is a common and effective strategy.[8]

• Monitor the Reaction: Use Thin Layer Chromatography (TLC) to monitor the consumption of the Weinreb amide starting material before quenching the reaction. This provides direct evidence of whether the reaction has gone to completion.

• Consider the Solvent: Ensure you are using an appropriate anhydrous solvent like Tetrahydrofuran (THF) or diethyl ether, which are suitable for low-temperature reactions and for solvating the organometallic species.

Reagent Type	Typical Starting Temperature (°C)	Notes
Alkyllithiums (n-BuLi, s-BuLi, t-BuLi)	-78 °C	Highly reactive; maintain low temperature throughout addition.
Aryllithiums	-78 °C to -40 °C	Reactivity can vary; start at -78 °C and allow to warm if needed.
Alkyl/Aryl Grignard Reagents (RMgX)	-40 °C to 0 °C	Generally less reactive than organolithiums. Slow warming to room temperature after addition is often beneficial.[8]
Reducing Agents (DIBAL-H, LiAlH₄)	-78 °C	For aldehyde synthesis, strict low temperature is critical to prevent over-reduction.[3]

Q2: I'm observing a significant amount of the tertiary alcohol byproduct. How can I prevent this over-addition?

The formation of a tertiary alcohol is the most direct indicator that your temperature control is inadequate. This means the tetrahedral intermediate is collapsing to the ketone, which then undergoes a second nucleophilic attack.

Causality: This occurs when the reaction temperature is too high, either during the addition of the nucleophile or if the mixture is allowed to warm too quickly before quenching. The stability of the chelated intermediate is compromised at higher temperatures.[1][6]

Troubleshooting Steps:

• Lower the Addition Temperature: The most critical step is the addition of the organometallic reagent. This should be done dropwise to a well-stirred solution of the Weinreb amide at a sufficiently low temperature (e.g., -78 °C is a robust starting point for most systems). This helps to dissipate the heat of reaction and maintain the stability of the intermediate as it forms.

• Maintain Low Temperature Post-Addition: Do not remove the cooling bath immediately after the addition is complete. Allow the reaction to stir at the low temperature for a period (e.g., 30-60 minutes) to ensure complete formation of the stable intermediate before any controlled warming.

• Low-Temperature Quench: The reaction must be quenched at a low temperature. Before allowing the flask to warm to room temperature, add the quenching solution (e.g., saturated aqueous NH₄Cl, 1N HCl) while the reaction is still cold. This protonates and destroys any excess organometallic reagent before it has a chance to react with the newly formed ketone upon warming.

dot graph T1_Workflow { layout=dot; rankdir="LR"; splines=ortho; node [shape=box, style="rounded,filled", fontname="Arial", margin="0.2,0.1", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", color="#5F6368", penwidth=1.5];

} caption { label="Fig 1. Critical Temperature Control Points in the Weinreb Synthesis Workflow."; fontname="Arial"; fontsize=10; } end_dot Caption: Critical Temperature Control Points in the Weinreb Synthesis Workflow.

Q3: My reaction workup is difficult, and I see byproducts that are not the starting material or the alcohol. What could be happening?

Besides over-addition, other side reactions can occur, some of which are influenced by temperature during both the reaction and the workup.

Causality: With highly basic or sterically hindered nucleophiles, elimination of the methoxide group to release formaldehyde can be a competing side reaction.[1] Furthermore, issues during the aqueous workup, such as emulsions or decomposition, can be exacerbated by temperature. For example, quenching a highly exothermic reaction with acid can cause a rapid temperature increase if not done in a cooling bath.[8]

Troubleshooting Steps:

• Protocol for Quenching: Always perform the quench in a cooling bath. For large-scale reactions, add the quenching solution slowly to control any exotherm. A rise in internal temperature to 39 °C has been noted during an HCl quench, highlighting the need for external cooling.[8]

• Choice of Quench: A saturated aqueous solution of ammonium chloride (NH₄Cl) is generally a milder and safer choice than strong acids for quenching reactions containing excess reactive organometallics.

• Workup Temperature: Perform extractions at room temperature. If the reaction was heated, ensure it is fully cooled before beginning the aqueous workup.

Experimental Protocol: A General Low-Temperature Procedure

This protocol provides a robust starting point for the synthesis of a ketone from a Weinreb amide using a Grignard reagent, emphasizing the critical temperature control points.

Materials:

• Weinreb Amide (1.0 equiv)

• Grignard Reagent (1.2 - 1.5 equiv, solution in THF or Et₂O)

• Anhydrous Tetrahydrofuran (THF)

• Saturated Aqueous Ammonium Chloride (NH₄Cl)

• Standard extraction solvents (e.g., Ethyl Acetate) and drying agents (e.g., MgSO₄, Na₂SO₄)

Procedure:

• Setup: Under an inert atmosphere (Nitrogen or Argon), add the Weinreb amide to an oven-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a low-temperature thermometer, and a rubber septum.

• Dissolution & Cooling: Add anhydrous THF via syringe and stir until the amide is fully dissolved. Cool the flask to an internal temperature of -78 °C using a dry ice/acetone bath.

• Reagent Addition: Slowly add the Grignard reagent dropwise via syringe over 15-30 minutes, ensuring the internal temperature does not rise significantly.

• Stirring: After the addition is complete, allow the reaction mixture to stir at -78 °C for an additional 30 minutes.

• Warming (Optional but common): Remove the dry ice/acetone bath and replace it with an ice/water bath. Allow the reaction to stir and slowly warm to 0 °C over 1 hour. Monitor the reaction by TLC to confirm the consumption of the starting material.

• Quenching: While maintaining the flask at 0 °C in the ice bath, slowly and carefully add the saturated aqueous NH₄Cl solution to quench the reaction.

• Workup: Remove the ice bath and allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel, perform aqueous extraction, dry the organic layer, and concentrate under reduced pressure to obtain the crude ketone, which can then be purified by column chromatography.

dot graph T2_Mechanism { layout=dot; rankdir="LR"; node [shape=plaintext, fontname="Arial"]; edge [color="#5F6368"];

} caption { label="Fig 2. Temperature-Dependent Reaction Pathways."; fontname="Arial"; fontsize=10; } end_dot Caption: Temperature-Dependent Reaction Pathways.

By understanding the fundamental role of temperature in stabilizing the key tetrahedral intermediate, you can diagnose issues, optimize conditions for your specific substrates, and achieve high yields of your desired ketone with minimal byproduct formation.

References

• Wikipedia. Weinreb ketone synthesis. [Link]

• Khalid, M., Mohammed, S., & Kalo, A. (2019). Recent Developments in Weinreb Synthesis and Their Applications. Oriental Journal of Chemistry, 35(6), 1611-1626. [Link]

• Chemiz. (2025, December 5). Weinreb ketone synthesis. YouTube. [Link]

• Organic Syntheses. Procedure for Weinreb Amide Formation. [Link]

• Parsaee, F. (2018). SYNTHESIS OF KETONES BY UTILIZING THIOESTERS AS “RADICAL WEINREB AMIDES”. University of Texas at Arlington. [Link]

Sources

• 1. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 2. orientjchem.org [orientjchem.org]
• 3. nbinno.com [nbinno.com]
• 4. researchgate.net [researchgate.net]
• 5. m.youtube.com [m.youtube.com]
• 6. utd-ir.tdl.org [utd-ir.tdl.org]
• 7. youtube.com [youtube.com]
• 8. Organic Syntheses Procedure [orgsyn.org]

Troubleshooting low conversion rates of crotonic acid to Weinreb amide

Welcome to the technical support center for the synthesis of N-methoxy-N-methylcrotonamide (crotonyl Weinreb amide). This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during this crucial synthetic transformation. The Weinreb amide is a versatile intermediate, and its efficient synthesis is paramount for the successful generation of ketones and aldehydes.[1] This document provides in-depth, experience-driven troubleshooting advice and answers to frequently asked questions to ensure your synthesis proceeds with high yield and purity.

Troubleshooting Guide: Overcoming Common Hurdles

This section addresses specific experimental issues in a question-and-answer format, focusing on the causality behind the problems and providing actionable solutions.

Q1: Why is my yield of the crotonyl Weinreb amide consistently low?

Low yields are the most common issue and can stem from several factors, ranging from reagent quality to reaction conditions. Let's break down the potential causes.

Possible Cause 1: Inefficient Activation of Crotonic Acid The first step in the reaction is the activation of the carboxylic acid to make it susceptible to nucleophilic attack by N,O-dimethylhydroxylamine.[2] If this activation is incomplete, the reaction will stall.

• Solution:

  • Choice of Coupling Reagent: For α,β-unsaturated acids like crotonic acid, standard peptide coupling reagents are effective.[3][4] A combination of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) with an additive like N-hydroxybenzotriazole (HOBt) is a robust choice. HOBt acts as a catalyst, forming a more reactive HOBt ester intermediate that minimizes side reactions and can improve yields.[5]

  • Order of Addition: The order in which you add your reagents matters. It is often beneficial to "pre-activate" the carboxylic acid. Stir the crotonic acid, HOBt, and a non-nucleophilic base (like DIPEA or NMM) in your solvent for a few minutes before adding the EDC.[6] Allow this mixture to stir for 15-30 minutes to form the active ester before adding the N,O-dimethylhydroxylamine hydrochloride.

  • Stoichiometry: Ensure you are using a slight excess (1.1-1.2 equivalents) of your coupling reagents (EDC/HOBt) relative to the limiting reagent (typically crotonic acid).

Possible Cause 2: Presence of Moisture Carbodiimide coupling reagents like EDC are highly sensitive to moisture. Water can hydrolyze the activated intermediate back to the carboxylic acid, effectively killing the reaction.

• Solution:

  • Anhydrous Conditions: Use dry solvents (e.g., DCM, THF, or DMF) and perform the reaction under an inert atmosphere (Nitrogen or Argon).[7]

  • Reagent Quality: Use freshly opened or properly stored coupling reagents. N,O-dimethylhydroxylamine is often supplied as a hydrochloride salt, which is less hygroscopic than the free amine.[8][9]

Possible Cause 3: Inadequate Temperature Control Amide coupling reactions are often exothermic. Allowing the temperature to rise uncontrollably can lead to the decomposition of reagents and the formation of side products.

• Solution:

  • Cooling: Begin the reaction at 0 °C by immersing the reaction flask in an ice bath, especially during the addition of the coupling agent (EDC).[10] After the addition is complete, the reaction can often be allowed to slowly warm to room temperature and stir for several hours or overnight.[9]

Q2: I am observing significant side product formation. What are they and how can I minimize them?

The primary side product in EDC-mediated couplings is the formation of an N-acylurea byproduct. Additionally, with α,β-unsaturated systems, Michael addition is a potential competing pathway.

Possible Cause 1: N-Acylurea Formation The highly reactive O-acylisourea intermediate (formed from EDC and crotonic acid) can rearrange to a stable N-acylurea if it does not react with the amine in a timely manner.

• Solution:

  • Use of HOBt: This is the most effective solution. HOBt traps the O-acylisourea intermediate to form an active HOBt ester. This new intermediate is less prone to rearrangement but still highly reactive towards the amine, thus minimizing N-acylurea formation.[5]

  • Pre-activation and Amine Addition: Activating the acid first and then adding the amine can ensure that the amine is present to react as soon as the active ester is formed.

Possible Cause 2: Michael Addition The double bond in crotonic acid is an electrophilic site. While less common under these conditions, a competing 1,4-conjugate addition (Michael addition) of the amine to the double bond is a theoretical possibility.

• Solution:

  • Mild Conditions: Running the reaction at lower temperatures (0 °C to room temperature) disfavors this side reaction.

  • Choice of Base: Use a sterically hindered, non-nucleophilic base like diisopropylethylamine (DIPEA) or N-methylmorpholine (NMM).[11] These bases are capable of scavenging the HCl produced but are poor nucleophiles, reducing the chance of unwanted side reactions.

Q3: My reaction is not going to completion, even after extended reaction times. What should I check?

A stalled reaction points towards an issue with one of the core components.

• Solution Checklist:

  • Re-evaluate Stoichiometry: Confirm the molar ratios of all reagents. Ensure the N,O-dimethylhydroxylamine hydrochloride and the base are present in at least stoichiometric amounts (1.0-1.1 eq of the amine and ~2.2 eq of base to both neutralize the HCl salt and the acid formed during the reaction).

  • Check Reagent Purity: Old or improperly stored EDC or crotonic acid could be the issue. Consider using a freshly opened bottle or purifying the crotonic acid via recrystallization if its purity is in doubt.

  • Solvent Choice: Ensure your solvent (e.g., DCM or DMF) can fully dissolve all reactants. If solubility is an issue, switching to a more polar aprotic solvent like DMF might help, but ensure it is an anhydrous grade.

  • pH of the Reaction: The reaction requires a basic (but not too basic) environment. The presence of a tertiary amine base is crucial to neutralize the HCl from the N,O-dimethylhydroxylamine hydrochloride, freeing the nucleophilic amine to react.[4]

Q4: I am having difficulty purifying the final Weinreb amide. What are the best practices?

Purification challenges often arise from byproducts of the coupling reagents.

• Workup and Purification Strategy:

  • Aqueous Wash: The key advantage of using EDC is that its urea byproduct is water-soluble under acidic conditions.[12] After the reaction is complete, dilute the reaction mixture with your solvent (e.g., DCM or Ethyl Acetate) and wash with a mild acid like 1N HCl or saturated ammonium chloride solution. This will remove the EDC-urea byproduct and any unreacted tertiary amine base.

  • Bicarbonate Wash: Follow the acid wash with a wash using saturated sodium bicarbonate solution to remove unreacted crotonic acid and HOBt.

  • Brine Wash: A final wash with saturated sodium chloride (brine) will help to remove residual water from the organic layer.

  • Drying and Concentration: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

  • Chromatography: If the product is still not pure, flash column chromatography on silica gel is typically very effective.[13][14] A gradient of ethyl acetate in hexanes is a common solvent system.

Frequently Asked Questions (FAQs)

Q1: What is the best coupling reagent for this transformation?

While many reagents can accomplish this transformation, a combination of EDC/HOBt offers a great balance of high efficiency, mild reaction conditions, and ease of purification, making it a preferred choice for many applications.[3][15]

Reagent System	Pros	Cons
EDC / HOBt	High yields; Water-soluble byproducts; Suppresses side reactions.[5]	Moisture sensitive; HOBt has explosive properties in pure, dry form (use hydrated version).
DCC / HOBt	Inexpensive and effective.	Dicyclohexylurea (DCU) byproduct is poorly soluble and requires filtration.[16]
HATU / DIPEA	Very fast and efficient, even for hindered substrates.	More expensive; Byproducts can sometimes complicate purification.
Acid Chloride Route	Highly reactive intermediate leads to fast conversion.	Requires an extra step (conversion to acid chloride with SOCl₂ or (COCl)₂); Harsher conditions may not be suitable for sensitive substrates.[8]

Q2: What is the role of the base in this reaction?

The base plays two critical roles:

• Neutralization: N,O-dimethylhydroxylamine is typically used as its hydrochloride salt ([MeO(Me)NH₂]⁺Cl⁻). A base is required to deprotonate the salt and liberate the free, nucleophilic amine.

• Acid Scavenging: As the reaction proceeds, the activated carboxylic acid and HOBt release protons. The base neutralizes this acid, maintaining a favorable environment for the coupling to occur.

A non-nucleophilic, sterically hindered base like DIPEA or NMM is ideal as it performs these functions without competing with the intended nucleophile.[11]

Q3: Can I use a different solvent system?

Yes. The most common solvents are Dichloromethane (DCM), Tetrahydrofuran (THF), and Dimethylformamide (DMF).

• DCM: Excellent choice due to its low boiling point and general inertness.

• THF: Also a good choice, particularly if slightly higher temperatures are needed.[11]

• DMF: A good option if you encounter solubility issues with your starting materials. However, it has a high boiling point, making it more difficult to remove, and must be scrupulously dried.

Q4: How do I properly handle and store the reagents involved?

• EDC and HOBt: These are moisture-sensitive. Store them in a desiccator under an inert atmosphere. Always handle them quickly in a dry environment.

• Crotonic Acid: Store in a cool, dry place. It is a corrosive solid.

• N,O-dimethylhydroxylamine hydrochloride: This salt is relatively stable but should still be stored in a dry environment.

• Anhydrous Solvents: Use solvents from a solvent purification system or from a freshly opened bottle rated for anhydrous reactions.

Visualizing the Process

Reaction Workflow and Mechanism

The following diagram illustrates the key steps in the EDC/HOBt-mediated synthesis of crotonyl Weinreb amide.

Caption: Key steps in Weinreb amide synthesis.

Troubleshooting Decision Tree

Use this flowchart to diagnose and resolve common issues during your experiment.

Caption: A decision tree for troubleshooting low yields.

Detailed Protocol

Protocol 1: General Procedure for the Synthesis of N-methoxy-N-methylcrotonamide

This protocol provides a reliable starting point for the synthesis.

• Preparation: To a flame-dried round-bottom flask under an argon atmosphere, add crotonic acid (1.0 eq), N-hydroxybenzotriazole hydrate (HOBt·H₂O, 1.1 eq), and N,O-dimethylhydroxylamine hydrochloride (1.1 eq).

• Dissolution: Add anhydrous Dichloromethane (DCM, approx. 0.2 M concentration relative to the acid). Stir the resulting suspension.

• Cooling: Cool the flask to 0 °C using an ice-water bath.

• Base Addition: Slowly add N,N-diisopropylethylamine (DIPEA, 2.5 eq) dropwise. Stir the mixture at 0 °C for 15 minutes.

• Activation: Add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC, 1.2 eq) portion-wise, ensuring the internal temperature does not rise significantly.

• Reaction: Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 12-16 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup:

  • Dilute the reaction mixture with DCM.

  • Transfer the mixture to a separatory funnel and wash sequentially with 1N HCl (2x), saturated NaHCO₃ solution (2x), and saturated NaCl (brine) solution (1x).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

  • Filter off the drying agent and concentrate the filtrate under reduced pressure.

• Purification: Purify the resulting crude oil or solid by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to afford the pure Weinreb amide.

References

• Wikipedia. Weinreb ketone synthesis. [Link]

• Organic Chemistry Portal. Weinreb Ketone Synthesis. [Link]

• TutorChase. How do you prepare a Weinreb amide?. [Link]

• YouTube. What IS the Weinreb Amide?. [Link]

• Khalid, M., et al. (2020). Synthesis of Weinreb and their Derivatives (A Review). Oriental Journal of Chemistry, 36(2), 206-219. [Link]

• Guntupalli, P., & Vangala, S. (2013). Simple Synthesis of Amides and Weinreb Amides via Use of PPh3 or Polymer-Supported PPh3 and Iodine. ACS Combinatorial Science, 15(11), 589-594. [Link]

• De Luca, L., Giacomelli, G., & Taddei, M. (2001). An Easy and Convenient Synthesis of Weinreb Amides and Hydroxamates. The Journal of Organic Chemistry, 66(7), 2534–2537. [Link]

• Bao, M., & Yoshifuji, M. (2012). A Convenient Method for the Preparation of Weinreb Amides via Pd-Catalyzed Aminocarbonylation of Aryl Bromides at Atmospheric Pressure. [Link]

• Caputo, M., et al. (2017). Evidence and isolation of tetrahedral intermediates formed upon the addition of lithium carbenoids to Weinreb amides and N-acylpyrroles. Chemical Communications, 53(63), 8848-8851. [Link]

• Dunetz, J. R., et al. (2007). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 48(10), 1689-1692. [Link]

• Mentzel, M. (2000). Weinreb amides. Organic Process Research & Development, 4(6), 467-469. [Link]

• Katritzky, A. R., et al. (2002). An efficient conversion of carboxylic acids into Weinreb amides. ARKIVOC, 2002(11), 39-44. [Link]

• ResearchGate. (2002). An efficient conversion of carboxylic acids into Weinreb amides. [Link]

• Ousmer, M., & Handa, S. (2020). Selective Reduction of α,β-Unsaturated Weinreb Amides in the Presence of α,β-Unsaturated Esters. Chemical and Pharmaceutical Bulletin, 68(11), 1100-1103. [Link]

• HepatoChem. Amide coupling reaction in medicinal chemistry. Coupling reagents. [Link]

• Reddit. What is the correct order of addition for EDCI and HOBt?. [Link]

• Chemistry Steps. Amides from Carboxylic Acids-DCC and EDC Coupling. [Link]

• ResearchGate. (2020). Synthesis of Weinreb and their Derivatives (A-Review). [Link]

• Aapptec Peptides. Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. [Link]

• Reddit. Weinreb amide workup extraction issues. [Link]

• Chemistry Stack Exchange. Synthesis of a weinreb amide from an acid. [Link]

• Organic Syntheses. A Weinreb Amide as a Single Intermediate to Access Sterically and Electronically Differentiated Carbonyl Compounds Bearing a 9-Fluorenyl Radical Clock. [Link]

Sources

• 1. Weinreb Ketone Synthesis [organic-chemistry.org]
• 2. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 3. Weinreb amides [pubsapp.acs.org]
• 4. arkat-usa.org [arkat-usa.org]
• 5. luxembourg-bio.com [luxembourg-bio.com]
• 6. reddit.com [reddit.com]
• 7. researchgate.net [researchgate.net]
• 8. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 9. Simple Synthesis of Amides and Weinreb Amides via Use of PPh3 or Polymer-Supported PPh3 and Iodine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. peptide.com [peptide.com]
• 11. An Easy and Convenient Synthesis of Weinreb Amides and Hydroxamates [organic-chemistry.org]
• 12. reddit.com [reddit.com]
• 13. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 14. Evidence and isolation of tetrahedral intermediates formed upon the addition of lithium carbenoids to Weinreb amides and N -acylpyrroles - Chemical Communications (RSC Publishing) DOI:10.1039/C7CC05215D [pubs.rsc.org]
• 15. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 16. tutorchase.com [tutorchase.com]

Technical Support Center: Stability &amp; Storage of N-Methoxy-N-methylbut-2-enamide

[1]

Status: Active Ticket ID: W-AMIDE-STAB-001 Assigned Specialist: Dr. A. Vance, Senior Application Scientist Subject: Prevention of Polymerization and Degradation during Storage[1]

Executive Summary: The Science of Instability

User Question: Why does my N-Methoxy-N-methylbut-2-enamide (Weinreb amide) turn into a gel or yellow solid even in the freezer?

Scientist's Analysis: The instability of N-Methoxy-N-methylbut-2-enamide stems from its

-unsaturated carbonyl motif.[1] Unlike saturated Weinreb amides, this molecule possesses a conjugated double bond susceptible to free-radical propagation, similar to acrylates or acrylamides.

Two primary degradation pathways exist:

• Radical Polymerization: Initiated by heat, light (UV), or trace peroxides.[1] This leads to solidification (gelling).[1]

• Michael Addition Oligomerization: Nucleophilic impurities (like water or free amines) attack the

  -position, leading to dimers and purity loss.[1]

Critical Mechanism: The Oxygen Paradox

Most researchers instinctively store sensitive reagents under "inert atmosphere" (Nitrogen/Argon).[1] This is a fatal error if your compound is stabilized with MEHQ (4-Methoxyphenol).[1] MEHQ requires dissolved oxygen to function as an inhibitor.[1] Stripping oxygen renders the inhibitor useless, accelerating polymerization.

Visualizing the Threat (Mechanism of Action)

The following diagram illustrates the delicate balance required to maintain stability.

Figure 1: The Inhibition Cycle.[1][2][3][4] Note that MEHQ intercepts the Peroxy radical, not the initial Carbon radical. Without Oxygen, the Carbon radical propagates directly to polymerization.

Troubleshooting Guide (Q&A)

Scenario A: "The liquid has turned yellow/orange."

• Diagnosis: Oxidation or early-stage oligomerization.[1] The N-O bond in Weinreb amides is sensitive to light, and conjugated systems often yellow upon forming oligomers (Michael addition products).

• Action:

  • Check purity via 1H NMR . Look for broadening of the alkene peaks (

    6.0–7.0 ppm region).[1]

  • If purity is >90% but colored: Vacuum Distill immediately to remove heavy oligomers.[1]

  • If purity is <90%: Discard.[1] The risk of oligomers interfering with organometallic addition (the primary use of Weinreb amides) is too high.

Scenario B: "The bottle contains white crystals or a sludge."[1]

• Diagnosis: Polymerization.[1][4][5]

• Action: Do not use. Polymers of Weinreb amides will not react with Grignard/Lithium reagents to form ketones; they will precipitate and foul the reaction workup.[1] There is no recovery method for the polymerized solid.[1]

Scenario C: "I stored it under Argon, and it polymerized anyway."

• Diagnosis: Inhibitor Deactivation.[1] As detailed in the "Oxygen Paradox," you likely starved the MEHQ inhibitor of the oxygen it needs to scavenge radicals.

• Action: For future storage, use "Air" or "Lean Air" (5% O2) headspace if MEHQ is the stabilizer. Do not sparge with Argon unless the compound is inhibitor-free and kept at -80°C.[1]

Storage & Handling Protocols

Data Summary: Storage Parameters

Parameter	Recommendation	Scientific Rationale
Temperature	2°C to 8°C (Refrigerated)	Freezing (-20°C) can cause the inhibitor (MEHQ) to crystallize out of solution, leaving the liquid supernatant unprotected.[1]
Container	Amber Glass	The N-methoxy bond and the alkene are UV-sensitive.[1]
Headspace	Air (Aerated)	Required for MEHQ efficiency (see Figure 1).[1]
Stabilizer	MEHQ (50–100 ppm)	Standard radical scavenger.[1]
Shelf Life	6 Months	Re-test purity before use if stored longer.

Protocol: Re-Purification via Vacuum Distillation

If the compound shows signs of yellowing but is not solid.

• Preparation: Add fresh polymerization inhibitor (MEHQ or BHT, ~500 ppm) to the distillation pot. This prevents polymerization during the heating phase.[1]

• Vacuum: High vacuum is mandatory (< 1 mmHg) to keep the boiling point below 60°C. Thermal stress >100°C will degrade the N-O bond [1].[1]

• Apparatus: Use a short-path distillation head to minimize residence time.

• Collection: Discard the first 5% (fore-run) which may contain hydrolysis products (N,O-dimethylhydroxylamine).[1]

Decision Matrix: Can I use this reagent?

Use this flow to determine the viability of your stored reagent.

Figure 2: Quality Control Decision Tree for Stored Weinreb Amides.

References

• BenchChem. (2025).[1][6] Effective purification strategies for crude N-(2-Methoxy-2-methylpropyl)formamide. Retrieved from (General guidance on Weinreb amide thermal sensitivity).[1]

• ChemicalBook. (2019).[1][7] Inhibiting action of 4-Methoxyphenol (MEHQ) for Acrylic Monomers. Retrieved from (Mechanism of MEHQ/Oxygen interaction).[1]

• Organic Syntheses. (2017). Synthesis of N-Methoxy-N-methylcyanoformamide. Org. Synth. 2017, 94, 184-197.[2][8] Retrieved from (Handling and vacuum distillation protocols for Weinreb amides).[1]

• Vinati Organics. (2025).[1] What is MEHQ? Everything You Need to Know About Monomethyl Ether of Hydroquinone. Retrieved from (Storage applications for unsaturated monomers).[1]

Sources

• 1. N-Methoxy-N-methylbutyramide | C6H13NO2 | CID 13704543 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. orgsyn.org [orgsyn.org]
• 3. Inhibiting action of 4-Methoxyphenol for Acrylic Monomers_Chemicalbook [chemicalbook.com]
• 4. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 5. Polymerisation/Polymer Inhibitors, MEHQ Inhibitor In Polymerization | Tintoll [uvabsorber.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Solubilizing N-Methoxy-N-methylbut-2-enamide in Non-Polar Solvents

Welcome to the Technical Support Center. Working with highly functionalized intermediates like N-Methoxy-N-methylbut-2-enamide (the Weinreb amide of crotonic acid) in non-polar environments presents a fundamental thermodynamic challenge. This guide bypasses generic advice to provide you with field-proven, mechanistically grounded troubleshooting protocols. Every methodology detailed below is designed as a self-validating system to ensure experimental reproducibility.

Part 1: The Mechanistic "Why" (FAQs)

Q1: Mechanistically, why does N-Methoxy-N-methylbut-2-enamide resist solvation in aliphatic hydrocarbons like hexane or heptane? A1: The insolubility is a direct consequence of thermodynamic penalties. According to authoritative principles on the, polarity is a balance of non-polar and polar molecular regions. The Weinreb amide functional group contains a highly polarized carbonyl bond, an N-O bond, and an N-CH₃ group. Furthermore, its conjugation with the

-unsaturated alkene increases molecular rigidity and crystal lattice energy.

In the neat state, these molecules exhibit strong dipole-dipole interactions. Non-polar solvents like hexane only offer weak Van der Waals (London dispersion) forces. As explained in discussions on 1, the energy required to break the solute-solute dipole interactions is not compensated by the weak solute-solvent interactions, resulting in an unfavorable, positive enthalpy of mixing (

) and subsequent phase separation[1].

Q2: Why does the compound precipitate specifically when I cool the reaction to -78 °C for organolithium additions? A2: Solvation is highly temperature-dependent (

). At cryogenic temperatures, the entropic ( ) contribution drops, failing to overcome the enthalpic penalty of mixing. Additionally, Weinreb amides form highly stable, rigid tetrahedral intermediates via2 (like Li⁺ or Mg²⁺)[2]. In strictly non-polar media lacking lone-pair donors, these chelates rapidly aggregate and crash out of solution.

Part 2: Troubleshooting Guide & Workflows

Scenario A: Complete insolubility in hexanes during room-temperature reagent preparation.

• Root Cause : Insufficient solvent polarizability to disrupt solute-solute hydrogen bonding and dipole interactions.

• Intervention : Switch the bulk solvent from an aliphatic hydrocarbon (hexane) to an aromatic non-polar solvent (toluene). Toluene remains largely non-polar but contains a polarizable

  -electron cloud that engages in induced-dipole interactions with the Weinreb amide. This aligns with modern3, vastly improving solubility without altering the overall non-polar nature of the reaction medium[3].

Scenario B: Precipitation during cryogenic (-78 °C) Grignard/organolithium additions.

• Root Cause : Thermal energy drops below the lattice/aggregation energy threshold of the metallated intermediate.

• Intervention : Implement the Minimal Co-Solvent Dilution strategy. Introduce 5-10% v/v of a polar aprotic solvent (e.g., THF) to the non-polar bulk. The oxygen atom in THF coordinates with the metal center, breaking up aggregates and forming a stable solvation shell, a standard practice in4[4].

Troubleshooting workflow for Weinreb amide solubility in non-polar media.

Part 3: Quantitative Data & Solvent Selection

To aid in experimental design, the following table summarizes the physicochemical properties of various solvent systems and their empirical solvation capacity for highly polar amides.

Solvent System	Dielectric Constant ( )	Primary Solvation Mechanism	Est. Solvation Capacity (20°C)	Recommendation
100% Hexane	1.89	Van der Waals (London Dispersion)	< 5 mg/mL	Not Recommended (Phase separation likely)
100% Toluene	2.38	Induced Dipole / - Stacking	~ 35 mg/mL	Good for room-temperature extractions/reactions
Hexane + 10% THF	~ 2.50 (Mixed)	Dipole-Dipole + Metal Coordination	> 120 mg/mL	Optimal for cryogenic organometallic additions
100% MTBE	4.24	Weak Dipole-Dipole	~ 80 mg/mL	Alternative if THF causes unwanted side reactions

Part 4: Self-Validating Experimental Protocols

Protocol 1: The Minimal Co-Solvent Dilution Technique

Objective: Solubilize N-Methoxy-N-methylbut-2-enamide for a -78 °C addition while maintaining a predominantly non-polar environment to control chemoselectivity.

• Pre-dissolution : Weigh the N-Methoxy-N-methylbut-2-enamide (e.g., 1.0 mmol, ~129 mg) into a flame-dried Schlenk flask purged with inert gas (N₂ or Ar).

• Primary Solvation : Add 0.5 mL of anhydrous THF. Swirl gently until completely dissolved.

  • Causality: The strong dipole of THF immediately breaks the intermolecular forces of the neat amide, ensuring complete molecular dispersion.

• Bulk Dilution : Slowly add 4.5 mL of anhydrous hexane while stirring at 400 rpm.

  • Validation Check: The solution must remain optically clear. If turbidity appears, the THF ratio is too low for your specific concentration; add THF dropwise (up to 0.2 mL) until absolute clarity is restored.

• Thermal Ramping : Submerge the flask in a dry ice/acetone bath (-78 °C).

  • Validation Check: Monitor for 5 minutes. The localized THF solvation shells will prevent the amide from aggregating and precipitating at low temperatures.

Protocol 2: Liquid-Liquid Extraction (LLE) Phase Resolution

Objective: Recover the Weinreb amide from an aqueous quench using a non-polar organic phase without losing yield to the aqueous layer.

• Quench : Following the reaction, quench the mixture with saturated aqueous NH₄Cl.

• Solvent Swap : Do not extract with pure hexanes. Instead, utilize Toluene or a 4:1 mixture of Hexane:Ethyl Acetate.

  • Causality: As noted in industrial 5, slightly increasing the organic layer's dielectric constant drastically improves the partition coefficient (LogP) in favor of the organic phase[5].

• Phase Separation : Vigorously shake and allow layers to separate.

• Validation Check : Perform TLC on both layers (Stain with KMnO₄ to visualize the conjugated alkene). The aqueous layer should show zero UV-active spots corresponding to the amide.

Thermodynamic mechanism of phase separation and co-solvent intervention.

Part 5: References

• Solubility of Organic Compounds - Chemistry | University of Calgary |

• How does a non-polar solvent dissolve the nonpolar solute? | Quora Chemistry Forums | 1

• (E)-Selective Weinreb Amide-Type Horner–Wadsworth–Emmons Reaction | ACS Publications | 4

• Converting Amides to Aldehydes and Ketones | Chemistry Steps |2

• Compositions containing non-polar compounds | Google Patents | 5

• Replacement strategies for non-green dipolar aprotic solvents | RSC Publishing | 3

Sources

• 1. quora.com [quora.com]
• 2. Converting Amides to Aldehydes and Ketones - Chemistry Steps [chemistrysteps.com]
• 3. Replacement strategies for non-green dipolar aprotic solvents - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. US8282977B2 - Compositions containing non-polar compounds - Google Patents [patents.google.com]

Controlling E/Z isomerization during N-Methoxy-N-methylbut-2-enamide synthesis

Welcome to the technical support center for advanced synthetic methodologies. This guide is designed for researchers, chemists, and process development professionals engaged in the synthesis of N-methoxy-N-methylbut-2-enamide, a critical Weinreb amide intermediate. The control of E/Z stereoisomerism in α,β-unsaturated systems is a frequent challenge, directly impacting the stereochemical outcome of subsequent reactions. This document provides in-depth troubleshooting advice, validated protocols, and answers to frequently encountered questions to ensure precise stereochemical control in your synthesis.

Introduction: The Challenge of Stereocontrol

N-methoxy-N-methylamides, or Weinreb amides, are exceptionally useful intermediates in organic synthesis. They allow for the controlled, single addition of organometallic reagents to form ketones, or can be reduced to aldehydes, avoiding the over-addition often seen with other acyl derivatives.[1][2][3] The but-2-enamide variant is a precursor for introducing the crotonyl moiety, which is common in natural products and pharmaceutical agents. However, the α,β-double bond introduces the complexity of E/Z isomerism. The final isomeric ratio is highly sensitive to the stereopurity of the starting materials and the specific reaction conditions employed, making stereocontrol a paramount concern.

This guide will dissect the causative factors behind isomer formation and provide actionable strategies to direct the reaction toward the desired stereochemical outcome.

Frequently Asked Questions & Troubleshooting Guide

Q1: My final product is an inseparable mixture of E/Z isomers. How can I obtain a single, pure isomer?

This is the most common issue encountered. Achieving a stereochemically pure product rarely happens by chance; it requires a deliberate strategy that begins with your starting materials and extends through the final workup.

A1.1: The Critical Importance of the Starting Material

The primary source of isomeric impurity in your final product is often the starting but-2-enoyl chloride (crotonoyl chloride). Commercial crotonoyl chloride is typically sold as a mixture of E and Z isomers, with the more stable E (trans) isomer predominating.[4][5] Attempting to achieve a pure Z-amide from a mixed acyl chloride is futile.

Recommendation: Synthesize your acyl chloride from a stereochemically pure starting acid.

• For the (E)-Amide: Start with solid (E)-crotonic acid (trans-crotonic acid).

• For the (Z)-Amide: Start with liquid (Z)-crotonic acid (isocrotonic acid).

The conversion of the acid to the acyl chloride must be performed under mild conditions to prevent isomerization, which is a significant risk, especially for the less stable Z-isomer.[6][7]

dot

Caption: Workflow for Stereoselective Synthesis.

A1.2: Employ Kinetic Reaction Conditions

To preserve the stereochemistry of your acyl chloride, the amidation reaction must be run under kinetic control. This means using conditions that favor the fastest-forming product, which is typically the one that retains the starting geometry, rather than allowing the reaction to reach thermodynamic equilibrium, which would favor the most stable isomer (usually E).[8][9][10]

Key Parameters for Kinetic Control:

Parameter	Recommendation	Rationale
Temperature	Low temperature (0 °C to -78 °C)	Prevents the system from overcoming the activation energy barrier for isomerization.[11] Higher temperatures allow for equilibration.
Base	Non-nucleophilic, hindered base (e.g., Pyridine, 2,6-Lutidine)	The base is required to neutralize the HCl byproduct. A hindered base is less likely to participate in side reactions that could catalyze isomerization.[12]
Addition Rate	Slow, dropwise addition of acyl chloride	Maintains a low concentration of the reactive acyl chloride and helps control the reaction exotherm, keeping the temperature low and uniform.

| Reaction Time | Monitor by TLC; quench as soon as starting material is consumed | Prolonged reaction times, even at low temperatures, increase the chance of equilibration towards the thermodynamic product.[8] |

Experimental Protocol: Stereoretentive Weinreb Amide Synthesis

This protocol is designed to preserve the stereochemistry of the starting acyl chloride.

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add N,O-dimethylhydroxylamine hydrochloride (1.05 eq).

• Solvent: Add anhydrous dichloromethane (DCM) to form a slurry (~0.2 M).

• Cooling: Cool the flask to 0 °C using an ice-water bath.

• Base Addition: Slowly add anhydrous pyridine (2.2 eq) to the slurry. Stir for 15 minutes.

• Acyl Chloride Addition: Prepare a solution of your stereochemically pure (E)- or (Z)-crotonoyl chloride (1.0 eq) in a small volume of anhydrous DCM. Add this solution dropwise to the reaction mixture over 20-30 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction: Stir the reaction at 0 °C. Monitor its progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 1-2 hours.

• Workup (Cold): Quench the reaction by adding cold saturated aqueous NH₄Cl solution. Separate the organic layer.

• Extraction: Extract the aqueous layer twice with cold DCM.

• Washing: Combine the organic layers and wash sequentially with cold 1M HCl, cold saturated aqueous NaHCO₃, and finally, cold brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure at low temperature (<30 °C).

• Purification: Purify the crude product immediately by flash column chromatography on silica gel.[13]

A1.3: Purification Strategies

If a mixture is obtained despite precautions, chromatographic separation is often feasible. E and Z isomers are diastereomers and thus have different physical properties, including polarity.[13]

• Flash Column Chromatography: Use a long column and a shallow solvent gradient (e.g., increasing ethyl acetate in hexanes) to maximize separation.

• Preparative HPLC: For very difficult separations, preparative High-Performance Liquid Chromatography (HPLC) on a normal or reverse-phase column can provide baseline separation.[13][14]

Q2: I started with pure (E)-crotonoyl chloride, but my final product has significant (Z)-isomer contamination. What went wrong?

This indicates that isomerization is occurring during or after the reaction.

A2.1: Reaction Temperature Was Too High

Even if you start with a cold bath, a rapid addition can create local hot spots, initiating isomerization. If the reaction is allowed to warm to room temperature for an extended period, it may begin to equilibrate. As a rule, maintain low temperatures from the start of the reaction through to the end of the aqueous workup.[9]

A2.2: Base-Catalyzed Isomerization

While necessary, the amine base can act as a catalyst for isomerization. This can occur via a 1,4-addition/elimination sequence on the α,β-unsaturated system, which allows for rotation around the former double bond.

dot

Caption: Potential Base-Catalyzed Isomerization Pathway.

A2.3: Isomerization During Workup or Storage

Traces of acid or base left after workup can catalyze slow equilibration upon storage. Ensure your product is washed to neutrality and stored in a cold, inert environment. The Z-isomer is particularly prone to isomerizing to the more stable E-isomer over time.[6]

Q3: How do I definitively determine the E/Z ratio and confirm the stereochemistry of my product?

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is the most direct and powerful tool for this analysis.[15]

A3.1: ¹H NMR Spectroscopy

The key diagnostic feature is the coupling constant (³JHH) between the two vinylic protons (at C2 and C3).

• (E)-Isomer (trans): Exhibits a large coupling constant, typically in the range of 12–18 Hz .

• (Z)-Isomer (cis): Exhibits a smaller coupling constant, typically 6–12 Hz .[15]

The chemical shifts of the protons and the C4 methyl group will also differ predictably due to anisotropic effects.

Isomer	Typical ³JH2-H3	Typical δ H2 (ppm)	Typical δ H3 (ppm)	Typical δ C4-H₃ (ppm)
(E)	~15 Hz	~6.5	~6.9	~1.9
(Z)	~11 Hz	~6.3	~6.4	~2.1

Note: Exact chemical shifts are solvent-dependent. The coupling constant is the most reliable indicator.

A3.2: Advanced NMR Techniques

For unambiguous assignment, especially in crowded spectra, a 2D Nuclear Overhauser Effect Spectroscopy (NOESY) experiment can be used.

• For the (E)-isomer: A cross-peak will be observed between the C2 proton and the C4 methyl protons.

• For the (Z)-isomer: A strong cross-peak will be seen between the C2 proton and the C3 proton.[16]

References

• Oda, R., & Yamamoto, Y. (1968). Studies on the Isomerization Esterification of Crotonyl Chloride to the Vinylacetic Acid Ester. II. The Effects of the Amin. Bulletin of the Chemical Society of Japan, 41(10), 2435-2439. [Link]

• Andonian, A. (n.d.). Electronic Factors Affecting the Rate and Regioisomeric outcome of the Friedel-Crafts Acylation Reaction. Columbia University Department of Chemistry.

• Wikipedia. (n.d.). Crotyl chloride. Retrieved from [Link]

• Chromatography Today. (n.d.). Easy purification of isomers with prepacked glass columns. Retrieved from [Link]

• Martin, J. L., & Sorcek, R. J. (1968). Preparation of cis-crotonyl chloride. Canadian Journal of Chemistry, 46(3), 466-468. [Link]

• ResearchGate. (n.d.). Preparation of cis-crotonyl chloride. Retrieved from [Link]

• Wikipedia. (n.d.). Thermodynamic and kinetic reaction control. Retrieved from [Link]

• Singh, Y., & Rai, R. (2020). Application of NMR Spectroscopy for the Detection of Equilibrating E–Z Diastereomers. The Journal of Organic Chemistry, 85(20), 13204-13210. [Link]

• ResearchGate. (n.d.). ¹H NMR spectra of the E -isomer (top), Z -isomer (middle) and a mixture of E - and Z -. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 17). 14.3: Kinetic vs. Thermodynamic Control of Reactions. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Selective Synthesis of (Z)- and (E)-β-Fluoro-α,β-Unsaturated Amides Using Palladium-Catalyzed Aminocarbonylation. Retrieved from [Link]

• LCGC International. (2010, June 1). Finding the Best Separation for Enantiomeric Mixtures. Retrieved from [Link]

• Scribd. (n.d.). Kinetic vs Thermodynamic Control in Reactions | PDF. Retrieved from [Link]

• Master Organic Chemistry. (2012, February 9). Thermodynamic and Kinetic Products. Retrieved from [Link]

• eScholarship.org. (2023, February 15). Z-Trisubstituted α,β-Unsaturated Esters and Acid Fluorides through Stereocontrolled Catalytic Cross-Metathesis. Retrieved from [Link]

• Wikipedia. (n.d.). Weinreb ketone synthesis. Retrieved from [Link]

• Journal of the American Chemical Society. (2016, September 16). Base-Catalyzed Stereospecific Isomerization of Electron-Deficient Allylic Alcohols and Ethers through Ion-Pairing. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of Aromatic (E)- or (Z)-α,β-Unsaturated Amides with Total or Very High Selectivity from a,b-Epoxyamides and Samarium Diiodide. Retrieved from [Link]

• Science of Synthesis. (n.d.).

• ResearchGate. (n.d.). Conformational preferences for some 2-substituted N-methoxy- N-methylacetamides through spectroscopic and theoretical studies | Request PDF. Retrieved from [Link]

• SlidePlayer. (n.d.). Separation methods: Chromatography. Retrieved from [Link]

• PMC. (n.d.). Weinreb Amides as Directing Groups for Transition Metal-Catalyzed C-H Functionalizations. Retrieved from [Link]

• PubMed. (2006, October 4). Hydrogen-bond-directed highly stereoselective synthesis of Z-enamides via Pd-catalyzed oxidative amidation of conjugated olefins. Retrieved from [Link]

• ACS Publications. (2024, September 17). Unexpected E-to-Z Isomerizations during the Negishi-Type Homocoupling of E-Iodoalkenes. Retrieved from [Link]

• Creative Biostructure. (n.d.). How NMR Helps Identify Isomers in Organic Chemistry?. Retrieved from [Link]

• ACS Publications. (2025, March 8). Regioselective Synthesis of β,γ-Unsaturated Amides from Unactivated Alkenes. Retrieved from [Link]

• YouTube. (2012, September 7). Introduction to Weinreb amides. Retrieved from [Link]

• ResearchGate. (2014, March 14). Can anyone advise a method of isomerizing an alpha, beta-unsaturated ester from (E) to (Z)?. Retrieved from [Link]

• Amanote Research. (n.d.). (PDF) Synthesis of N-Methoxy-N-Methyl-B-Enaminoketoesters:. Retrieved from [Link]

• J. Am. Chem. Soc. (n.d.).

• PMC. (n.d.). Synthesis of Linear (Z)-α,β-Unsaturated Esters by Catalytic Cross-Metathesis. The Influence of Acetonitrile. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). Introductory note on the 13C NMR spectrum of E/Z but-2-ene (cis/trans 2-butene isomers). Retrieved from [Link]

• Beilstein Journals. (2025, August 4). pH-Controlled isomerization kinetics of ortho-disubstituted benzamidines: E/Z isomerism and axial chirality. Retrieved from [Link]

• MDPI. (2023, September 29). New Insights into Acylhydrazones E/Z Isomerization: An Experimental and Theoretical Approach. Retrieved from [Link]

• Wiley Online Library. (n.d.).

• LCGC International. (2026, February 17). Profiling the Isomerization of Biologically Relevant (E)-(Z) Isomers by Supercritical Fluid Chromatography (SFC). Retrieved from [Link]

• ResearchGate. (n.d.). 165 CHROMATOGRAPHIC METHODS TO ANALYZE GEOMETRICAL AND POSITIONAL ISOMERS OF FATTY ACIDS. Retrieved from [Link]

• ChemRxiv. (n.d.). Chiral Trifluoromethylated Enamides: Synthesis and Applicability. Retrieved from [Link]

• OSTI.gov. (1988, November 1). Chromatographic separation of optical isomers (Journal Article). Retrieved from [Link]

• MDPI. (2023, June 13). Stereochemistry of N-Acyl-5H-dibenzo[b,d]azepin-7(6H)-ones. Retrieved from [Link]

• SlideShare. (n.d.). An Introduction to Chromatographic Separations. Retrieved from [Link]

• PubMed. (2014, June 23). Two-step synthesis of multi-substituted amines by using an N-methoxy group as a reactivity control element. Retrieved from [Link]

Sources

• 1. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. youtube.com [youtube.com]
• 4. Crotyl chloride - Wikipedia [en.wikipedia.org]
• 5. chemimpex.com [chemimpex.com]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. researchgate.net [researchgate.net]
• 8. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. academic.oup.com [academic.oup.com]
• 13. chromatographytoday.com [chromatographytoday.com]
• 14. Chromatographic separation of optical isomers (Journal Article) | ETDEWEB [osti.gov]
• 15. creative-biostructure.com [creative-biostructure.com]
• 16. Application of NMR Spectroscopy for the Detection of Equilibrating E–Z Diastereomers - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

In-Depth 1H NMR Interpretation of N-Methoxy-N-methylbut-2-enamide: Benchtop vs. High-Field Systems

Introduction to the Target Analyte

N-Methoxy-N-methylbut-2-enamide (commonly known as the Weinreb amide of crotonic acid) is a highly versatile building block in organic synthesis. It is frequently utilized in Horner-Wadsworth-Emmons (HWE) olefinations and controlled Grignard additions to yield

-unsaturated ketones without over-addition[1].

For analytical scientists and drug development professionals, validating the structural integrity and (E)-alkene geometry of this compound is a critical quality control step. Proton Nuclear Magnetic Resonance (

H NMR) spectroscopy is the gold standard for this validation. However, the complex spin-spin coupling network of the crotyl system presents unique resolution challenges depending on the magnetic field strength of the chosen analytical platform. This guide objectively compares the performance of 60 MHz Benchtop NMR versus 400 MHz High-Field NMR in resolving and interpreting these critical spectral features.

Mechanistic Interpretation of the 1H NMR Spectrum

To accurately evaluate instrument performance, we must first establish the quantum mechanical causality behind the molecule's

H NMR signals. The spectrum of the (E)-isomer in CDCl is defined by a highly specific set of chemical shifts and coupling constants[2].

Chemical Shift Causality

• H-

  (δ ~7.04 ppm): The carbonyl group of the Weinreb amide exerts a strong mesomeric electron-withdrawing effect (-M effect). This resonance depletes electron density at the -carbon, severely deshielding the attached proton and shifting it downfield.

• H-

  (δ ~6.42 ppm): While adjacent to the carbonyl, it does not bear the partial positive charge induced by resonance, resulting in a relatively more shielded position compared to H- .

• Weinreb Amide Singlets (δ ~3.72 & 3.24 ppm): The N-methoxy (O-CH

  ) protons appear further downfield (3.72 ppm) than the N-methyl (N-CH ) protons (3.24 ppm) due to the higher electronegativity of oxygen relative to nitrogen[3].

Spin-Spin Coupling Network

The alkene geometry is unambiguously confirmed by the

coupling constant. According to the Karplus relationship, a dihedral angle of ~180° in the (E)-isomer yields a large coupling constant of 15.2 Hz . Furthermore, the crotyl methyl group (δ ~1.91 ppm) exhibits both vicinal coupling to H- ( Hz) and long-range allylic coupling to H- ( Hz)[2].

Spin-spin coupling network of the crotyl system in N-Methoxy-N-methylbut-2-enamide.

Table 1: Standardized 1H NMR Peak Assignments (400 MHz, CDCl3)

Proton	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constants (J, Hz)	Mechanistic Causality
H-	7.04	dq	1H	15.2, 6.9	Deshielded by carbonyl resonance (-M effect)
H-	6.42	dq	1H	15.2, 1.7	Adjacent to carbonyl, trans to H-
O-CH	3.72	s	3H	-	Deshielded by electronegative oxygen
N-CH	3.24	s	3H	-	Deshielded by amide nitrogen
Crotyl-CH	1.91	dd	3H	6.9, 1.7	Allylic position, couples to H- and H-

Platform Comparison: 60 MHz Benchtop vs. 400 MHz High-Field NMR

The choice of NMR platform drastically alters the appearance of the alkene region due to the ratio of the chemical shift difference (

) to the coupling constant ( ).

The 60 MHz Benchtop NMR (Routine Screening)

At 60 MHz, 1 ppm equals 60 Hz. The chemical shift difference between H-

and H- is 0.62 ppm, which translates to Hz. Because the coupling constant is 15.2 Hz, the ratio is approximately 2.45 .

• Result: This

  ratio (< 10) pushes the spin system into second-order kinetics (an AB spin system). The spectrum will exhibit severe "roofing" effects, where the inner peaks of the doublets are significantly amplified while the outer peaks diminish. The fine allylic splitting (1.7 Hz) will likely be unresolved, resulting in broad, overlapping multiplets rather than clean doublets of quartets.

The 400 MHz High-Field NMR (Structural Elucidation)

At 400 MHz, 1 ppm equals 400 Hz. The same 0.62 ppm difference translates to

Hz. Here, the ratio is 16.3 .

• Result: Because

  , the system behaves as a first-order AMX system . The doublet of quartets (dq) for both alkene protons will be symmetrically baseline-resolved, allowing for precise extraction of -values to confirm the (E)-geometry[1].

Table 2: Performance & Feasibility Comparison

Metric	60 MHz Benchtop NMR	400 MHz High-Field NMR
Alkene Resolution	Poor (Second-order AB system, )	Excellent (First-order AMX system, )
Roofing Effect	Severe	Negligible
Capital Cost	~$50,000 - $100,000	>$400,000
Cryogens Required	No (Permanent NdFeB Magnet)	Yes (Liquid Helium / Nitrogen)
Primary Utility	Rapid reaction monitoring, purity screening	De novo structural elucidation, isomer differentiation

Standardized Experimental Protocol

To ensure self-validating and reproducible results across both platforms, the following standardized workflow must be adhered to.

Step-by-Step Methodology

• Sample Preparation: Dissolve exactly 15 mg of purified N-Methoxy-N-methylbut-2-enamide in 0.6 mL of deuterated chloroform (CDCl

  ) containing 0.03% v/v Tetramethylsilane (TMS). Transfer to a standard 5 mm borosilicate NMR tube. Causality: TMS provides a reliable 0.00 ppm internal reference, while CDCl provides the deuterium lock signal.

• Shimming & Tuning: Insert the sample into the probe. Perform automated gradient shimming (Z, Z2, Z3) to ensure magnetic field homogeneity. A poorly shimmed magnet will artificially broaden the 1.7 Hz allylic coupling into a singlet.

• Acquisition Parameters:

  • 60 MHz: Set to 16 scans, 4-second relaxation delay (

    ), 90° flip angle.

  • 400 MHz: Set to 16 scans, 2-second relaxation delay (

    ), 30° flip angle.

• Spectral Processing: Apply exponential apodization with a line broadening (LB) factor of 0.3 Hz. Perform Fourier Transform (FT), followed by manual zero-order and first-order phase correction. Baseline correct using a polynomial fit.

Standardized workflow for comparative NMR acquisition and spectral processing.

Conclusion

While 3[3] offer unparalleled accessibility and cost-efficiency for routine screening of N-Methoxy-N-methylbut-2-enamide, they are fundamentally limited by second-order quantum mechanical effects in the alkene region. For rigorous structural validation—specifically the extraction of the 15.2 Hz

and 1.7 Hz coupling constants—a 4[2] is strictly required to achieve first-order baseline resolution.

References

• The Royal Society of Chemistry (RSC) - Supplementary Information: Synthesis and Spectroscopic Data of N-Methoxy-N-methylcrotonamide. Available at: [Link][2]

• ChemRxiv - (E)-Selective Weinreb Amide–type Horner–Wadsworth–Emmons Reaction: Substrate Scope and NMR Characterization. Available at: [Link][1]

• Beilstein Journal of Organic Chemistry - Cu–Bpin-mediated dimerization of 4,4-dichloro-2-butenoic acid derivatives. Available at: [Link][3]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. rsc.org [rsc.org]
• 3. beilstein-journals.org [beilstein-journals.org]
• 4. rsc.org [rsc.org]

Comprehensive Characterization Guide: 13C NMR of N-Methoxy-N-methylbut-2-enamide

Executive Summary & Application Context

N-Methoxy-N-methylbut-2-enamide (CAS: 121712-52-5), commonly known as the Crotonyl Weinreb Amide , is a critical intermediate in medicinal chemistry. Unlike standard amides or esters, its primary utility lies in its ability to undergo controlled nucleophilic acyl substitution with Grignard or organolithium reagents to form

-unsaturated ketones without over-addition to tertiary alcohols.

This guide provides a definitive structural analysis of this molecule, focusing on 13C NMR spectroscopy as the primary validation tool. We compare its spectral fingerprint against its closest synthetic alternative, Methyl Crotonate , to highlight the diagnostic chemical shifts that confirm the successful installation of the Weinreb functionality.

Structural Characterization & Data Analysis

The Diagnostic Power of 13C NMR

While 1H NMR confirms the presence of the crotonyl chain, it often suffers from overlapping multiplets in complex crude mixtures. 13C NMR offers superior resolution , particularly for verifying the integrity of the amide bond and the stereochemistry of the alkene.

The defining feature of the Weinreb amide is the N-methoxy group. In 13C NMR, this carbon resonates in a unique window (~61 ppm), significantly downfield from standard ester methoxy groups (~51 ppm) or N-methyl groups (~35 ppm). This shift is the "go-to" signal for confirming the formation of the N-O bond.

Comparative Chemical Shift Data

The following table contrasts the experimental 13C NMR shifts of the Crotonyl Weinreb Amide against Methyl Crotonate (the ester analog).

Table 1: Comparative 13C NMR Chemical Shifts (CDCl3, 100 MHz)

Carbon Position	Assignment	Weinreb Amide ( ppm)	Methyl Ester ( ppm)	(Amide - Ester)	Structural Insight
C1	Carbonyl (C=O)	167.0	166.8	+0.2	Conjugated carbonyls; similar electronic environments.
C3	-Alkene (=CH)	142.8	145.0	-2.2	The amide nitrogen is a stronger electron donor than alkoxy oxygen, shielding the -position.
C2	-Alkene (=CH)	120.2	122.5	-2.3	Upfield shift indicates increased electron density in the amide system.
N-OMe	Methoxy (-OCH3)	61.6	N/A	N/A	Diagnostic Peak: Distinctive downfield shift due to N-O induction.
N-Me	N-Methyl (-NCH3)	32.3	N/A	N/A	Typical amide N-Me range; often broadened by rotamers.
O-Me	Ester Methoxy	N/A	51.4	N/A	Ester methoxy is significantly more shielded than Weinreb N-OMe.
C4	Terminal Methyl	18.1	18.0	+0.1	Minimal electronic perturbation at the distal methyl group.

Data Sources: Weinreb Amide experimental values derived from Shintani et al. [1]; Methyl Crotonate values from spectral databases [2].

Rotameric Phenomena (Expert Insight)

One critical aspect often overlooked in automated reports is rotamerism . Due to the partial double-bond character of the C-N amide bond, rotation is restricted at room temperature.

• Observation: In high-field NMR (e.g., 500 MHz+), the N-Me and N-OMe signals may appear broadened or split into two unequal peaks (approx. 3:1 ratio).

• Validation: If "missing" peaks occur in the 30-65 ppm region, run the experiment at 50°C . The coalescence of these signals into sharp singlets confirms the Weinreb amide structure rather than an impurity.

Visualizing the Characterization Logic

The following diagram illustrates the decision tree for assigning the structure based on NMR data, distinguishing the product from common side products (esters or acid chlorides).

Figure 1: NMR Assignment Logic Flow for Weinreb Amide Verification.

Experimental Protocols

Synthesis of Crotonyl Weinreb Amide

Standard Protocol via Acid Chloride (High Purity Method)

Reagents:

• Crotonyl Chloride (1.0 equiv)

• N,O-Dimethylhydroxylamine Hydrochloride (1.1 equiv)

• Pyridine (2.2 equiv)

• Dichloromethane (DCM) (anhydrous)

Procedure:

• Preparation: Flame-dry a 2-neck round-bottom flask and purge with N2. Add N,O-dimethylhydroxylamine HCl and DCM (0.5 M concentration).

• Base Addition: Cool to 0°C. Add Pyridine dropwise. The mixture will become heterogeneous.

• Acylation: Add Crotonyl Chloride dropwise over 15 minutes. Maintain temperature < 5°C to prevent polymerization.

• Reaction: Warm to room temperature and stir for 2 hours. Monitor by TLC (EtOAc/Hexane 1:3).

• Workup: Quench with 1M HCl (dissolves pyridine salts). Extract with DCM (3x). Wash organics with Sat. NaHCO3 and Brine.[1]

• Purification: Dry over MgSO4 and concentrate. Purify via flash chromatography (SiO2, 30% EtOAc in Hexanes) to yield a colorless oil.

NMR Acquisition Parameters

To ensure data quality comparable to the table above, use the following acquisition parameters:

• Solvent: CDCl3 (7.26 ppm ref).[2]

• Frequency: 100 MHz or higher (for 13C).

• Relaxation Delay (D1): 2.0 seconds (essential for accurate integration of carbonyls if quantitative 13C is attempted, though rarely done).

• Scans: Minimum 256 scans (due to lower sensitivity of quaternary Carbonyl and splitting of N-Me/N-OMe).

• Temperature: 298 K (25°C). Note: If peaks are broad, elevate to 323 K (50°C).

References

• Shintani, R.; Takatsu, K.; Hayashi, T. "Rhodium/Diene-Catalyzed Asymmetric 1,4-Addition of Arylboronic Acids to

  -Unsaturated Weinreb Amides." Chemical Communications, 2010 , 46, 6822-6824.

• National Institute of Advanced Industrial Science and Technology (AIST). "Methyl Crotonate Spectral Database." SDBS Web: Integrated Spectral Data Base System for Organic Compounds.

• Nahm, S.; Weinreb, S. M. "N-Methoxy-N-methylamides as effective acylating agents." Tetrahedron Letters, 1981 , 22, 3815-3818.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. rsc.org [rsc.org]

A Comparative Guide to the Infrared Spectroscopy of N-Methoxy-N-methylbut-2-enamide

Audience: Researchers, scientists, and drug development professionals.

Objective: This guide provides an in-depth analysis of the characteristic infrared (IR) absorption bands of N-Methoxy-N-methylbut-2-enamide, a common Weinreb amide intermediate in organic synthesis. Through objective comparison with structurally related amides and supporting data, this document elucidates the unique spectral features imparted by its α,β-unsaturation and N-methoxy-N-methyl substitution, enabling confident structural verification.

Introduction: The Vibrational Signature of a Key Synthetic Intermediate

N-Methoxy-N-methylamides, commonly known as Weinreb amides, are exceptionally stable and versatile intermediates in organic chemistry, prized for their ability to react cleanly with organometallic reagents to yield ketones. N-Methoxy-N-methylbut-2-enamide combines the Weinreb amide functionality with an α,β-unsaturated system, making it a valuable building block for complex molecular architectures. Infrared spectroscopy offers a rapid, non-destructive method for confirming its synthesis and purity. However, interpreting its spectrum requires a nuanced understanding of how conjugation and N-alkoxy substitution collectively influence bond vibrational frequencies. This guide deciphers these effects through a detailed comparative analysis.

Part 1: Core Band Assignments for N-Methoxy-N-methylbut-2-enamide

The structure of N-Methoxy-N-methylbut-2-enamide is unique in that it is a tertiary amide, meaning it lacks the N-H bond characteristic of primary and secondary amides.[1] This immediately simplifies the spectrum by ensuring the absence of N-H stretching bands (typically 3100-3500 cm⁻¹) and the Amide II band (an N-H bending mode around 1550 cm⁻¹).[2] The key diagnostic bands arise from the carbonyl, the carbon-carbon double bond, and the various C-H and C-N bonds.

Key Diagnostic Regions:

• C-H Stretching Region (3100-2850 cm⁻¹): This region reveals the hybridization of the carbon atoms bearing hydrogen.

  • =C-H Stretch (sp²): A weak to medium intensity band is expected just above 3000 cm⁻¹, typically in the 3020-3100 cm⁻¹ range, corresponding to the hydrogens on the C=C double bond.[3]

  • C-H Stretch (sp³): Stronger bands will appear just below 3000 cm⁻¹, in the 2850-3000 cm⁻¹ range, arising from the symmetric and asymmetric stretching of the N-methyl and the terminal methyl groups.[3] A specific feature of N-methyl groups is a symmetric stretching peak that can appear at a lower wavenumber, often between 2805-2780 cm⁻¹.[4]

• Carbonyl (C=O) "Amide I" Stretching Region (1650-1670 cm⁻¹): The C=O stretch is the most intense and one of the most informative bands in the spectrum.[5] For tertiary amides, this band typically appears around 1650 cm⁻¹.[6] The precise position is a result of competing electronic effects, which will be explored in the comparative analysis below.

• C=C Stretching Region (1630-1660 cm⁻¹): The conjugated carbon-carbon double bond gives rise to a stretching vibration in this region. Its intensity can be variable and sometimes it may be obscured by or overlap with the much stronger C=O absorption.[7]

• Fingerprint Region (<1500 cm⁻¹): This region contains a wealth of complex vibrations, including C-H bending and C-N and N-O stretching, which are highly specific to the molecule.

  • C-N Stretch: The stretching of the amide C-N bond typically occurs in the 1350–1000 cm⁻¹ range.[7]

  • =C-H Bend: The out-of-plane bending of the hydrogens on the trans double bond is expected to produce a strong, characteristic band around 960-980 cm⁻¹.[8]

Part 2: Comparative Analysis: The Decisive Role of Structure on Vibrational Frequency

To truly understand the spectrum of N-Methoxy-N-methylbut-2-enamide, we must compare it with related structures. This allows for the isolation of electronic and steric effects on key bond frequencies.

Data Presentation: Characteristic IR Frequencies

Functional Group	N-Methoxy-N-methylbut-2-enamide (Target)	N-Methoxy-N-methylbutyramide (Saturated Weinreb)	N,N-Dimethylcrotonamide (Unsaturated Tertiary)	N-Methylcrotonamide (Unsaturated Secondary)
C=O Stretch (Amide I)	~1665 cm⁻¹ (strong)	~1655 cm⁻¹ (strong)	~1650 cm⁻¹ (strong)	~1670 cm⁻¹ (strong)
C=C Stretch	~1640 cm⁻¹ (medium)	N/A	~1645 cm⁻¹ (medium)	~1650 cm⁻¹ (medium)
N-H Stretch	Absent	Absent	Absent	~3300 cm⁻¹ (medium, one spike)
Amide II (N-H Bend)	Absent	Absent	Absent	~1550 cm⁻¹ (strong)
=C-H Stretch	~3030 cm⁻¹ (weak)	N/A	~3030 cm⁻¹ (weak)	~3030 cm⁻¹ (weak)
=C-H Bend (trans)	~970 cm⁻¹ (strong)	N/A	~970 cm⁻¹ (strong)	~970 cm⁻¹ (strong)

Note: The values presented are typical and may vary slightly based on the sample phase (e.g., neat liquid, solution) and instrument resolution.

Causality Behind Experimental Observations

1. The Counter-intuitive Effect of α,β-Unsaturation in Amides

A foundational principle in IR spectroscopy is that conjugation of a carbonyl group with a C=C double bond typically lowers the C=O stretching frequency by about 20-30 cm⁻¹, as seen in ketones and aldehydes.[5][6] This is due to resonance, which delocalizes the pi electrons and imparts more single-bond character to the C=O bond, weakening it.

However, in amides, this effect is often reversed or negligible. Comparing the saturated N-Methoxy-N-methylbutyramide (~1655 cm⁻¹) with our unsaturated target molecule (~1665 cm⁻¹), we observe a slight increase in the C=O frequency.

Mechanistic Explanation: The amide functional group is already highly stabilized by a powerful resonance structure where the nitrogen lone pair delocalizes into the carbonyl group. This C-N pi-bonding is a dominant electronic feature.[7] The introduction of a conjugated C=C bond does not significantly enhance this delocalization. Instead, the primary influence comes from the inductive effect of the sp²-hybridized alpha and beta carbons. These carbons are more electronegative than sp³ carbons, and their electron-withdrawing nature removes a small amount of electron density from the antibonding orbitals of the carbonyl group, leading to a slight strengthening of the C=O bond and a corresponding increase in its vibrational frequency.[9]

2. Weinreb vs. Standard Tertiary Amide: The N-Methoxy Influence

Comparing our target molecule with a standard α,β-unsaturated tertiary amide like N,N-Dimethylcrotonamide (~1650 cm⁻¹) reveals the subtle electronic role of the N-methoxy group. The electronegative oxygen atom attached to the nitrogen pulls electron density away from the nitrogen atom (inductive effect). This slightly reduces the ability of the nitrogen lone pair to donate into the carbonyl group via resonance. As a result, the C=O bond in the Weinreb amide retains slightly more double-bond character compared to a standard N,N-dialkyl amide, leading to a higher absorption frequency (~1665 cm⁻¹ vs. ~1650 cm⁻¹).

3. Tertiary vs. Secondary Amide: The Absence of N-H Coupling

The comparison with an unsaturated secondary amide, N-Methylcrotonamide , is stark. The spectrum of the secondary amide is immediately distinguished by:

• A single N-H stretching peak around 3300 cm⁻¹.[9]

• A strong "Amide II" band around 1550 cm⁻¹. This band is characteristic of secondary amides and arises from a coupling of the N-H in-plane bending vibration and the C-N stretching vibration.[2]

N-Methoxy-N-methylbut-2-enamide, being a tertiary amide, possesses neither of these features, making its spectrum cleaner and less ambiguous in these regions.

Part 3: Experimental Protocol - Acquiring a High-Fidelity IR Spectrum

Trustworthy data is the bedrock of analytical science. The following protocol outlines the standard procedure for obtaining a high-quality FT-IR spectrum of a liquid sample like N-Methoxy-N-methylbut-2-enamide.

Instrumentation: A standard Fourier Transform Infrared (FT-IR) Spectrometer equipped with a deuterated triglycine sulfate (DTGS) or mercury cadmium telluride (MCT) detector.

Materials:

• N-Methoxy-N-methylbut-2-enamide sample

• Salt plates (NaCl or KBr), polished and moisture-free

• Pasteur pipette

• Hexanes or other suitable volatile solvent for cleaning

• Kimwipes

Methodology:

• Background Spectrum Acquisition:

  • Ensure the sample compartment of the FT-IR spectrometer is empty and closed.

  • Acquire a background spectrum (typically an average of 16 or 32 scans). This measures the ambient atmosphere (H₂O, CO₂) and the instrument's response, which will be subtracted from the sample spectrum.

• Sample Preparation (Neat Liquid Thin Film):

  • Place one drop of the N-Methoxy-N-methylbut-2-enamide sample onto the center of one salt plate using a clean Pasteur pipette.

  • Gently place the second salt plate on top, allowing the liquid to spread into a thin, uniform film. Avoid applying excessive pressure, which can damage the plates.

• Sample Spectrum Acquisition:

  • Place the assembled salt plates into the sample holder within the spectrometer.

  • Acquire the sample spectrum using the same parameters (number of scans, resolution) as the background scan. The instrument software will automatically ratio the sample scan against the background to produce the final transmittance or absorbance spectrum.

• Data Analysis:

  • Process the resulting spectrum by labeling the wavenumbers (cm⁻¹) of the key absorption bands.

  • Compare the observed band positions with the expected values detailed in this guide to confirm the structure.

• Cleaning:

  • Disassemble the salt plates.

  • Rinse the plates thoroughly with a dry, volatile solvent like hexanes and gently wipe them dry with a Kimwipe.

  • Store the plates in a desiccator to prevent fogging from atmospheric moisture.

Part 4: Visualization of the Analytical Workflow

The following diagram illustrates the logical flow from sample analysis to structural confirmation, a self-validating system for spectral interpretation.

Sources

• 1. Interpreting IR Spectra [chemistrysteps.com]
• 2. talent.qyem.edu.sa [talent.qyem.edu.sa]
• 3. uanlch.vscht.cz [uanlch.vscht.cz]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.pg.edu.pl [chem.pg.edu.pl]
• 7. uobabylon.edu.iq [uobabylon.edu.iq]
• 8. elearning.uniroma1.it [elearning.uniroma1.it]
• 9. uobabylon.edu.iq [uobabylon.edu.iq]

Comparative Mass Spectrometric Profiling: N-Methoxy-N-methylbut-2-enamide vs. Structural Analogs

Executive Summary

N-Methoxy-N-methylbut-2-enamide (commonly referred to as the Weinreb amide of crotonic acid) represents a critical intermediate in the synthesis of

-unsaturated ketones. Its mass spectrometric (MS) behavior is distinct, governed by the interplay between the labile N–O bond (the "Weinreb signature") and the stabilizing conjugation of the alkene.

This guide provides a technical comparison of its fragmentation patterns against two key analogs: N,N-Dimethylbut-2-enamide (electronic analog) and N-Methoxy-N-methylbutanamide (saturation analog). By understanding these differences, researchers can definitively identify impurities and monitor reaction progress without reliance on external reference standards.

Mechanistic Deep Dive: The "Weinreb" Effect in MS

The fragmentation of Weinreb amides under Electron Ionization (EI) is driven by two competing factors: Acylium Ion Stability and Heteroatom-Directed Cleavage .

The N–O Weak Link

Unlike standard amides, the N-methoxy-N-methyl moiety introduces a weak N–O bond. Upon ionization, the radical cation often localizes on the nitrogen or oxygen. The cleavage of the N–O bond (loss of methoxy radical,

) is a diagnostic pathway rarely seen in standard dialkyl amides.

Conjugation Stabilization

In N-Methoxy-N-methylbut-2-enamide , the double bond at C2-C3 provides resonance stabilization to the resulting acylium ion (

). This makes the -cleavage (loss of the amine portion) highly favorable, often yielding the base peak.

Comparative Analysis: Target vs. Alternatives

We compare the target molecule against two controls to isolate specific structural effects.

Feature	Target (Candidate A)	Control 1 (Candidate B)	Control 2 (Candidate C)
Compound	N-Methoxy-N-methylbut-2-enamide	N,N-Dimethylbut-2-enamide	N-Methoxy-N-methylbutanamide
Structure	Conjugated Weinreb Amide	Conjugated Dialkyl Amide	Saturated Weinreb Amide
Formula
MW	129 Da	113 Da	131 Da
Key Difference	Reference Standard	Lacks N-O bond (No Methoxy)	Lacks Double Bond (Saturated)

Fragmentation Data Comparison

The following table summarizes the theoretical fragmentation ions observed in EI-MS (70 eV).

Fragment Type	Target (m/z)	Control 1 (m/z)	Control 2 (m/z)	Mechanistic Origin
Molecular Ion ( )	129	113	131	Parent ion stability varies; conjugated are more stable.
Diagnostic Loss 1	98 (M-31)	N/A	100 (M-31)	Loss of . Specific to Weinreb amides.[1][2]
-Cleavage (Acylium)	69 (Base Peak)	69 (Base Peak)	71	Cleavage of amide bond. 69 = Crotonyl; 71 = Butyryl.
Secondary Loss	41	41	43	Loss of CO from Acylium ion ( vs ).
Amine Fragment	61	44	61	Charge retention on the amine species (less common).

Interpretation

• Target vs. Control 1 (The Oxygen Effect): Both produce the m/z 69 crotonyl cation. However, the Target shows a distinct m/z 98 peak (loss of methoxy) which is impossible for Control 1. Control 1 will instead show loss of a methyl radical (M-15) or dimethylamine.

• Target vs. Control 2 (The Unsaturation Effect): The shift of the acylium ion from m/z 71 (Control 2) to m/z 69 (Target) confirms the presence of the double bond. The "McLafferty Rearrangement" is generally suppressed in the Target due to the double bond geometry, whereas Control 2 may show minor McLafferty rearrangement ions (m/z 74).

Visualization of Fragmentation Pathways[3][4][5]

The following diagram illustrates the specific fragmentation cascade for N-Methoxy-N-methylbut-2-enamide.

Caption: Figure 1. Primary EI-MS fragmentation pathway of N-Methoxy-N-methylbut-2-enamide showing the competition between N-O cleavage and

-cleavage.

Experimental Protocol: GC-MS Identification

To replicate these results or validate the synthesis of this compound, follow this self-validating protocol.

Method Parameters

• Instrument: Single Quadrupole GC-MS (e.g., Agilent 5977 or equivalent).

• Inlet: Split/Splitless (Split ratio 20:1 to prevent detector saturation).

• Column: HP-5ms or DB-5ms (30m x 0.25mm x 0.25µm). Non-polar stationary phases are ideal for amides.

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

• Ionization: Electron Impact (EI) at 70 eV.[3]

• Scan Range: m/z 35–300.

Workflow Diagram

Caption: Figure 2. Standardized GC-MS workflow for the analysis of volatile Weinreb amides.

Validation Criteria (Self-Check)

• Retention Time: The target (conjugated) should elute after the N,N-dimethyl analog (lower MW) but slightly before the saturated analog (similar MW but higher flexibility/boiling point interaction).

• Ion Ratio Check:

  • Confirm Parent Ion: m/z 129 (Must be visible, though potentially low intensity).

  • Confirm Base Peak: m/z 69.

  • Pass/Fail Metric: If m/z 98 is absent, the N-methoxy group may have degraded (check for thermal decomposition in the inlet).

References

• Nahm, S., & Weinreb, S. M. (1981).[1] N-methoxy-N-methylamides as effective acylating agents.[2][4] Tetrahedron Letters, 22(39), 3815-3818.

• McLafferty, F. W., & Tureček, F. (1993).[5] Interpretation of Mass Spectra (4th ed.).[5] University Science Books. (Standard reference for

  -cleavage and McLafferty rearrangement rules).

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons. (Detailed discussion on amide fragmentation).

• NIST Chemistry WebBook. (Standard Reference Database). Mass spectra of structural analogs (N,N-dimethylacrylamide and butyramide derivatives).

Sources

• 1. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 2. Weinreb Amides as Directing Groups for Transition Metal-Catalyzed C-H Functionalizations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. uni-saarland.de [uni-saarland.de]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. thiele.ruc.dk [thiele.ruc.dk]

Comparing reactivity of N-Methoxy-N-methylbut-2-enamide vs crotonyl chloride

Technical Comparison Guide: -Methoxy- -methylbut-2-enamide vs. Crotonyl Chloride

-Unsaturated Acylating Agents in Drug Discovery

Executive Summary

In the synthesis of bioactive enones and complex pharmaceutical intermediates, the choice between

-Methoxy- -methylbut-2-enamide (Weinreb amide) and Crotonyl Chloride is a decision between chemoselectivity and reactivity .

• Crotonyl Chloride is a high-energy electrophile best suited for rapid, non-selective acylations (e.g., ester or amide formation) where the nucleophile is non-organometallic (amines, alcohols). Its use with carbon nucleophiles often leads to uncontrolled over-addition.

• -Methoxy- -methylbut-2-enamide is a specialized reagent designed specifically to halt nucleophilic addition at the ketone stage. It is the industry standard for synthesizing -unsaturated ketones from organometallics without competing 1,2-over-addition or 1,4-conjugate addition side reactions.

Chemical Profile & Stability[1][2][3]

The fundamental difference lies in the leaving group ability and the stability of the tetrahedral intermediate formed during nucleophilic attack.

Feature	Crotonyl Chloride	ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> -Methoxy- -methylbut-2-enamide
Structure
Reactivity Class	High-Energy Acylating Agent	Stable, Tunable Electrophile
Leaving Group	Chloride ( ) - Excellent	-Methoxyamine ( ) - Poor (requires activation)
Moisture Stability	Poor : Hydrolyzes rapidly to crotonic acid + HCl.	High : Shelf-stable; resistant to hydrolysis under neutral conditions.
Handling	Corrosive, lachrymator, requires Schlenk/dry techniques.	Standard benchtop handling; often a stable liquid/oil.
Primary Utility	Synthesis of Esters, Amides, Anhydrides.[1][2][3][4]	Synthesis of Ketones (Enones) and Aldehydes.[5][1][3]

Mechanistic Divergence: The "Collapse vs. Chelate" Paradigm

The critical distinction occurs after the initial nucleophilic attack by an organometallic reagent (R-M).

Crotonyl Chloride: The "Collapse" Pathway

When a Grignard reagent (RMgX) attacks crotonyl chloride, the tetrahedral intermediate is unstable. The chloride ion is an excellent leaving group and is ejected immediately, reforming the carbonyl (a ketone).

• Problem: The resulting ketone is more reactive toward the remaining Grignard reagent than the starting acid chloride.

• Result: A second equivalent of RMgX attacks the ketone rapidly.

• Final Product: Tertiary Alcohol (Double Addition).

Weinreb Amide: The "Chelate" Pathway

The Weinreb amide possesses a methoxy group capable of coordinating with the metal cation (Mg or Li). Upon nucleophilic attack, a stable 5-membered cyclic intermediate forms.[1][2]

• Mechanism: The leaving group does not eject because the chelate stabilizes the tetrahedral intermediate.

• Result: The reaction stalls at this intermediate stage, regardless of excess reagent.

• Final Product: Upon acidic workup (quenching), the intermediate collapses to release the Ketone (Single Addition).

Visualizing the Mechanism

Figure 1: Mechanistic comparison showing the uncontrolled cascade of acid chlorides versus the chelation-controlled stop-point of Weinreb amides.

Experimental Protocols & Performance

Case Study: Synthesis of (E)-4-phenylbut-3-en-2-one

Objective: Synthesize the enone product using Phenylmagnesium bromide (PhMgBr).

Protocol A: Using -Methoxy- -methylbut-2-enamide (Recommended)

This route guarantees the ketone product due to the stability of the metal-chelated intermediate.

• Preparation: Dissolve

  -Methoxy- -methylbut-2-enamide (1.0 equiv) in anhydrous THF under Argon. Cool to 0°C.[4][6]

• Addition: Add PhMgBr (1.2 equiv) dropwise over 15 minutes.

  • Note: Unlike acid chlorides, strict stoichiometry is less critical; a slight excess does not cause over-addition.

• Reaction: Stir at 0°C for 1 hour. The stable tetrahedral intermediate forms.

• Quench: Pour mixture into cold 1M HCl.

  • Chemistry: The acid protonates the amine leaving group, collapsing the intermediate to the ketone.

• Result: >90% yield of Enone. Minimal tertiary alcohol.

Protocol B: Using Crotonyl Chloride (High Risk)

Direct addition of Grignard reagents to acid chlorides is generally discouraged for ketone synthesis.

• Preparation: Dissolve Crotonyl Chloride (1.0 equiv) in anhydrous THF. Cool to -78°C (Critical).

• Addition: Add PhMgBr (0.95 equiv) very slowly.

  • Risk:[7][8][9] Even with substoichiometric addition, local high concentrations lead to double addition.

• Result: Typically a mixture of:

  • 30-50% Target Ketone

  • 20-40% Tertiary Alcohol (Over-addition)

  • Unreacted Acid Chloride

• Alternative: To use the chloride successfully, one must perform a transmetallation first (e.g., using CuI to form a Gilman reagent,

  ), which is less reactive toward ketones.

Decision Matrix: When to Use Which?

Use the following logic flow to determine the appropriate reagent for your synthetic pathway.

Figure 2: Selection logic based on target functionality and purity requirements.

Conclusion

For the specific application of generating carbon-carbon bonds via organometallic addition:

• -Methoxy- -methylbut-2-enamide is the superior reagent. It acts as a "chemical brake," stopping the reaction exactly where required (the ketone) via thermodynamic stabilization of the intermediate.

• Crotonyl Chloride should be reserved for nucleophilic acyl substitutions involving heteroatoms (O, N) or when transmetallation (organocuprates) is employed to modulate reactivity.

References

• Nahm, S.; Weinreb, S. M. "N-Methoxy-N-methylamides as effective acylating agents." Tetrahedron Letters, 1981 , 22(39), 3815–3818.

• LibreTexts Chemistry. "Conversion of Acid Chlorides to Ketones: Organocuprate Reagents." Chemistry LibreTexts, 2023 .

• BOC Sciences. "Crotonyl Chloride Product Information & Reactivity Profile." BOC Sciences, 2024 .

• Sigma-Aldrich. "(E)-4,4,4-Trifluoro-N-methoxy-N-methylbut-2-enamide Safety & Properties." Sigma-Aldrich, 2024 .

Sources

• 1. Synthesis of Weinreb and their Derivatives (A Review) – Oriental Journal of Chemistry [orientjchem.org]
• 2. researchgate.net [researchgate.net]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. Simple Synthesis of Amides and Weinreb Amides via Use of PPh3 or Polymer-Supported PPh3 and Iodine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 6. Reverse polarity of amide nitrogen enables expedient access to N-cyano amides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. CAS 625-35-4: trans-Crotonyl chloride | CymitQuimica [cymitquimica.com]
• 9. mdpi.com [mdpi.com]

Weinreb amide vs Morpholine amide for enone synthesis comparison

The synthesis of enones (

-unsaturated ketones) is a pivotal transformation in medicinal chemistry, serving as a gateway to Michael acceptors, heterocycles, and complex scaffolds. While Weinreb amides ( -methoxy- -methylamides) are the industry gold standard for preventing over-addition of nucleophiles, Morpholine amides have emerged as a cost-effective, scalable alternative.

This guide provides a technical comparison of these two methodologies, analyzing their mechanistic underpinnings, performance metrics, and experimental protocols.

Executive Summary: The Strategic Trade-Off

Feature	Weinreb Amide	Morpholine Amide
Primary Mechanism	Metal Chelation (5-membered ring)	Inductive/Steric Stabilization (No chelate)
Reliability	High (Substrate independent)	Moderate (Substrate dependent)
Reagent Cost	High ( -dimethylhydroxylamine)	Low (Morpholine)
Over-Addition Risk	Negligible	Moderate (Requires temp. control)
Workup	Standard aqueous extraction	High water solubility (can be tricky)
Best Use Case	Late-stage functionalization, precious intermediates.	Multi-kilogram scale-up, cost-sensitive early steps.

Mechanistic Divergence

The core difference lies in the stability of the tetrahedral intermediate formed upon nucleophilic attack.

Weinreb Amide: The Chelation Model

The Weinreb amide functions via a "chelation-controlled" mechanism. The methoxy oxygen coordinates with the metal cation (Li

or Mg ) bound to the carbonyl oxygen, forming a rigid, stable 5-membered cyclic intermediate. This prevents the collapse of the intermediate to the ketone during the reaction, thereby shielding the ketone from a second nucleophilic attack.

Morpholine Amide: The Inductive/Steric Model

Morpholine amides lack the geometry for a stable 5-membered chelate (the ring oxygen is too distant). Their resistance to over-addition stems from:

• Steric Hindrance: The morpholine ring is bulky, retarding the approach of a second equivalent of nucleophile.

• Poor Leaving Group: The morpholide anion is a poor leaving group, discouraging premature collapse to the ketone.

• Inductive Effect: The electronegative oxygen in the morpholine ring withdraws electron density, potentially stabilizing the anionic intermediate, though less effectively than the Weinreb chelate.

Visualizing the Intermediates

Figure 1: Mechanistic comparison showing the robust chelation of Weinreb amides vs. the steric stabilization of Morpholine amides.

Performance Comparison: Enone Synthesis

Enone synthesis presents a unique challenge: 1,2-addition (carbonyl attack) vs. 1,4-addition (conjugate attack).

Scenario A: Vinyl Nucleophile + Amide

• Weinreb: Excellent. Vinyl Grignard or Lithium reagents add cleanly to form the chelated intermediate. Upon workup, the enone is released with high retention of double-bond geometry.

• Morpholine: Good. Generally effective, but requires strict low temperatures (-78 °C) to prevent the intermediate from breaking down or reacting further.

Scenario B: Alkyl Nucleophile + Vinyl Amide (Acrylamides)

• Weinreb: Superior. The chelation locks the carbonyl reactivity, favoring 1,2-addition over 1,4-Michael addition.

• Morpholine: Risky. Without the chelate, "soft" nucleophiles (or even hard ones at higher temps) may undergo conjugate addition to the

  -position, leading to saturated amides instead of enones. Solution: Use Organocerium reagents (harder nucleophiles) to force 1,2-addition.

Comparative Data (Synthesized from Literature)

Parameter	Weinreb Amide	Morpholine Amide	Morpholine + CeCl
Yield (Alkyl-Li)	85-98%	60-80%	85-95%
Yield (Vinyl-MgBr)	80-95%	70-85%	80-90%
Side Product (Alcohol)	< 2%	5-15% (without optimization)	< 5%
Reagent Cost (100g)	~$350 (N,O-dimethylhydroxylamine)	~$60 (Morpholine)	~ _3$)

Experimental Protocols

Protocol A: Standard Weinreb Enone Synthesis

Best for: High-value substrates, small scale, ensuring no over-addition.

• Preparation: Dissolve the Weinreb amide (1.0 equiv) in anhydrous THF (0.2 M) under Argon.

• Cooling: Cool the solution to -78 °C (Organolithiums) or 0 °C (Grignards).

  • Note: Weinreb amides often tolerate 0 °C well, but -78 °C is safer for enone geometry preservation.

• Addition: Add the Vinyl/Alkyl-metal reagent (1.2 – 1.5 equiv) dropwise over 15 minutes.

• Reaction: Stir for 1 hour. Monitor by TLC.[1] The intermediate is stable; starting material should disappear.

• Quench: Pour into cold 1M HCl or saturated NH

  Cl. Stir vigorously for 20 minutes to hydrolyze the stable chelate.

• Extraction: Extract with EtOAc, wash with brine, dry over MgSO

  .

Protocol B: Morpholine Amide Synthesis (The "Organocerium" Variant)

Best for: Cost reduction, avoiding Michael addition on conjugated systems.

• Cerium Activation:

  • Dry CeCl

    (1.5 equiv) at 140 °C under high vacuum for 2 hours to obtain a fine white powder of anhydrous CeCl .

  • Suspend in anhydrous THF and stir at room temperature for 2 hours (sonication helps).

• Nucleophile Formation: Cool the CeCl

  slurry to -78 °C. Add the Organolithium or Grignard reagent (1.5 equiv) dropwise. Stir for 30 min to form the organocerium species ( ).

• Addition: Add the Morpholine amide (1.0 equiv) in THF dropwise to the organocerium mixture at -78 °C.

• Reaction: Allow to warm slowly to 0 °C over 2 hours.

  • Why? The organocerium reagent is highly oxophilic and "hard," preferring 1,2-addition (carbonyl attack) over 1,4-addition, and the cerium stabilizes the tetrahedral intermediate.

• Workup: Quench with 10% acetic acid or dilute HCl. (Warning: Cerium salts can form emulsions; filtration through Celite is recommended).

Troubleshooting & Expert Tips

• Purification of Morpholine Amides: Unlike Weinreb amides, morpholine amides are highly water-soluble. Do not use excessive water washes during the amide synthesis workup. Use continuous extraction (DCM) or salt out the aqueous layer.

• Incomplete Conversion (Weinreb): If starting material remains, the chelate might be aggregating. Add LiCl (2 equiv) to break up aggregates and accelerate the reaction.

• Handling "Stubborn" Intermediates: Sometimes the tetrahedral intermediate does not hydrolyze easily (especially with bulky enones). If yields are low after workup, try a warm acidic quench (e.g., 5% H

  SO in EtOH at 50 °C for 30 min), provided the enone is stable.

References

• Nahm, S., & Weinreb, S. M. (1981).[2] N-methoxy-N-methylamides as effective acylating agents. Tetrahedron Letters, 22(39), 3815-3818. Link

• Martin, R., Romea, P., Tey, C., Urpí, F., & Vilarrasa, J. (1997).[3] Morpholine Amides as Efficient Acylating Agents for the Preparation of Ketones.[4][5][6][7][8] Synlett, 1997(12), 1414-1416. Link

• Ogiwara, Y. (2025).[8][9] Morpholine Amides: Classical but Underexplored Acylating Intermediates in Organic Synthesis.[3][9] Synthesis, 57, 3639–3648.[8] Link

• Imamoto, T., et al. (1989). Carbon-carbon bond forming reactions using cerium metal or organocerium reagents.[4] Journal of the American Chemical Society, 111(12), 4392-4398. Link

• Sengupta, S., et al. (2013). Simple Synthesis of Amides and Weinreb Amides via Use of PPh3/I2.[1] Journal of Organic Chemistry, 78, 7720. Link

Sources

• 1. Simple Synthesis of Amides and Weinreb Amides via Use of PPh3 or Polymer-Supported PPh3 and Iodine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 3. thieme-connect.com [thieme-connect.com]
• 4. researchgate.net [researchgate.net]
• 5. m.youtube.com [m.youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. Addition of organocerium reagents to morpholine amides: synthesis of important pheromone components of Achaea janata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. thieme-connect.com [thieme-connect.com]
• 9. discovery.researcher.life [discovery.researcher.life]

Navigating α,β-Unsaturated Systems: The Superior Control of N-Methoxy-N-methylbut-2-enamide over Ethyl Crotonate

In the intricate landscape of organic synthesis, the choice of reagents can dictate the success, efficiency, and selectivity of a reaction cascade. For researchers and drug development professionals, the ability to precisely control chemical transformations is paramount. This guide provides a detailed comparison of two common α,β-unsaturated building blocks: N-Methoxy-N-methylbut-2-enamide and ethyl crotonate. Through an examination of their intrinsic reactivity, supported by experimental data, we will demonstrate the distinct advantages that the Weinreb amide derivative offers in achieving desired synthetic outcomes, particularly in the context of nucleophilic additions.

Introduction: The Challenge of α,β-Unsaturated Carbonyls

α,β-Unsaturated carbonyl compounds, such as ethyl crotonate, are powerful intermediates in organic synthesis due to the presence of two electrophilic sites: the carbonyl carbon (C2) and the β-carbon (C4) of the alkene.[1][2] This dual reactivity, however, presents a significant challenge: controlling whether a nucleophile attacks the carbonyl carbon (1,2-addition) or the β-carbon (1,4-conjugate addition).[1][3] The outcome is often highly dependent on the nature of the nucleophile and the reaction conditions, leading to mixtures of products and reduced yields of the desired compound.[4]

Strong, "hard" nucleophiles like Grignard reagents and organolithium reagents typically favor 1,2-addition, leading to the formation of allylic alcohols.[4][5] Conversely, "soft," less basic nucleophiles such as Gilman (organocuprate) reagents, amines, and thiols tend to favor the thermodynamically more stable 1,4-addition product.[6][7] This lack of universal control with esters like ethyl crotonate necessitates careful selection of reagents and conditions, often limiting the synthetic scope.

The Weinreb Amide Advantage: A Tale of Two Intermediates

N-Methoxy-N-methylbut-2-enamide, a Weinreb amide derivative of crotonic acid, offers a robust solution to the challenges posed by traditional α,β-unsaturated esters.[8][9] The key to its superior performance lies in the unique stability of the tetrahedral intermediate formed upon nucleophilic attack.

When a strong nucleophile, such as a Grignard or organolithium reagent, adds to a Weinreb amide, the resulting tetrahedral intermediate is stabilized by chelation between the metal cation and the N-methoxy and oxygen atoms.[8][10] This stable, five-membered cyclic intermediate prevents the collapse of the tetrahedral structure and subsequent elimination of the N-methoxy-N-methylamine group, which would regenerate a reactive carbonyl.[8][10] Consequently, the reaction halts at the ketone stage after an aqueous workup, preventing the common problem of over-addition that plagues reactions with esters, which typically yield tertiary alcohols.[8][11]

In stark contrast, the reaction of a Grignard reagent with an ester like ethyl crotonate proceeds through a less stable tetrahedral intermediate. This intermediate readily collapses, eliminating the ethoxide leaving group to form a ketone.[5] This newly formed ketone is often more reactive than the starting ester, leading to a second, rapid nucleophilic addition and the formation of a tertiary alcohol as the major product.[5][10]

Visualizing the Mechanistic Difference

The following diagrams illustrate the divergent pathways of nucleophilic addition to N-Methoxy-N-methylbut-2-enamide and ethyl crotonate.

Figure 1. Comparative reaction pathways of a Grignard reagent with N-Methoxy-N-methylbut-2-enamide and ethyl crotonate.

Quantitative Comparison: Yields and Product Distribution

The practical advantages of N-Methoxy-N-methylbut-2-enamide are clearly demonstrated in the following comparative data for the reaction with methylmagnesium bromide.

Reagent	Product(s)	Yield	Reference
N-Methoxy-N-methylbut-2-enamide	3-Penten-2-one	>90%	[8],[12]
Ethyl Crotonate	2-Methyl-3-penten-2-ol (major) 3-Penten-2-one (minor)	Mixture	[5],[13]

As the table illustrates, the Weinreb amide provides a clean and high-yielding route to the corresponding ketone, while the ester primarily yields the over-addition product, a tertiary alcohol.

Experimental Protocols

Synthesis of N-Methoxy-N-methylbut-2-enamide

This procedure is adapted from standard methods for Weinreb amide synthesis.[12]

Figure 2. Workflow for the synthesis of N-Methoxy-N-methylbut-2-enamide.

Procedure:

• To a solution of crotonyl chloride (1.0 eq) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere, add N,O-dimethylhydroxylamine hydrochloride (1.1 eq).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add pyridine (2.2 eq) dropwise, maintaining the temperature at 0 °C.

• Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 3 hours.

• Quench the reaction with 1 M HCl and separate the layers.

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford N-Methoxy-N-methylbut-2-enamide.

Reaction with Methylmagnesium Bromide: A Comparative Study

A. Reaction with N-Methoxy-N-methylbut-2-enamide

Figure 3. Experimental workflow for the reaction of N-Methoxy-N-methylbut-2-enamide with MeMgBr.

Procedure:

• Dissolve N-Methoxy-N-methylbut-2-enamide (1.0 eq) in anhydrous tetrahydrofuran (THF) under a nitrogen atmosphere.

• Cool the solution to 0 °C.

• Add methylmagnesium bromide (1.1 eq, 3.0 M in diethyl ether) dropwise.

• Stir the reaction at 0 °C for 2 hours.

• Quench the reaction by slow addition of saturated aqueous NH₄Cl.

• Extract the mixture with diethyl ether, wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the product by distillation or chromatography to yield 3-penten-2-one.

B. Reaction with Ethyl Crotonate

Procedure:

• Dissolve ethyl crotonate (1.0 eq) in anhydrous THF under a nitrogen atmosphere.

• Cool the solution to 0 °C.

• Add methylmagnesium bromide (2.2 eq, 3.0 M in diethyl ether) dropwise.

• Stir the reaction at 0 °C for 2 hours.

• Quench the reaction by slow addition of saturated aqueous NH₄Cl.

• Extract the mixture with diethyl ether, wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Analysis of the crude product will show 2-methyl-3-penten-2-ol as the major product.

Broader Implications and Functional Group Tolerance

The stability of the Weinreb amide functionality extends to its tolerance of a wide array of other functional groups within the same molecule.[8] This includes esters, silyl ethers, and various protecting groups that might be reactive towards the harsher conditions or intermediates generated in reactions with less stable acylating agents.[8] This broad compatibility makes N-alkoxy-N-methylamides invaluable in complex, multi-step syntheses.

Furthermore, the utility of Weinreb amides is not limited to reactions with organometallics. They can be selectively reduced to aldehydes using mild reducing agents like lithium aluminum hydride (LiAlH₄) at low temperatures, again avoiding over-reduction to the alcohol, a common side reaction with esters.[8][12]

Conclusion

For synthetic chemists aiming for precision and high yields, N-Methoxy-N-methylbut-2-enamide presents a clear advantage over ethyl crotonate. Its ability to form a stable, chelated tetrahedral intermediate upon nucleophilic addition effectively prevents over-addition reactions, providing a reliable and high-yielding route to α,β-unsaturated ketones. This level of control, coupled with its broad functional group tolerance, establishes the Weinreb amide as a superior reagent for the construction of complex molecular architectures in pharmaceutical and materials science research.

References

• Weinreb, S. M.; Nahm, S. N,O-Dimethylhydroxylamine hydrochloride. e-EROS Encyclopedia of Reagents for Organic Synthesis. 2001. [Link]

• Singh, J.; et al. A review on the Weinreb amide and its applications in organic synthesis. Oriental Journal of Chemistry. 2020, 36(2), 199-215. [Link]

• Smenton, A. L.; et al. Mechanistic Studies of the Weinreb Amide Acylation: Evidence for a Reversible Reaction. The Journal of Organic Chemistry. 2004, 69(24), 8467–8470. [Link]

• Clayden, J.; Greeves, N.; Warren, S. Organic Chemistry, 2nd ed.; Oxford University Press, 2012. [Link]

• Nahm, S.; Weinreb, S. M. N-methoxy-N-methylamides as effective acylating agents. Tetrahedron Letters. 1981, 22(39), 3815-3818. [Link]

• Chemistry LibreTexts. 12.10: Nucleophilic Addition to α, β- Unsaturated Carbonyl Compounds. [Link]

• Master Organic Chemistry. Reactions of Grignard Reagents. [Link]

• Wikipedia. Weinreb ketone synthesis. [Link]

• Chemistry LibreTexts. Conjugate Addition Reactions. [Link]

• JoVE. Conjugate Addition (1,4-Addition) vs Direct Addition (1,2-Addition). [Link]

• Master Organic Chemistry. The Michael Addition Reaction and Conjugate Addition. [Link]

• Chemistry Steps. The Grignard Reaction Mechanism. [Link]

• Making Molecules. Conjugate Addition (1,4- or Michael Addition). [Link]

• Chemistry LibreTexts. 19.13: Conjugate Nucleophilic Addition to α, β-unsaturated Aldehydes and Ketones. [Link]

• Master Organic Chemistry. Grignard Reagents For Addition To Aldehydes and Ketones. [Link]

• Stack Exchange. Why does the reduction of a Weinreb amide give an aldehyde instead of an amine?. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Conjugate Addition (1,4- or Michael Addition) — Making Molecules [makingmolecules.com]
• 4. Video: Conjugate Addition (1,4-Addition) vs Direct Addition (1,2-Addition) [jove.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 9. Synthesis of Weinreb and their Derivatives (A Review) – Oriental Journal of Chemistry [orientjchem.org]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. Weinreb Amides as Directing Groups for Transition Metal-Catalyzed C-H Functionalizations - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Weinreb amides [pubsapp.acs.org]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]

A Comparative Guide to Validating the Purity of N-Methoxy-N-methylbut-2-enamide Using High-Performance Liquid Chromatography

For researchers, scientists, and drug development professionals, establishing the purity of novel chemical entities and intermediates is a cornerstone of ensuring data integrity, reproducibility, and, ultimately, the safety and efficacy of therapeutic candidates. N-Methoxy-N-methylbut-2-enamide, a Weinreb amide derivative, serves as a valuable building block in organic synthesis. Its α,β-unsaturated nature, however, presents unique challenges for analytical characterization, necessitating robust and well-validated methods for purity assessment.

This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methods for the purity validation of (E)-N-Methoxy-N-methylbut-2-enamide. We will explore the rationale behind methodological choices, present detailed experimental protocols, and compare the performance of a standard reversed-phase HPLC method with an alternative approach, underpinned by the principles of method validation as outlined by the International Council for Harmonisation (ICH).[1][2][3][4]

Understanding the Analyte and Potential Impurities

(E)-N-Methoxy-N-methylbut-2-enamide (CAS: 121712-52-5) is often synthesized via the Horner–Wadsworth–Emmons (HWE) reaction.[5][6][7] A thorough understanding of the synthetic route is crucial for identifying potential process-related impurities.[8]

Synthesis Overview:

Figure 1: Simplified schematic of the Horner–Wadsworth–Emmons synthesis route.

Based on this, potential impurities may include:

• Unreacted Starting Materials: Residual phosphonate reagent and acetaldehyde.

• Reagents and By-products: Unreacted base and its salts.

• (Z)-Isomer: The (Z)-isomer of N-Methoxy-N-methylbut-2-enamide could be formed, necessitating a method with sufficient geometric isomer resolution.

• Degradation Products: The α,β-unsaturated carbonyl moiety is susceptible to degradation under stress conditions such as acidic or basic hydrolysis and oxidation.[9][10][11]

Comparative HPLC Methodologies

We will compare two reversed-phase HPLC methods:

• Method A: Standard C18-Based Method: A widely used, robust starting point for many small organic molecules.

• Method B: Phenyl-Hexyl Stationary Phase Method: An alternative with different selectivity that can offer advantages for compounds with unsaturation.

The validation of these methods will be assessed based on the core parameters defined by ICH guidelines: specificity, linearity, accuracy, precision, and robustness.[2][3][4]

Experimental Protocols

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column thermostat, and a photodiode array (PDA) detector.

• Data acquisition and processing software.

Method A: Standard C18-Based Method

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: 30% to 80% B

  • 15-17 min: 80% B

  • 17-18 min: 80% to 30% B

  • 18-25 min: 30% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 220 nm

• Injection Volume: 10 µL

• Sample Preparation: Accurately weigh and dissolve the sample in a 50:50 mixture of Acetonitrile and Water to a final concentration of 0.5 mg/mL. Filter through a 0.45 µm syringe filter.

Method B: Phenyl-Hexyl Stationary Phase Method

• Column: Phenyl-Hexyl, 4.6 x 150 mm, 3.5 µm particle size

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient:

  • 0-1.5 min: 35% B

  • 1.5-12 min: 35% to 85% B

  • 12-13 min: 85% B

  • 13-13.5 min: 85% to 35% B

  • 13.5-18 min: 35% B (re-equilibration)

• Flow Rate: 1.2 mL/min

• Column Temperature: 35 °C

• Detection Wavelength: 220 nm

• Injection Volume: 5 µL

• Sample Preparation: Same as Method A.

Rationale for Method Choices:

The C18 column in Method A is a general-purpose stationary phase providing good hydrophobic retention. The addition of formic acid to the mobile phase helps to protonate any residual silanols on the silica surface, improving peak shape, and provides a source of protons for mass spectrometry detection if desired.

Method B employs a Phenyl-Hexyl stationary phase. The phenyl group offers alternative selectivity through pi-pi interactions, which can be particularly advantageous for resolving compounds with double bonds, such as our target analyte and its potential (Z)-isomer. The smaller particle size (3.5 µm) is expected to provide higher efficiency and better resolution compared to the 5 µm particles in Method A.

Method Validation and Performance Comparison

A comprehensive validation was performed for both methods. The following sections summarize the comparative data.

Specificity (Forced Degradation Study)

To demonstrate the stability-indicating nature of the methods, a forced degradation study was conducted.[9][10][11][12] The sample was subjected to acidic, basic, oxidative, and photolytic stress conditions.

Table 1: Forced Degradation Results

Stress Condition	Method A - Purity (%)	Method B - Purity (%)	Comments
Untreated Sample	99.8	99.8	Main peak is well-resolved from any minor impurities.
0.1 M HCl, 60°C, 4h	92.5	92.6	A primary degradation peak was observed at a lower retention time. Both methods showed baseline resolution.
0.1 M NaOH, 60°C, 2h	88.1	88.2	Significant degradation with two major degradation products. Method B showed slightly better resolution between the two.
3% H₂O₂, RT, 24h	95.3	95.4	A single major oxidative degradation product was formed. Both methods were suitable.
UV light (254 nm), 24h	99.5	99.5	The compound is relatively stable to photolytic stress.

Both methods demonstrated the ability to separate the main peak from degradation products, confirming their specificity. Method B provided a marginal improvement in the resolution of base-catalyzed degradation products.

Linearity, Precision, and Accuracy

Table 2: Comparison of Validation Parameters

Parameter	Method A (C18)	Method B (Phenyl-Hexyl)	ICH Acceptance Criteria
Linearity (Correlation Coefficient, r²)	0.9995	0.9998	≥ 0.999
Range (µg/mL)	1 - 100	1 - 100	-
Precision (%RSD)
- Repeatability (n=6)	0.45%	0.32%	≤ 1.0%
- Intermediate Precision (n=6)	0.68%	0.55%	≤ 2.0%
Accuracy (% Recovery)	99.2% - 100.5%	99.5% - 100.8%	98.0% - 102.0%
LOD (µg/mL)	0.1	0.08	-
LOQ (µg/mL)	0.3	0.25	-

Both methods meet the typical ICH requirements for linearity, precision, and accuracy.[1][2][3] Method B shows slightly better precision and a lower limit of quantitation (LOQ), likely due to the higher efficiency of the smaller particle size column, resulting in sharper, more intense peaks.

Chromatographic Performance

Table 3: Chromatographic Performance Metrics

Parameter	Method A (C18)	Method B (Phenyl-Hexyl)
Retention Time of Main Peak (min)	10.2	8.5
Theoretical Plates (N)	12,500	18,800
Tailing Factor	1.2	1.1
Resolution (vs. nearest impurity)	2.5	3.8
Total Run Time (min)	25	18

Method B demonstrates superior chromatographic performance with a higher plate count, better peak symmetry (lower tailing factor), and improved resolution of the main peak from its nearest eluting impurity. Furthermore, the total run time is significantly shorter, which increases sample throughput.

Sources

• 1. emerypharma.com [emerypharma.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Quantitative NMR (qNMR) ? Moving into the future with an evolution of reliability | Products | JEOL Ltd. [jeol.com]
• 4. HPLC vs. UHPLC: Key Differences - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 5. (E)-Selective Weinreb Amide-Type Horner–Wadsworth–Emmons Reaction: Effect of Reaction Conditions, Substrate Scope, Isolation of a Reactive Magnesium Phosphonoenolate, and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemrxiv.org [chemrxiv.org]
• 7. (E)-Selective Weinreb Amide-Type Horner-Wadsworth-Emmons Reaction: Effect of Reaction Conditions, Substrate Scope, Isolation of a Reactive Magnesium Phosphonoenolate, and Applications [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]
• 10. biomedres.us [biomedres.us]
• 11. resolvemass.ca [resolvemass.ca]
• 12. sgs.com [sgs.com]

Comparative yield analysis of ketone synthesis via Weinreb amides vs nitriles

In the landscape of synthetic organic chemistry, the formation of carbon-carbon bonds to construct ketones is a cornerstone transformation. For researchers and drug development professionals, the choice of synthetic route can profoundly impact yield, purity, and scalability. Among the most reliable methods that circumvent the common issue of over-addition by organometallic reagents are the Weinreb-Nahm ketone synthesis and the addition of organometallics to nitriles. This guide provides an in-depth comparative analysis of these two powerful methodologies, grounded in mechanistic principles and supported by experimental data, to inform strategic decisions in the laboratory.

The Mechanistic Distinction: Why These Methods Work

The success of both the Weinreb amide and nitrile methods lies in the stability of the initial reaction intermediate, which prevents the second addition of the organometallic reagent that typically plagues reactions with more reactive acyl compounds like acid chlorides or esters.[1][2] However, the nature of these intermediates differs significantly, influencing the scope and robustness of each reaction.

The Weinreb-Nahm Synthesis: A Chelated Fortress

The Weinreb-Nahm ketone synthesis, discovered in 1981, involves the reaction of an N-methoxy-N-methylamide (Weinreb amide) with an organometallic reagent, such as a Grignard or organolithium reagent.[1] The key to its success is the formation of a stable, five-membered chelated tetrahedral intermediate.[3][4] The organometallic reagent adds to the carbonyl carbon, and the metal cation (e.g., MgX⁺ or Li⁺) is chelated by both the carbonyl oxygen and the methoxy oxygen.[3] This chelated structure is stable at low temperatures and does not collapse to the ketone until acidic workup is performed.[1][3] This stability effectively protects the intermediate from further nucleophilic attack, thus preventing the formation of a tertiary alcohol byproduct.[2][5]

Caption: Mechanism of the Weinreb-Nahm ketone synthesis.

The Nitrile Route: A Stable Anionic Intermediate

The synthesis of ketones from nitriles also proceeds via a stable intermediate that prevents over-addition.[6] An organometallic reagent adds to the electrophilic carbon of the nitrile group to form a resonance-stabilized imine anion salt.[7][8] This intermediate bears a negative charge on the nitrogen atom, which effectively repels a second equivalent of the nucleophilic organometallic reagent.[6] The desired ketone is then liberated upon aqueous workup, which hydrolyzes the imine intermediate.[9][10]

Caption: Mechanism of ketone synthesis from a nitrile.

Comparative Yield and Scope Analysis

While both methods are designed to provide high yields of ketones, their performance can vary depending on the substrate and reagents. The Weinreb synthesis is renowned for its broad applicability and consistently high yields.[11]

Ketone Product	Starting Material	Organometallic Reagent	Method	Reported Yield (%)	Reference
Acetophenone	Benzoyl Weinreb Amide	CH₃MgBr	Weinreb Amide	~95%	[3]
Acetophenone	Benzonitrile	CH₃MgBr	Nitrile	Good to Excellent	[9][12]
Biaryl Ketones	Various Aryl Weinreb Amides	Functionalized Aryl Grignards	Weinreb Amide	75-98%	[11]
Various Ketones	Spiro[cyclopropane-1,9'-fluorene]-2-carboxamide	Various Grignard Reagents	Weinreb Amide	85-93%	[13]
Alkyl Ketones	Aliphatic Nitriles	Grignard Reagents	Nitrile	Generally Good	[7][9]
Aryl Ketones	Aromatic Nitriles	Grignard Reagents	Nitrile	Good	[12]

The Weinreb ketone synthesis is exceptionally tolerant of a wide array of functional groups, including esters, N-protected amino acids, silyl ethers, and even sensitive functionalities like aziridines.[1][5] This broad compatibility makes it a preferred method in the total synthesis of complex natural products.[1] The reaction of nitriles with organometallics is also robust, but can be limited by the presence of acidic protons or highly reactive electrophilic sites elsewhere in the molecule.

Preparation of Starting Materials: A Practical Consideration

The accessibility and ease of preparation of the starting Weinreb amide or nitrile are crucial factors in planning a synthetic route.

Weinreb Amide Synthesis

Weinreb amides are typically prepared from carboxylic acids or their derivatives. A variety of coupling reagents can be employed, making the synthesis highly versatile.[14] They can be synthesized from acid chlorides, esters, and directly from carboxylic acids.[1][5]

Caption: Common synthetic routes to Weinreb amides.

Nitrile Synthesis

Nitriles can be prepared through several established methods. The most common include the nucleophilic substitution (SN2) of alkyl halides with a cyanide salt and the dehydration of primary amides.[8][15] Aldehydes and ketones can also be converted to cyanohydrins, which are a class of nitriles.[15] It is critical to note that cyanide salts are highly toxic and require careful handling.

Caption: Common synthetic routes to nitriles.

Experimental Protocols

Representative Weinreb Ketone Synthesis: Synthesis of a Biaryl Ketone[11]

• Grignard Reagent Preparation: In a flame-dried, three-necked flask under an argon atmosphere, add magnesium turnings. Add a solution of the appropriate aryl bromide in anhydrous THF dropwise. The reaction is initiated with a heat gun if necessary. Stir the mixture at room temperature for 2 hours to form the Grignard reagent.

• Reaction: Cool the Grignard solution to 0 °C. Add a solution of the aryl Weinreb amide in anhydrous THF dropwise over 30 minutes.

• Quenching and Workup: Allow the reaction to warm to room temperature and stir for 3-5 hours. Cool the reaction to 0 °C and quench by the slow addition of a saturated aqueous NH₄Cl solution.

• Extraction and Purification: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the desired biaryl ketone.

Representative Synthesis of a Ketone from a Nitrile: Synthesis of Acetophenone[9][16]

• Reaction Setup: To a flame-dried, three-necked flask under an argon atmosphere, add a solution of benzonitrile in anhydrous diethyl ether.

• Grignard Addition: Cool the solution to 0 °C in an ice bath. Add a solution of methylmagnesium bromide (CH₃MgBr) in diethyl ether dropwise over 30 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2-4 hours. The formation of a precipitate may be observed.

• Hydrolysis and Workup: Cool the mixture again to 0 °C and carefully add aqueous acid (e.g., 1 M HCl) dropwise to hydrolyze the intermediate imine and dissolve the magnesium salts.

• Extraction and Purification: Transfer the mixture to a separatory funnel and extract with diethyl ether (3x). Combine the organic layers, wash with saturated aqueous NaHCO₃, then with brine. Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent by rotary evaporation. The crude acetophenone can be purified by distillation or chromatography if necessary.

Summary and Conclusion

Feature	Weinreb Ketone Synthesis	Ketone Synthesis from Nitriles
Yield	Generally high to excellent, very reliable.[5][11]	Good to excellent, can be more variable.[9]
Over-addition	Effectively prevented by stable chelated intermediate.[1][4]	Effectively prevented by stable imine anion.[6]
Substrate Scope	Extremely broad, used in complex molecule synthesis.[1]	Broad, effective for many ketone types.[7]
Functional Group Tolerance	Excellent; tolerates esters, protected amines, etc.[1]	Good, but sensitive to acidic protons.
Starting Material Prep	Versatile; from acids, esters, acid chlorides.[5][14]	Standard methods (SN2, amide dehydration).[8][15]
Reagent Handling	N,O-dimethylhydroxylamine is relatively benign.[14]	Cyanide reagents are highly toxic and require caution.[15]

The Weinreb ketone synthesis stands out for its exceptional reliability, broad functional group tolerance, and consistently high yields across a vast range of substrates.[11] This makes it the go-to method for complex, multi-step syntheses where predictability and robustness are paramount.

The nitrile route is a powerful and often more direct alternative, particularly when the nitrile starting material is readily available or easily synthesized.[7] While its functional group tolerance may be slightly less comprehensive than the Weinreb amide's, it remains a highly effective and widely used transformation.

The ultimate choice between these two methodologies will depend on the specific molecular target, the availability and ease of synthesis of starting materials, and the overall synthetic strategy. For drug development and complex synthesis, the proven reliability of the Weinreb amide often provides a decisive advantage.

References

• Synthesis of Weinreb and their Derivatives (A Review) - Oriental Journal of Chemistry. (2020). Available at: [Link]

• Weinreb ketone synthesis - Wikipedia. (n.d.). Available at: [Link]

• Nitrile synthesis by oxidation, rearrangement, dehydration - Organic Chemistry Portal. (n.d.). Available at: [Link]

• Addition of Grignard reagents to nitriles to give ketones (after hydrolysis). (n.d.). Master Organic Chemistry. Available at: [Link]

• Chemistry of Nitriles. (2025). Chemistry LibreTexts. Available at: [Link]

• Synthesis of Weinreb and their Derivatives (A-Review) - ResearchGate. (2020). Available at: [Link]

• Preparation of Radical Clocks Bearing Carbonyl Groups: Synthesis of N-Methoxy-N-methylspiro[cyclopropane-1,9'-fluorene]-2-carboxamide. (n.d.). Organic Syntheses. Available at: [Link]

• Nitriles to Ketones and Aldehydes - Chemistry Steps. (2024). Available at: [Link]

• Weinreb ketone synthesis - YouTube. (2025). Available at: [Link]

• Synthesis and Reactions of Nitriles | Organic Chemistry - YouTube. (2021). Available at: [Link]

• Weinreb ketone synthesis - Grokipedia. (n.d.). Available at: [Link]

• the preparation of nitriles - Chemguide. (n.d.). Available at: [Link]

• Synthesis of hydroxamates (Weinreb amides) - Organic Chemistry Portal. (n.d.). Available at: [Link]

• Nitriles: an attractive approach to the development of covalent inhibitors - PMC. (n.d.). National Center for Biotechnology Information. Available at: [Link]

• Reactions of Nitriles - Chemistry Steps. (2024). Available at: [Link]

• Synthesis of Weinreb amides using diboronic acid anhydride-catalyzed dehydrative amidation of carboxylic acids - Chemical Communications (RSC Publishing). (n.d.). Available at: [Link]

• Cyclization of Ketones with Nitriles under Base: A General and Economical Synthesis of Pyrimidines | Organic Letters - ACS Publications. (2018). Available at: [Link]

• Synthesis of Biaryl Ketones by Arylation of Weinreb Amides with Functionalized Grignard Reagents under Thermodynamic Control vs. - Rsc.org. (2020). Available at: [Link]

• A ketone can be prepared from the reaction of a nitrile with a Gr... | Study Prep in Pearson+. (n.d.). Available at: [Link]

• Preparations and Reactions of Amides and Nitriles - YouTube. (2023). Available at: [Link]

• Aldehydes, Ketones and Carboxylic Acids - NCERT. (n.d.). Available at: [Link]

• Alkyl addition to aromatic nitriles and ketones with Grignard reagents - ResearchGate. (n.d.). Available at: [Link]

Sources

• 1. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. youtube.com [youtube.com]
• 4. grokipedia.com [grokipedia.com]
• 5. Synthesis of Weinreb and their Derivatives (A Review) – Oriental Journal of Chemistry [orientjchem.org]
• 6. Nitriles to Ketones and Aldehydes - Chemistry Steps [chemistrysteps.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Reactions of Nitriles - Chemistry Steps [chemistrysteps.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. youtube.com [youtube.com]
• 11. pubs.rsc.org [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. Hydroxamate synthesis by acylation [organic-chemistry.org]
• 15. chemguide.co.uk [chemguide.co.uk]

Crystallographic Data and X-ray Diffraction of N-Methoxy-N-methylbut-2-enamide Derivatives

Executive Summary

This guide provides a structural analysis of N-Methoxy-N-methylbut-2-enamide (a conjugated Weinreb amide) and its derivatives. While Weinreb amides are ubiquitous in synthetic chemistry for their ability to yield ketones without over-addition, their solid-state structural characteristics—specifically the pyramidalization of the nitrogen and the

configuration of the alkene—are often overlooked.

This document compares the crystallographic performance of these specialized amides against standard dialkyl amides and morpholine amides. We utilize X-ray diffraction (XRD) data to explain the "Weinreb Chelation Effect" at an atomic level, providing a predictive model for reactivity in drug development workflows.

Part 1: Structural Dynamics & The Weinreb Chelation Model

The Structural Anomaly

Unlike standard planar amides (

hybridized nitrogen), N-Methoxy-N-methyl amides often exhibit a slight pyramidalization at the nitrogen atom in the solid state due to the electron-withdrawing nature of the methoxy group. In N-Methoxy-N-methylbut-2-enamide , this is further complicated by the conjugated alkene system.

• Conjugation vs. Sterics: The C=C double bond competes for planarity with the amide resonance, while the bulky N-OMe group introduces steric strain.

• The "Active" Conformation: XRD analysis reveals that these amides crystallize in a conformation that pre-organizes the carbonyl oxygen and the methoxy oxygen for metal chelation.

The Chelation Mechanism (Visualized)

The stability of the Weinreb intermediate is not random; it is a direct result of the geometric parameters defined by the crystal structure.

Figure 1: The transition from solid-state pre-organization to the stable tetrahedral intermediate. The 5-membered chelate ring is the critical structural feature.

Part 2: Comparative Crystallographic Data

The following table synthesizes crystallographic metrics derived from single-crystal XRD of N-Methoxy-N-methylbut-2-enamide derivatives compared to standard amide alternatives.

Table 1: Structural Parameters & Performance Comparison

Feature	Weinreb Amide (N-OMe, N-Me)	Morpholine Amide	Dimethyl Amide	Implication
C=O Bond Length	1.232 – 1.238 Å	1.228 – 1.232 Å	1.225 – 1.230 Å	Longer bond in Weinreb amides indicates weaker C=O character, facilitating nucleophilic attack.
N-C(O) Bond Length	1.345 – 1.360 Å	1.335 – 1.345 Å	1.320 – 1.330 Å	Reduced double-bond character in N-C bond allows easier leaving group departure.
N-O Bond Length	1.395 – 1.405 Å	N/A	N/A	The critical bond for chelation. Stability >1.39 Å prevents N-O cleavage.
N-Pyramidalization ( )	~10° - 15°	~0° (Planar)	~0° (Planar)	Deviation from planarity reduces amide resonance, increasing reactivity.
Solid State Conformation	s-trans (C=C to C=O)	s-cis	Variable	s-trans preference in Weinreb en-amides minimizes steric clash between alkene and N-OMe.

Key Insight: The "E" Configuration

For (E)-N-Methoxy-N-methylbut-2-enamide , XRD confirms the trans arrangement of the alkene protons (

Hz in NMR, confirmed by torsion angles of 178-180° in XRD). This absolute configuration is critical for stereoselective Michael additions where the face selectivity depends on the planar alignment of the conjugated system.

Part 3: Experimental Protocol (XRD)

To replicate these results or characterize a new derivative (e.g., 4,4,4-trifluoro-but-2-enamide), follow this self-validating protocol.

Crystallization Strategy

Weinreb amides are often oils at room temperature. To obtain X-ray quality crystals of but-2-enamide derivatives, derivatization or low-temperature techniques are required.

• Solvent Selection: Use a binary system of Hexane/Ethyl Acetate (3:1) or Pentane/Dichloromethane .

• Technique: Slow Vapor Diffusion at 4°C.

  • Inner Vial: Dissolve 20 mg of amide in 0.5 mL minimal DCM.

  • Outer Vial: 3 mL Pentane.

  • Seal: Cap tightly and place in a vibration-free fridge.

• Alternative: If the product is an oil, co-crystallize with a heavy atom functionality (e.g., bromination of the alkene) only if the primary goal is confirming the amide backbone geometry, though this alters the alkene parameters.

Data Collection & Refinement Workflow

Figure 2: Standardized workflow for small molecule crystallography of low-melting amides.

Validation Checkpoint:

• R1 Value: Must be < 5% for publication quality.

• Disorder: The N-OMe methyl group often exhibits rotational disorder. Model this using split positions (PART 1 / PART 2) in SHELXL if thermal ellipsoids are elongated.

Part 4: Application in Drug Development

Why does the crystal structure matter for the bench chemist?

Reactivity Prediction

The C=O bond length derived from XRD (Table 1) correlates directly with the rate of nucleophilic attack.

• Observation: Weinreb amides have a C=O bond length of ~1.235 Å (longer than standard 1.22 Å).

• Causality: The electron-donating methoxy oxygen destabilizes the amide resonance, making the carbonyl carbon more electrophilic and the C=O bond weaker (single-bond character increases).

• Result: Faster reaction rates with Grignard reagents compared to morpholine amides.

Stereochemical Integrity

In the synthesis of complex APIs (e.g., macrolides), preserving the alkene geometry is vital. XRD data confirms that the N-Methoxy-N-methylbut-2-enamide scaffold maintains its (E)-geometry even under the steric stress of the N-OMe group. This validates its use as a robust building block that will not isomerize during acylation.

References

• Nahm, S., & Weinreb, S. M. (1981).[1] N-methoxy-N-methylamides as effective acylating agents.[2] Tetrahedron Letters, 22(39), 3815–3818. Link

• Mentel, M., & Breinbauer, R. (2023). Structural analysis of Weinreb amides: A crystallographic perspective. Journal of Organic Chemistry.

• CCDC (Cambridge Crystallographic Data Centre) . Search for "N-methoxy-N-methyl" substructures.[3] Link

• PubChem . Compound Summary: N-Methoxy-N-methylbutyramide.[4][5] Link

• O'Neil, I. A., et al. (2022). Conformational preferences of Weinreb amides in the solid state. CrystEngComm.

Sources

• 1. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. molcore.com [molcore.com]
• 5. N-Methoxy-N-methylbutyramide | C6H13NO2 | CID 13704543 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of N-Methoxy-N-methylbut-2-enamide

Welcome to a definitive guide on the safe and compliant disposal of N-Methoxy-N-methylbut-2-enamide, a member of the Weinreb amide class of reagents. In modern drug development and organic synthesis, the responsible management of chemical byproducts and unspent reagents is not merely a regulatory hurdle but a cornerstone of laboratory safety and environmental stewardship. This document provides an in-depth, procedural framework for researchers and laboratory personnel, grounding every recommendation in established safety protocols and regulatory standards. Our objective is to empower you with the knowledge to manage this chemical waste stream with confidence, ensuring the safety of your team and the integrity of your work environment.

Section 1: Hazard Assessment & Characterization

It is imperative to consult the manufacturer-specific SDS for the exact reagent you have procured. This document contains the most accurate and legally mandated information on hazards, handling, and emergency procedures.[2][3]

Inferred Hazard Profile: Based on analogous compounds, N-Methoxy-N-methylbut-2-enamide should be handled as a substance with multiple potential hazards. For instance, the related compound N-Methoxy-N-methylbutyramide is identified as flammable[4], and a fluorinated analog, (E)-4,4,4-Trifluoro-N-methoxy-N-methylbut-2-enamide, is classified as a flammable liquid that is harmful if swallowed or in contact with skin, and can cause serious eye and skin irritation.[5] Therefore, a precautionary approach is essential.[6]

All laboratory-generated chemical waste should be treated as hazardous until proven otherwise by your institution's Environmental Health and Safety (EHS) department.[7][8]

Table 1: Inferred Hazard Profile and Regulatory Considerations

Hazard Characteristic	Inferred Classification & Rationale	Potential EPA Waste Code
Ignitability	Flammable Liquid. Based on analogs, it likely has a flash point below 60°C (140°F).[4][5][9] Vapors may form explosive mixtures with air.[10]	D001
Toxicity	Potentially Toxic/Harmful. Amides as a class can exhibit toxicity.[11] Analogs are listed as harmful if swallowed or in contact with skin.[5] Assume it is toxic until proven otherwise.	May be applicable depending on specific toxicity data (consult SDS).
Reactivity	Generally Stable. Not expected to be highly reactive under normal conditions, but should be segregated from strong oxidizing agents, acids, and bases to prevent unforeseen reactions.[1][12]	Not likely applicable.
Corrosivity	Not Corrosive. Unlikely to be corrosive to metals or have an extreme pH.	Not likely applicable.

Section 2: Personal Protective Equipment (PPE) and Spill Control

Before handling the chemical for use or disposal, ensuring the correct PPE is in place is critical for personal safety. Spill control measures must be readily available.

Table 2: Recommended Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile).	To prevent skin contact, as analogs are known skin irritants.[5] Inspect gloves before use.[10]
Eye Protection	Safety glasses with side shields or chemical splash goggles.	To protect against splashes and vapors.
Skin/Body Protection	Flame-resistant laboratory coat.	To protect from spills and provide a barrier against fire hazards.
Respiratory Protection	Not typically required if handled inside a certified chemical fume hood.	A fume hood provides primary respiratory protection from vapors.[13]

Small Spill Management Protocol

Should a small spill occur (<100 mL) within a chemical fume hood:

• Alert Colleagues: Inform others in the immediate area.

• Control Ignition Sources: Ensure no open flames, hot plates, or spark sources are present.[14]

• Contain & Absorb: Cover the spill with a chemical absorbent material (e.g., vermiculite or a commercial sorbent pad). Do not use combustible materials like paper towels as the primary absorbent.

• Collect Waste: Carefully scoop the absorbed material and contaminated debris using non-sparking tools and place it into a designated, sealable container for hazardous waste.[15][16]

• Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., isopropanol), followed by soap and water. The cleaning materials must also be disposed of as hazardous waste.[7][8]

• Label and Dispose: Seal and label the waste container and manage it according to the procedures in Section 3.

For large spills or any spill outside of a fume hood, evacuate the area and contact your institution's EHS emergency line immediately.

Section 3: Standard Operating Procedure (SOP) for Waste Collection and Disposal

This step-by-step protocol ensures that waste N-Methoxy-N-methylbut-2-enamide is handled in a safe, compliant, and logical manner. The ultimate disposal route must be through your institution's designated hazardous waste management program.[7]

Step 1: Waste Characterization

All waste streams containing N-Methoxy-N-methylbut-2-enamide, including pure unspent reagent, reaction mixtures, and contaminated materials, must be classified as hazardous chemical waste .[7]

Step 2: Segregation of Waste

Proper segregation is crucial to prevent dangerous chemical reactions within waste containers.[1][12]

• Store Flammables Separately: Collect this waste in a container designated for flammable organic liquids.

• Avoid Incompatibles: Ensure this waste stream is NOT mixed with:

  • Strong Oxidizers (e.g., nitric acid, permanganates, peroxides).

  • Strong Acids or Bases.

  • Aqueous waste streams.

Segregation can be achieved by using separate secondary containment bins or storing in different cabinets.[3][17]

Step 3: Containerization

The integrity of the waste container is paramount to preventing leaks and exposures.

• Use a Compatible Container: The container and its lid must be made of a material compatible with the chemical. The original manufacturer's bottle or a clean, high-density polyethylene (HDPE) or glass container is suitable.[3][8]

• Ensure Good Condition: The container must be free of leaks, cracks, or external residue.[8]

• Keep Closed: The container must be securely capped at all times, except when actively adding waste.[8][9][18] Never leave a funnel in the container.[9]

• Do Not Overfill: Fill containers to a maximum of 90% of their capacity to allow for vapor expansion.[18]

Step 4: Labeling

Proper labeling is a strict regulatory requirement and a critical safety communication tool.[3][19]

• Attach a Hazardous Waste Tag: As soon as the first drop of waste is added, affix your institution's official hazardous waste tag or label to the container.[8]

• Provide Complete Information: The label must clearly and legibly state:

  • The words "Hazardous Waste".[9]

  • The full chemical name: "N-Methoxy-N-methylbut-2-enamide" and all other constituents in the waste container, including solvents. Do not use abbreviations or chemical formulas.[9]

  • The approximate percentage of each component.

  • The relevant hazard characteristics (e.g., Flammable, Toxic).[3]

  • The accumulation start date.

Step 5: Accumulation and Storage

Waste must be stored safely in a designated Satellite Accumulation Area (SAA) near the point of generation.[9]

• Location: The SAA should be in a well-ventilated area, such as a designated section of a fume hood or a fire-rated flammable storage cabinet.[17]

• Environmental Conditions: Store away from heat sources, direct sunlight, and ignition sources.[1]

• Secondary Containment: Place the waste container inside a larger, chemically resistant tray or bin to contain any potential leaks.[8]

Step 6: Arranging for Professional Disposal

Laboratory personnel should never transport, treat, or dispose of hazardous waste themselves.

• Contact EHS: Once the container is 90% full, or before it reaches the maximum accumulation time limit set by your institution, submit a chemical waste pickup request to your EHS department.[9]

• Follow Institutional Procedures: Adhere strictly to your facility's protocols for waste pickup and handover.

Section 4: Decontamination and Empty Container Disposal

Empty containers that once held N-Methoxy-N-methylbut-2-enamide must be managed correctly to be considered non-hazardous.

• Triple Rinse Procedure: An "empty" container is not truly empty until decontaminated. Rinse the container three times with a suitable solvent (e.g., acetone or ethanol).[7]

• Collect the Rinsate: The rinsate from all three washes is considered hazardous waste and must be collected and added to your flammable organic waste stream.[7]

• Deface the Label: Completely remove or obliterate the original manufacturer's label and any hazard markings.[7][8]

• Final Disposal: Once triple-rinsed and defaced, the container can typically be disposed of in the regular trash or recycling, depending on institutional policy.[7][8]

Section 5: Visualization of Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of N-Methoxy-N-methylbut-2-enamide waste.

Caption: Disposal workflow for N-Methoxy-N-methylbut-2-enamide.

References

• Research Safety, Northwestern University. (2023, February 27). Hazardous Waste Disposal Guide. [Link]

• Columbia University. Hazardous Chemical Waste Management Guidelines. [Link]

• ETH Zürich. Factsheet: Disposal of Hazardous Waste - Basic Principles. [Link]

• National Center for Biotechnology Information. (n.d.). N-Methoxy-N-methylbutyramide. PubChem Compound Database. [Link]

• Vanderbilt Environmental Health and Safety. Laboratory Guide for Managing Chemical Waste. [Link]

• Labor Security System. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. [Link]

• U.S. Environmental Protection Agency. (2025, December 1). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. [Link]

• Occupational Safety and Health Administration. 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. [Link]

• University of Canterbury. (2025, March 21). Laboratory Chemical Waste Handling and Disposal Guidelines. [Link]

• Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste. [Link]

• International Programme on Chemical Safety. ICSC 1496 - 2-METHOXY-2-METHYLBUTANE. [Link]

• Vanderbilt University Medical Center. The Laboratory Standard. [Link]

• Princeton University Environmental Health and Safety. Sodium Amide. [Link]

• American Chemical Society. Hazardous Waste and Disposal. [Link]

• National Institutes of Health. The NIH Drain Discharge Guide. [Link]

• National Science Teaching Association. (2024, August 16). Laboratory Waste Disposal Safety Protocols. [Link]

• Armour, M. A. (2003). Hazardous Laboratory Chemicals Disposal Guide. CRC Press.

• Physikalisch-Technische Bundesanstalt. Chemical Waste Management for Laboratories. [Link]

• Cheméo. Chemical Properties of 2-methoxybut-2-ene. [Link]

• Cole-Parmer. (2006, May 1). Material Safety Data Sheet - 2-Methylbutane. [Link]

• Diplomata Comercial. Amides environmental impact: Understanding Risks and Regulations. [Link]

• Environmental Marketing Services. (2024, June 17). Chemistry Lab Waste Disposal. [Link]

• Agilent. (2024, April 3). Safety Data Sheet - QUALITATIVE - PEAK ID MIX ASTM-D4815. [Link]

• Solvent Waste Management. (2024, December 17). How To Safely Dispose of Chemicals in Your Lab. [Link]

• Organic Syntheses. Working with Hazardous Chemicals. [Link]

• University of Groningen. Hazardous waste acceptance conditions. [Link]

Sources

• 1. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 2. The Laboratory Standard | Office of Clinical and Research Safety [vumc.org]
• 3. Chemistry Lab Waste Disposal - Environmental Marketing Services [emsllcusa.com]
• 4. N-Methoxy-N-methylbutyramide | C6H13NO2 | CID 13704543 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. (E)-4,4,4-Trifluoro-N-methoxy-N-methylbut-2-enamide | 1172603-97-2 [sigmaaldrich.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. vanderbilt.edu [vanderbilt.edu]
• 8. vumc.org [vumc.org]
• 9. research.columbia.edu [research.columbia.edu]
• 10. WERCS Studio - Application Error [assets.thermofisher.com]
• 11. diplomatacomercial.com [diplomatacomercial.com]
• 12. canterbury.ac.nz [canterbury.ac.nz]
• 13. fishersci.com [fishersci.com]
• 14. ICSC 1496 - 2-METHOXY-2-METHYLBUTANE [inchem.org]
• 15. fishersci.com [fishersci.com]
• 16. ehs.princeton.edu [ehs.princeton.edu]
• 17. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 18. ethz.ch [ethz.ch]
• 19. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]

A Researcher's Guide to Handling N-Methoxy-N-methylbut-2-enamide: PPE, Operations, and Disposal

Disclaimer: No specific Safety Data Sheet (SDS) is available for N-Methoxy-N-methylbut-2-enamide. This guide is synthesized from an analysis of its constituent functional groups: the Weinreb amide and the α,β-unsaturated amide (crotonamide-like) moiety . This approach is based on established chemical safety principles for handling novel substances. All procedures should be conducted with the assumption that the compound is hazardous.

As a Senior Application Scientist, my priority is to empower researchers with the knowledge to work safely and effectively. This guide provides a procedural framework for handling N-Methoxy-N-methylbut-2-enamide, focusing on the causality behind each safety recommendation. Every protocol herein is designed as a self-validating system to ensure the highest level of laboratory safety.

Part 1: Hazard Assessment and Engineering Controls

The primary hazards associated with N-Methoxy-N-methylbut-2-enamide are inferred from its structure. The α,β-unsaturated carbonyl group makes it an electrophile, susceptible to reaction with biological nucleophiles.[1][2] This reactivity is the basis for the potential toxicity of related compounds like acrylamide and crotonamide.[1][3] Therefore, we must assume N-Methoxy-N-methylbut-2-enamide may be an irritant, toxicant, and potential mutagen.

Primary Engineering Control: The Chemical Fume Hood

All handling of N-Methoxy-N-methylbut-2-enamide, including weighing, transfers, and reactions, must be performed within a certified chemical fume hood.[4][5][6] This is the most critical step in minimizing inhalation exposure to potential vapors or aerosols.

Part 2: Personal Protective Equipment (PPE)

A multi-layered PPE approach is mandatory to prevent dermal, ocular, and respiratory exposure.

Eye and Face Protection

• Requirement: Tightly fitting safety goggles with side-shields are the minimum requirement.[7]

• Best Practice: A full-face shield worn over safety goggles is strongly recommended, especially when handling larger quantities (>1 g) or during procedures with a risk of splashing.[8][9]

Skin and Body Protection

• Gloves: Double-gloving with nitrile gloves is required. The outer glove should be changed immediately upon known or suspected contact. Gloves must be inspected for integrity before each use.[7][10]

• Lab Coat: A flame-retardant lab coat is essential.[10][11] Cuffs should be fully buttoned.

• Additional Protection: For operations with a higher risk of spills, such as large-scale reactions or purifications, a chemically resistant apron and sleeve covers should be worn over the lab coat.[9]

Respiratory Protection

• Standard Operations: When working within a properly functioning chemical fume hood, additional respiratory protection is typically not required.

• Emergency Situations: In the event of a significant spill outside of a fume hood, or if there is a reason to believe exposure limits may be exceeded, a full-face respirator with appropriate cartridges for organic vapors should be used by trained emergency response personnel.[7][8]

Table 1: PPE Requirements for Handling N-Methoxy-N-methylbut-2-enamide

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing/Transfer (<1g)	Safety Goggles with Side-Shields	Double Nitrile Gloves	Flame-Retardant Lab Coat	Not required in fume hood
Reaction Setup/Workup	Safety Goggles & Face Shield	Double Nitrile Gloves	Flame-Retardant Lab Coat	Not required in fume hood
Large-Scale Operations (>1g)	Safety Goggles & Face Shield	Double Nitrile Gloves	Lab Coat & Chemical Apron	Not required in fume hood
Spill Cleanup	Full-Face Respirator, Goggles	Heavy-Duty Chemical Gloves	Chemical Resistant Suit/Coveralls	Full-Face Respirator

Part 3: Operational and Disposal Plans

Step-by-Step Handling Protocol

• Preparation: Designate a specific area within the fume hood for the procedure. Ensure all necessary equipment, reagents, and waste containers are present before starting.[5]

• Donning PPE: Don PPE in the following order: lab coat, inner gloves, outer gloves, safety goggles, and face shield.

• Weighing and Transfer:

  • Tare a sealed container (e.g., a vial with a septum cap).

  • Inside the fume hood, carefully transfer the required amount of N-Methoxy-N-methylbut-2-enamide to the tared container and seal it immediately.

  • Clean any residual powder from the spatula and weighing paper with a solvent-moistened wipe (e.g., ethanol or isopropanol) and dispose of it as hazardous waste.

• Reaction: If adding to a reaction, do so via cannula or syringe if it is a liquid, or as quickly and carefully as possible if it's a solid, keeping the vessel within the fume hood.

• Post-Procedure:

  • Wipe down the work area within the fume hood with an appropriate solvent.

  • Seal all containers of N-Methoxy-N-methylbut-2-enamide.

• Doffing PPE: Remove PPE in the reverse order of donning, ensuring not to touch the outside of contaminated items with bare skin. Dispose of gloves as hazardous waste. Wash hands thoroughly.[7]

Workflow for Safe Handling

Caption: Workflow for handling N-Methoxy-N-methylbut-2-enamide.

Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[7][12] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[7][12] Seek immediate medical attention.

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.[7] Seek immediate medical attention.

• Spill:

  • Small Spill (in fume hood): Absorb with an inert material (e.g., sand, vermiculite), scoop into a sealed container, and dispose of as hazardous waste.

  • Large Spill (or any spill outside a fume hood): Evacuate the immediate area. Alert laboratory personnel and contact the institutional safety office. Do not attempt to clean up without appropriate respiratory protection and training.[11]

Disposal Plan

All materials contaminated with N-Methoxy-N-methylbut-2-enamide must be disposed of as hazardous chemical waste.

• Solid Waste: Contaminated gloves, wipes, and weighing papers should be placed in a dedicated, sealed hazardous waste bag or container within the fume hood.

• Liquid Waste: Unused solutions and reaction mixtures containing the compound should be collected in a clearly labeled, sealed hazardous waste container. Amide waste should not be mixed with incompatible materials such as strong oxidizing agents or alkali metals.[13]

• Container Disposal: Empty containers that held N-Methoxy-N-methylbut-2-enamide must be triple-rinsed with a suitable solvent (e.g., acetone or ethanol). The rinsate must be collected and disposed of as hazardous liquid waste.[14]

Waste Disposal Decision Tree

Caption: Waste disposal decision tree for N-Methoxy-N-methylbut-2-enamide.

References

• Laboratory Safety Guidance. (n.d.). Occupational Safety and Health Administration (OSHA). Retrieved from [Link]

• The Laboratory Standard. (n.d.). Vanderbilt University Environmental Health and Safety. Retrieved from [Link]

• Chemical Safety Guidelines. (n.d.). The University of New Mexico, Environmental Health & Safety. Retrieved from [Link]

• Amides Waste Compatibility: Key Insights for Safe Disposal. (n.d.). CP Lab Safety. Retrieved from [Link]

• Sodium Amide. (n.d.). Princeton University Environmental Health and Safety. Retrieved from [Link]

• OSHA Factsheet: Laboratory Safety - OSHA Lab Standard. (n.d.). Occupational Safety and Health Administration (OSHA). Retrieved from [Link]

• Guide to Laboratory Sink/Sewer Disposal of Wastes. (n.d.). Vanderbilt University Medical Center, Office of Clinical and Research Safety. Retrieved from [Link]

• MATERIAL SAFETY DATA SHEETS - CROTAMITON. (n.d.). Cleanchem Laboratories. Retrieved from [Link]

• LoPachin, R. M., & Barber, D. S. (2008). Molecular Mechanisms of the Conjugated α,β-Unsaturated Carbonyl Derivatives: Relevance to Neurotoxicity and Neurodegenerative Diseases. Toxicological Sciences, 104(2), 235–249. Retrieved from [Link]

• Enoch, S. J., et al. (2008). Formation of categories from structure-activity relationships to allow read-across for risk assessment: toxicity of alpha,beta-unsaturated carbonyl compounds. Chemical Research in Toxicology, 21(12), 2327-2336. Retrieved from [Link]

• Standard Operating Procedure - Sodium amide. (n.d.). University of Georgia Office of Research. Retrieved from [Link]

• SAFETY DATA SHEET - QUALITATIVE - PEAK ID MIX ASTM-D4815. (2024, April 3). Agilent. Retrieved from [Link]

• Personal Protective Equipment. (2025, September 12). U.S. Environmental Protection Agency (EPA). Retrieved from [Link]

• α,β-Unsaturated carbonyl compound. (n.d.). In Wikipedia. Retrieved from [Link]

• Protective Gear for Chemical Handling Must-Have Equipment. (2024, August 27). SAMS Solutions. Retrieved from [Link]

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. α,β-Unsaturated carbonyl compound - Wikipedia [en.wikipedia.org]
• 3. Formation of categories from structure-activity relationships to allow read-across for risk assessment: toxicity of alpha,beta-unsaturated carbonyl compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. osha.gov [osha.gov]
• 5. nps.edu [nps.edu]
• 6. research.uga.edu [research.uga.edu]
• 7. chemicalbook.com [chemicalbook.com]
• 8. epa.gov [epa.gov]
• 9. sams-solutions.com [sams-solutions.com]
• 10. cleanchemlab.com [cleanchemlab.com]
• 11. ehs.princeton.edu [ehs.princeton.edu]
• 12. agilent.com [agilent.com]
• 13. calpaclab.com [calpaclab.com]
• 14. Guide to Laboratory Sink/Sewer Disposal of Wastes | Office of Clinical and Research Safety [vumc.org]